Oleoyl Serotonin-d17

Core Science & Biosynthesis

An In-depth Technical Guide on the Biological Role of Oleoyl Serotonin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oleoyl (B10858665) Serotonin (B10506) (OS) is an endogenous N-acyl amide of serotonin and oleic acid, belonging to the class of N-acyl serotonins. Initially identified in the venom of Stephanoconus snails, it has also been found to be endogenously present in the intestinal tract of mammals. This technical guide provides a comprehensive overview of the known biological roles of Oleoyl Serotonin, with a focus on its interactions with key molecular targets, its physiological effects, and its potential as a therapeutic agent. This document summarizes the current understanding of OS, presenting quantitative data, detailed experimental protocols, and visualizations of its signaling pathways to serve as a valuable resource for researchers in pharmacology, neuroscience, and drug development.

Introduction

N-acyl amides are a diverse class of lipid signaling molecules that play crucial roles in various physiological processes. Oleoyl Serotonin is a notable member of this family, distinguished by the conjugation of the neurotransmitter serotonin with the monounsaturated fatty acid, oleic acid. Its discovery in both venom and endogenous mammalian tissues suggests a multifaceted biological significance. This guide will delve into the synthesis, molecular targets, and physiological functions of Oleoyl Serotonin, providing a technical foundation for further research and therapeutic exploration.

Synthesis and Endogenous Presence

Oleoyl Serotonin and other N-acyl serotonins are endogenously present in the jejunum and ileum of pigs and mice.[1][2] Their formation in vitro is stimulated by the addition of serotonin to intestinal tissue incubations, and the pattern of their formation is dependent on the dietary intake of fatty acids. For instance, a diet rich in fish oil leads to an elevated formation of docosahexaenoyl-serotonin and eicosapentaenoyl-serotonin.[1][2]

Molecular Targets and Mechanisms of Action

Oleoyl Serotonin has been shown to interact with several key receptor systems, exhibiting a distinct pharmacological profile.

Transient Receptor Potential Vanilloid 1 (TRPV1)

Oleoyl Serotonin is an antagonist of the human Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain and inflammation.[3]

Signaling Pathway of TRPV1 Antagonism by Oleoyl Serotonin

Caption: Oleoyl Serotonin acts as an antagonist at the TRPV1 channel, blocking its activation by agonists like capsaicin and thereby preventing downstream cellular responses such as pain signaling.

Cannabinoid Receptors (CB1 and CB2)

Recent studies have identified Oleoyl Serotonin as a selective blocker of cannabinoid receptors CB1 and CB2.[4][5] This activity is particularly interesting given the structural similarity of OS to endocannabinoids like anandamide.

Signaling Pathway of Cannabinoid Receptor Blockade by Oleoyl Serotonin

Caption: Oleoyl Serotonin blocks the activation of CB1 and CB2 receptors by agonists, thereby inhibiting G-protein coupling and subsequent downstream signaling events.

Fatty Acid Amide Hydrolase (FAAH)

Unlike its structural analog, arachidonoyl serotonin, Oleoyl Serotonin is a very weak inhibitor of Fatty Acid Amide Hydrolase (FAAH), the enzyme responsible for the degradation of endocannabinoids.[6]

Quantitative Data

The following table summarizes the available quantitative data for the biological activity of Oleoyl Serotonin.

Target	Species	Assay Type	Parameter	Value	Reference
TRPV1	Human	Calcium influx in HEK293 cells	IC50	2.57 µM	[3]
FAAH	Rat	Hydrolysis of arachidonoyl ethanolamine	IC50	> 50 µM	[6]
CB1	Human	Electrophysiology in Xenopus oocytes	Blockade of WIN55,212-2-induced currents	-	[4][5]
CB2	Human	Electrophysiology in Xenopus oocytes	Blockade of WIN55,212-2-induced currents	-	[4][5]

Physiological Roles and Therapeutic Potential

Learning and Memory

In vivo studies in mice have shown that Oleoyl Serotonin can counteract learning and memory deficits induced by the cannabinoid agonist WIN55,212-2.[4] This suggests a potential role for OS in modulating cognitive processes, likely through its blockade of CB1 receptors in the brain.

Pain and Inflammation

Given its antagonism of TRPV1, a key receptor in nociception, Oleoyl Serotonin has potential as an analgesic agent. While direct in vivo studies on pain models are limited, the known role of TRPV1 suggests that OS could be effective in managing certain types of pain.[7] Furthermore, related N-acyl serotonins have demonstrated anti-inflammatory properties, suggesting that OS may also possess similar activities.[8]

Skin Barrier Function

The role of serotonin and lipids in skin homeostasis is well-established. While direct evidence for Oleoyl Serotonin's effect on the skin barrier is lacking, its components, oleic acid and serotonin, are known to influence skin health. Further research is warranted to explore the potential of topically applied OS in dermatological conditions.

Experimental Protocols

This section provides an overview of the methodologies used to characterize the biological activity of Oleoyl Serotonin.

FAAH Activity Assay

Principle: The activity of FAAH is typically measured using a fluorometric assay where the enzyme hydrolyzes a non-fluorescent substrate to produce a fluorescent product.[5][9][10][11][12]

General Protocol:

• Prepare a reaction mixture containing FAAH enzyme (from rat liver homogenate or recombinant sources) in a suitable buffer (e.g., 125 mM Tris-HCl, pH 9.0, with 1 mM EDTA).[12]

• Add the test compound (Oleoyl Serotonin) at various concentrations.

• Initiate the reaction by adding a fluorogenic substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA).[5][10]

• Incubate the mixture at 37°C.

• Measure the increase in fluorescence over time using a fluorometer with excitation and emission wavelengths appropriate for the released fluorophore (e.g., 7-amino-4-methylcoumarin).

• Calculate the percent inhibition and determine the IC50 value.

TRPV1 Antagonism Assay (Calcium Imaging)

Principle: The activity of the TRPV1 channel can be assessed by measuring changes in intracellular calcium concentration ([Ca²⁺]i) in cells expressing the receptor, such as HEK293 cells, upon stimulation with an agonist.[13][14][15][16]

General Protocol:

• Culture HEK293 cells stably or transiently expressing human TRPV1.

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).

• Pre-incubate the cells with various concentrations of Oleoyl Serotonin.

• Stimulate the cells with a TRPV1 agonist, such as capsaicin.

• Record the changes in fluorescence intensity using a fluorescence microscope or a plate reader.

• The antagonist activity of Oleoyl Serotonin is determined by its ability to reduce the capsaicin-induced increase in [Ca²⁺]i.

Cannabinoid Receptor Binding Assay

Principle: A radioligand binding assay is used to determine the affinity of a compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.[17][18][19][20][21]

General Protocol:

• Prepare cell membranes from cells expressing CB1 or CB2 receptors.

• Incubate the membranes with a fixed concentration of a radiolabeled cannabinoid ligand (e.g., [³H]CP55,940) in a suitable binding buffer.

• Add increasing concentrations of the unlabeled test compound (Oleoyl Serotonin).

• After incubation to reach equilibrium, separate the bound and free radioligand by rapid filtration through glass fiber filters.

• Measure the radioactivity retained on the filters using liquid scintillation counting.

• Calculate the IC50 and Ki values from the competition binding curves.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

Principle: This electrophysiological technique is used to measure the ion currents across the membrane of a Xenopus oocyte expressing a specific ion channel or a G-protein coupled receptor coupled to an ion channel.[22][23][24][25][26]

General Protocol:

• Inject cRNA encoding the receptor of interest (e.g., CB1 or CB2) and a G-protein-activated inwardly rectifying potassium (GIRK) channel into Xenopus oocytes.

• After a period of protein expression, place the oocyte in a recording chamber and impale it with two microelectrodes (one for voltage sensing and one for current injection).

• Clamp the membrane potential at a holding potential (e.g., -80 mV).

• Apply an agonist (e.g., WIN55,212-2) to activate the receptor and induce a current through the GIRK channels.

• Co-apply the agonist with various concentrations of Oleoyl Serotonin to determine its antagonistic effect on the induced current.

Workflow for TEVC Experiment

References

• 1. Presence, formation and putative biological activities of N-acyl serotonins, a novel class of fatty-acid derived mediators, in the intestinal tract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Morris water maze: a versatile and pertinent tool for assessing spatial learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorimetric Assay of FAAH Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Macrophage Inflammatory Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sensitive quantification of skin barrier properties in vitro - Radboudumc [radboudumc.nl]
• 8. Inflammation and Cytokine Storm ELISA Kits and Multiplex Immunoassays | Thermo Fisher Scientific - FR [thermofisher.com]
• 9. sigmaaldrich.cn [sigmaaldrich.cn]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. TRPV1 - a proton channel [research.uni-leipzig.de]
• 14. Activation of TRPV1 by Capsaicin or Heat Drives Changes in 2-Acyl Glycerols and N-Acyl Ethanolamines in a Time, Dose, and Temperature Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Assay of TRPV1 Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Receptor Binding Affinities of Synthetic Cannabinoids Determined by Non-Isotopic Receptor Binding Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. giffordbioscience.com [giffordbioscience.com]
• 20. A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A Robust and Efficient FRET-Based Assay for Cannabinoid Receptor Ligands Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Two-electrode voltage clamp. | Semantic Scholar [semanticscholar.org]
• 23. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 24. Protocol to identify ligands of odorant receptors using two-electrode voltage clamp combined with the Xenopus oocytes heterologous expression system - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. biophys.uni-frankfurt.de [biophys.uni-frankfurt.de]

Endogenous N-Acyl Serotonins: A Technical Guide to Their Function in the Gut

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-acyl serotonins (NAS) are a class of endogenous lipid mediators synthesized in the gastrointestinal tract through the conjugation of serotonin (B10506) with various fatty acids. Emerging evidence highlights their significant role in gut physiology, positioning them as potential therapeutic targets for a range of gastrointestinal and metabolic disorders. This technical guide provides a comprehensive overview of the endogenous function of NAS in the gut, with a focus on their synthesis, signaling pathways, and physiological effects. We present quantitative data on their distribution and bioactivity, detailed experimental protocols for their study, and visual representations of their signaling mechanisms to facilitate further research and drug development in this promising field.

Introduction

The gut is a major endocrine organ, producing a vast array of signaling molecules that regulate local and systemic physiology. Among these, N-acyl serotonins (NAS) have recently gained attention as a novel class of bioactive lipids.[1] Structurally, they consist of a serotonin molecule linked via an amide bond to a fatty acid chain. The nature of the fatty acid acyl chain can vary, giving rise to a family of related compounds with distinct properties.[1][2] This guide delves into the current understanding of the endogenous functions of NAS within the intestinal environment, providing a technical resource for researchers and drug development professionals.

Synthesis and Distribution of N-Acyl Serotonins in the Gut

The synthesis of NAS is primarily dependent on the local availability of their precursors: serotonin and fatty acids.[1] The gastrointestinal tract, particularly the enterochromaffin cells of the mucosal epithelium, is the main site of serotonin production in the body.[3][4] The fatty acid precursors are derived from dietary lipids, and their composition directly influences the profile of NAS synthesized in the gut.[1][5]

Dietary Modulation of N-Acyl Serotonin Profile

Studies in mice have demonstrated that the composition of dietary fatty acids significantly alters the types and levels of NAS in the gut. For instance, a diet enriched with fish oil, which is high in docosahexaenoic acid (DHA) and eicosapentaenoic acid (EPA), leads to an increase in the corresponding DHA-serotonin and EPA-serotonin conjugates. Conversely, the levels of NAS derived from other fatty acids like stearic acid (SA-5-HT), oleic acid (OA-5-HT), and arachidonic acid (AA-5-HT) are decreased with a high fish oil diet.[5]

Table 1: Effect of a High Fish Oil Diet on Relative N-Acyl Serotonin Levels in the Mouse Gut

N-Acyl Serotonin	Change with High Fish Oil Diet
DHA-5-HT	Increased
EPA-5-HT	Increased
SA-5-HT	Decreased
OA-5-HT	Decreased
AA-5-HT	Decreased

Data summarized from Verhoeckx et al., 2011.[5]

Tissue Distribution

N-acyl serotonins are endogenously present in the gastrointestinal tract of mammals, with the highest concentrations found in the jejunum and ileum of both pigs and mice.[1][5] Specific quantitative data on the absolute concentrations of various NAS in different gut regions is still an active area of research.

Signaling Pathways and Physiological Functions

N-acyl serotonins exert their biological effects through multiple signaling pathways, primarily by interacting with key enzymes and receptors involved in inflammation and metabolic regulation.

Inhibition of Fatty Acid Amide Hydrolase (FAAH)

One of the most well-characterized functions of NAS is the inhibition of Fatty Acid Amide Hydrolase (FAAH), the primary enzyme responsible for the degradation of the endocannabinoid anandamide (B1667382) (AEA) and other bioactive fatty acid amides.[2][6] By inhibiting FAAH, NAS can indirectly enhance endocannabinoid signaling, which plays a crucial role in gut motility, inflammation, and visceral sensation.[7] Arachidonoyl-serotonin (AA-5-HT) has been identified as a potent FAAH inhibitor.[2]

Table 2: Inhibitory Activity of Arachidonoyl-Serotonin (AA-5-HT) against FAAH

Cell Line	IC50 Value
Mouse neuroblastoma N18TG2 cells	12.0 - 26 µM
Rat basophilic leukemia RBL-2H3 cells	5.6 µM

Data from Bisogno et al., 1998.[2]

Diagram 1: N-Acyl Serotonin Signaling via FAAH Inhibition

Caption: FAAH inhibition by N-acyl serotonins.

Antagonism of Transient Receptor Potential Vanilloid 1 (TRPV1)

N-acyl serotonins, particularly AA-5-HT, act as antagonists of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[3] TRPV1 is a non-selective cation channel involved in the detection and transduction of noxious stimuli, including heat and inflammatory mediators.[8][9] By blocking TRPV1, NAS may contribute to the modulation of visceral pain and neurogenic inflammation in the gut.

Table 3: Antagonistic Activity of Arachidonoyl-Serotonin (AA-5-HT) at TRPV1

Target	Agonist	IC50 Value
Rat and Human TRPV1 Receptors	Capsaicin (100 nM)	37 - 40 nM

Data from Maione et al., 2007.[3]

Diagram 2: N-Acyl Serotonin Signaling via TRPV1 Antagonism

Caption: TRPV1 antagonism by N-acyl serotonins.

Regulation of Glucagon-Like Peptide-1 (GLP-1) Secretion

Preliminary data suggests that N-acyl serotonins can inhibit the secretion of glucagon-like peptide-1 (GLP-1), a key incretin (B1656795) hormone involved in glucose homeostasis and appetite regulation.[1] The precise mechanism is believed to be receptor-mediated and may involve a complex interplay with other gut hormones and neurotransmitters.[6][10] Further research is needed to fully elucidate the signaling cascade involved in NAS-mediated regulation of GLP-1 release.

Diagram 3: Putative Regulation of GLP-1 Secretion by N-Acyl Serotonins

Caption: Putative regulation of GLP-1 secretion.

Experimental Protocols

Extraction and Quantification of N-Acyl Serotonins from Intestinal Tissue by LC-MS/MS

This protocol outlines the general steps for the extraction and quantification of NAS from intestinal tissue samples.

Diagram 4: Experimental Workflow for NAS Quantification

Caption: Workflow for N-acyl serotonin quantification.

Methodology:

• Tissue Homogenization:

  • Excise intestinal tissue (jejunum or ileum) and immediately flash-freeze in liquid nitrogen.

  • Weigh the frozen tissue (typically 50-100 mg).

  • Homogenize the tissue in a suitable volume of ice-cold organic solvent (e.g., 2:1:1 chloroform (B151607):methanol (B129727):Tris-HCl 50 mM, pH 7.4) containing a known amount of a deuterated internal standard (e.g., AA-5-HT-d8).

• Lipid Extraction:

  • Perform a lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure to separate the lipid phase containing the NAS.

  • Briefly, add chloroform and water to the homogenate, vortex, and centrifuge to separate the phases.

  • Collect the lower organic phase.

• Solid-Phase Extraction (SPE):

  • Dry the organic phase under a stream of nitrogen.

  • Reconstitute the lipid extract in a small volume of a suitable solvent for SPE.

  • Use a C18 SPE cartridge to clean up the sample and enrich for NAS.

  • Wash the cartridge with a low-organic solvent to remove polar impurities.

  • Elute the NAS with a high-organic solvent (e.g., methanol or acetonitrile).

• LC-MS/MS Analysis:

  • Dry the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

  • Inject the sample onto a UPLC system coupled to a triple quadrupole mass spectrometer.

  • Use a suitable C18 column for chromatographic separation.

  • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode and use multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for each NAS and the internal standard.

• Data Analysis:

  • Quantify the amount of each NAS by comparing the peak area ratio of the analyte to the internal standard against a standard curve generated with known concentrations of synthetic NAS standards.

In Vitro FAAH Inhibition Assay

This protocol describes a fluorometric assay to determine the inhibitory potential of NAS on FAAH activity.

Methodology:

• Enzyme and Substrate Preparation:

  • Use a source of FAAH enzyme, such as rat brain homogenate or recombinant human FAAH.

  • Prepare a stock solution of a fluorogenic FAAH substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide, AAMCA).

• Assay Procedure:

  • In a 96-well plate, add the FAAH enzyme preparation to a buffer (e.g., 50 mM Tris-HCl, pH 9.0).

  • Add various concentrations of the N-acyl serotonin to be tested (or vehicle control).

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes at 37°C).

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time using a fluorescence plate reader (excitation ~355 nm, emission ~460 nm). The rate of fluorescence increase is proportional to FAAH activity.

• Data Analysis:

  • Calculate the rate of reaction for each inhibitor concentration.

  • Plot the percentage of FAAH inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of FAAH activity) by fitting the data to a dose-response curve.

GLP-1 Secretion Assay in STC-1 Cells

This protocol provides a method for measuring GLP-1 secretion from the murine intestinal enteroendocrine cell line STC-1 in response to NAS.

Methodology:

• Cell Culture:

  • Culture STC-1 cells in a suitable medium (e.g., DMEM with high glucose, supplemented with fetal bovine serum and penicillin/streptomycin) in a humidified incubator at 37°C and 5% CO2.

  • Seed the cells in 24-well plates and grow to confluence.

• Secretion Assay:

  • Wash the cells with a basal secretion buffer (e.g., Krebs-Ringer bicarbonate buffer, KRBB) supplemented with a low concentration of glucose.

  • Pre-incubate the cells in the basal buffer for 1-2 hours.

  • Replace the buffer with fresh KRBB containing various concentrations of the N-acyl serotonin to be tested (or vehicle control).

  • Incubate for a defined period (e.g., 2 hours).

  • Collect the supernatant, which contains the secreted GLP-1.

• GLP-1 Quantification:

  • Measure the concentration of GLP-1 in the supernatant using a commercially available GLP-1 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Normalize the amount of secreted GLP-1 to the total protein content of the cells in each well.

  • Compare the GLP-1 secretion in response to different concentrations of NAS to the vehicle control to determine the effect of the NAS on GLP-1 release.

Conclusion and Future Directions

N-acyl serotonins represent a fascinating and functionally diverse class of lipid mediators in the gut. Their synthesis is tightly linked to dietary fat intake, and they exert significant biological effects through the modulation of key signaling pathways, including the endocannabinoid system and TRPV1 channels. Their putative role in regulating GLP-1 secretion further highlights their potential as therapeutic targets for metabolic disorders. The experimental protocols and signaling pathway diagrams provided in this guide are intended to serve as a valuable resource for the scientific community to further unravel the complex biology of N-acyl serotonins in the gut and to accelerate the development of novel therapeutics targeting these pathways. Future research should focus on obtaining a more comprehensive quantitative profile of NAS in different gut regions under various physiological and pathological conditions, elucidating the precise molecular mechanisms underlying their effects on GLP-1 secretion, and exploring their role in the gut-brain axis.

References

• 1. Intestinal peroxisomal fatty acid β-oxidation regulates neural serotonin signaling through a feedback mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Anxiolytic- and Antidepressant-Like Effects of Fish Oil-Enriched Diet in Brain-Derived Neurotrophic Factor Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In-vitro GLP-1 Release Assay Using STC-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nutrient-induced glucagon like peptide-1 release is modulated by serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sample Preparation Methods for LC-MS-Based Global Aqueous Metabolite Profiling | Springer Nature Experiments [experiments.springernature.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Mechanism of Action of Oleoyl Serotonin-d17

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oleoyl Serotonin (B10506) (O-Serotonin), and its deuterated form Oleoyl Serotonin-d17, is a fascinating lipoamino acid with a multifaceted mechanism of action primarily centered on the modulation of the transient receptor potential vanilloid 1 (TRPV1) and cannabinoid receptors (CB1 and CB2). Unlike its structural analog, arachidonoyl serotonin, Oleoyl Serotonin exhibits a distinct pharmacological profile, demonstrating potent antagonism at TRPV1 and cannabinoid receptors without significant inhibition of fatty acid amide hydrolase (FAAH). This guide provides a comprehensive overview of the molecular mechanisms of Oleoyl Serotonin, detailed experimental protocols for its characterization, and a summary of its quantitative effects on its primary molecular targets. Oleoyl Serotonin-d17 is the deuterated analog of Oleoyl Serotonin and is often utilized as an internal standard for analytical quantification or as a tracer in metabolic studies.[1] Its mechanism of action is identical to that of its non-deuterated counterpart.

Core Mechanism of Action

Oleoyl Serotonin's primary mechanism of action involves the direct modulation of two key receptor systems involved in pain, inflammation, and various physiological processes: the TRPV1 channel and the cannabinoid receptors CB1 and CB2.

Antagonism of the TRPV1 Channel

Oleoyl Serotonin acts as a competitive antagonist of the TRPV1 channel, a non-selective cation channel predominantly expressed in sensory neurons and involved in the detection and transduction of noxious stimuli, including heat and capsaicin (B1668287).[2][3][4] By binding to the TRPV1 receptor, Oleoyl Serotonin inhibits the influx of cations, primarily Ca2+, which is a critical step in the signaling cascade that leads to the sensation of pain. The inhibitory effect of Oleoyl Serotonin on TRPV1 has been demonstrated in vitro using HEK293 cells overexpressing the human TRPV1 receptor, where it effectively blocks capsaicin-induced intracellular calcium elevation.[2][3][5]

Antagonism of Cannabinoid Receptors CB1 and CB2

Recent research has unveiled that Oleoyl Serotonin also functions as an antagonist of both CB1 and CB2 cannabinoid receptors.[6][7] These G protein-coupled receptors are central components of the endocannabinoid system, which plays a crucial role in regulating a wide array of physiological processes, including pain, mood, and appetite. Electrophysiological assays using Xenopus oocytes have shown that Oleoyl Serotonin inhibits the activation of CB1 and CB2 receptors by synthetic cannabinoid agonists.[6][7] Structure-activity relationship studies have indicated that a specific domain of the CB2 receptor is critical for the binding and function of Oleoyl Serotonin.[7][8]

Lack of Significant FAAH Inhibition

A key distinguishing feature of Oleoyl Serotonin compared to arachidonoyl serotonin is its lack of significant inhibitory activity against fatty acid amide hydrolase (FAAH).[5][9] FAAH is the primary enzyme responsible for the degradation of the endocannabinoid anandamide. While arachidonoyl serotonin is a dual inhibitor of FAAH and TRPV1, Oleoyl Serotonin's activity is selective for the receptors, making it a valuable tool for dissecting the distinct roles of these targets.[9]

Signaling Pathways

The interaction of Oleoyl Serotonin with its target receptors initiates a cascade of intracellular signaling events.

TRPV1 Signaling Pathway

The antagonism of TRPV1 by Oleoyl Serotonin directly blocks the canonical signaling pathway of this ion channel.

Caption: Oleoyl Serotonin blocks the activation of the TRPV1 channel.

Cannabinoid Receptor Signaling Pathways

As an antagonist, Oleoyl Serotonin blocks the downstream signaling of both CB1 and CB2 receptors, which are Gi/o-coupled GPCRs.

References

• 1. Targeting CB2 receptors and the endocannabinoid system for the treatment of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. joe.bioscientifica.com [joe.bioscientifica.com]
• 6. Frontiers | Some Prospective Alternatives for Treating Pain: The Endocannabinoid System and Its Putative Receptors GPR18 and GPR55 [frontiersin.org]
• 7. Frontiers | Dual-Acting Compounds Targeting Endocannabinoid and Endovanilloid Systems—A Novel Treatment Option for Chronic Pain Management [frontiersin.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. The case for the development of novel analgesic agents targeting both fatty acid amide hydrolase and either cyclooxygenase or TRPV1 - PMC [pmc.ncbi.nlm.nih.gov]

Oleoyl Serotonin: A Technical Guide to its Discovery, Synthesis, and Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleoyl Serotonin (B10506) (N-oleoyl-serotonin) is a fascinating lipoamino acid, a molecule combining the neurotransmitter serotonin with the monounsaturated fatty acid, oleic acid. Initially identified as a synthetic dual inhibitor of Fatty Acid Amide Hydrolase (FAAH) and Transient Receptor Potential Vanilloid 1 (TRPV1), its discovery in nature has unveiled a more complex biological role. This technical guide provides an in-depth overview of the discovery, chemical synthesis, and pharmacological characterization of Oleoyl Serotonin, complete with detailed experimental protocols and data presented for a scientific audience.

Discovery

The identification of Oleoyl Serotonin has occurred in two distinct biological contexts, highlighting its potential significance as both an exogenous and endogenous signaling molecule.

• Endogenous Presence in the Mammalian Gut : In 2011, researchers investigating novel lipid mediators in the gastrointestinal tract identified a class of N-acyl serotonins, including Oleoyl Serotonin, as endogenous constituents in pigs and mice. Their formation was found to be dependent on the local availability of serotonin and dietary fatty acids, suggesting a role in gut physiology and metabolism. Preliminary data indicated that these serotonin conjugates could inhibit glucagon-like peptide-1 (GLP-1) secretion and the activity of FAAH in vitro.

• A Novel Snail Venom Component : More recently, in 2024, Oleoyl Serotonin was described as an endocannabinoid-like molecule present in the venom of Stephanoconus snails.[1] This discovery was significant as it positioned Oleoyl Serotonin as a novel antagonist of cannabinoid receptors (CB1 and CB2), representing a new avenue for developing pharmacological agents targeting the endocannabinoid system.[1]

Chemical Synthesis

The synthesis of Oleoyl Serotonin is typically achieved through the N-acylation of serotonin with oleic acid. The primary amino group of the serotonin side chain is more nucleophilic than the phenolic hydroxyl group, allowing for a chemoselective reaction under appropriate conditions without the need for a protecting group on the hydroxyl function.

Synthesis Workflow

Pharmacological Profile

Oleoyl Serotonin exhibits a multi-target pharmacological profile, acting primarily as an antagonist at key receptors involved in pain, inflammation, and neurological processes.

Parameter	Target	Species/System	Value	Reference
IC₅₀	TRPV1	Human (recombinant, HEK293 cells)	2.57 µM	[2][3][4][5]
IC₅₀	FAAH	Anandamide Hydrolysis	> 50 µM	[3]
Activity	CB1 Receptor	Xenopus Oocytes	Competitive Antagonist	[1]
Activity	CB2 Receptor	Xenopus Oocytes	Competitive Antagonist	[1]

Cannabinoid Receptor Antagonism

Electrophysiological assays using Xenopus oocytes co-expressing CB1 or CB2 receptors with G protein-coupled inwardly rectifying potassium (GIRK) channels demonstrated that Oleoyl Serotonin effectively inhibits both CB1 and CB2 receptors.[1] The inhibition mechanism was shown to be competitive, as increasing concentrations of Oleoyl Serotonin shifted the dose-response curve of the CB agonist WIN55,212-2.[1] In vivo behavioral assays in mice showed that Oleoyl Serotonin could counteract learning and memory deficits caused by WIN55,212-2, highlighting its potential therapeutic applications in neurological diseases.[1]

TRPV1 Channel Antagonism

Oleoyl Serotonin is a moderate antagonist of the human TRPV1 channel, a key receptor involved in nociception.[2][3] It inhibits the activation of the channel induced by the agonist capsaicin (B1668287) with an IC₅₀ value of 2.57 µM.[2][3][5] This activity is patterned after the related molecule, N-arachidonoyl-serotonin, which is a more potent dual antagonist of both TRPV1 and FAAH.[3]

FAAH Inhibition

Unlike N-arachidonoyl-serotonin, Oleoyl Serotonin is a very weak inhibitor of FAAH, with an IC₅₀ value greater than 50 µM for the hydrolysis of anandamide.[3] This selectivity distinguishes it from other N-acyl serotonins and suggests its primary roles are likely independent of FAAH-mediated endocannabinoid potentiation.

Signaling Pathway Overview

Experimental Protocols

Synthesis of N-Oleoyl Serotonin

This protocol is adapted from a general procedure for the synthesis of N-acyl tryptamines.

• Reaction Setup : In an 8 mL vial, add serotonin hydrochloride (1.2 equivalents) and oleic acid (1.0 equivalent, 0.1 mmol).

• Solvent and Base : Add ethyl acetate (B1210297) (EtOAc, 60 µL) and triethylamine (Et₃N, 2.0 equivalents) to the vial to neutralize the hydrochloride salt and act as a base.

• Coupling Agent : Add propylphosphonic anhydride (B1165640) solution (T3P, 50 wt% in EtOAc, 1.5 equivalents) to initiate the amide coupling reaction.

• Reaction : Stir the resulting mixture vigorously at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a chloroform/methanol (95:5 v/v) mobile phase.

• Workup : Quench the reaction by adding deionized water (2 mL) and EtOAc (2 mL). Separate the organic and aqueous phases. Extract the aqueous phase twice more with EtOAc (2 x 2 mL).

• Purification : Combine the organic phases, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica (B1680970) gel using a suitable gradient of ethyl acetate in petroleum ether to yield N-Oleoyl Serotonin as a waxy solid or oil.[6][7]

CB Receptor Functional Assay (Xenopus Oocyte Electrophysiology)

This protocol outlines the two-electrode voltage-clamp method to measure the antagonistic effect of Oleoyl Serotonin on CB receptors.

• Oocyte Preparation : Harvest and prepare Stage V-VI oocytes from Xenopus laevis.

• cRNA Injection : Co-inject oocytes with cRNAs for the human CB receptor (CB1 or CB2), the GIRK channel subunits (GIRK1/GIRK2), and Regulator of G-protein Signaling 4 (RGS4) to enhance signal coupling.[1][8] Incubate oocytes for 3-7 days to allow for protein expression.

• Electrophysiology Setup : Place an oocyte in a recording chamber continuously perfused with a low-potassium solution (ND96). Impale the oocyte with two glass microelectrodes filled with 3 M KCl and clamp the membrane potential at -90 mV.

• Measurement of Agonist Response : To elicit a baseline current, switch the perfusion to a high-potassium solution (HK). To measure the receptor-dependent current, perfuse the oocyte with HK solution containing a known concentration of a CB agonist (e.g., 1 µM WIN55,212-2) and record the inward K⁺ current (IK,WIN).[1]

• Inhibition Assay : To test for antagonism, pre-incubate the oocyte with varying concentrations of Oleoyl Serotonin in HK solution for a set period before co-applying the CB agonist.

• Data Analysis : Measure the reduction in the agonist-induced current in the presence of Oleoyl Serotonin. Calculate the IC₅₀ value by fitting the concentration-response data to a logistical equation. To confirm competitive antagonism, generate agonist dose-response curves in the presence and absence of a fixed concentration of Oleoyl Serotonin.

TRPV1 Antagonism Assay (Calcium Influx)

• Cell Culture : Culture Human Embryonic Kidney (HEK-293) cells and transiently transfect them with the cDNA for human TRPV1.

• Dye Loading : Plate the transfected cells in a 96-well plate. Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

• Inhibitor Incubation : Wash the cells and incubate them with varying concentrations of Oleoyl Serotonin (or vehicle control) for a defined period (e.g., 15-30 minutes).

• Agonist Stimulation : Place the plate in a fluorescence plate reader. Add the TRPV1 agonist capsaicin to all wells to stimulate the channel.

• Measurement : Measure the change in intracellular calcium concentration by monitoring the fluorescence intensity over time.

• Data Analysis : Determine the peak fluorescence response for each concentration of Oleoyl Serotonin. Normalize the data to the vehicle control and calculate the IC₅₀ value.[3]

GLP-1 Secretion Assay

This protocol uses the murine enteroendocrine STC-1 cell line to assess the effect of Oleoyl Serotonin on GLP-1 release.

• Cell Culture : Culture STC-1 cells in DMEM supplemented with fetal bovine serum and penicillin-streptomycin (B12071052) in 24-well plates until they reach 80-90% confluency.

• Pre-incubation : Wash the cells twice with serum-free DMEM or a suitable assay buffer (e.g., KRB). Pre-incubate the cells in this buffer for 1-2 hours at 37°C.

• Treatment : Aspirate the pre-incubation buffer and add fresh buffer containing various concentrations of Oleoyl Serotonin (dissolved in a suitable vehicle like DMSO, with final concentration ≤0.1%) or vehicle control.

• Stimulation : To measure effects on stimulated release, a secretagogue (e.g., a mixture of amino acids, glucose, or a known GPCR agonist) can be co-applied with Oleoyl Serotonin.

• Incubation : Incubate the cells for a defined period (e.g., 2 hours) at 37°C.

• Supernatant Collection : Collect the supernatant from each well. To prevent GLP-1 degradation, add a DPP-4 inhibitor immediately. Centrifuge the samples to remove any cell debris.

• Quantification : Measure the concentration of active GLP-1 in the supernatant using a commercially available ELISA kit according to the manufacturer's instructions.

• Data Analysis : Normalize the GLP-1 concentration to the total protein content of the cells in each well. Analyze the data to determine the effect of Oleoyl Serotonin on GLP-1 secretion.

Conclusion

Oleoyl Serotonin has emerged from being a synthetic compound to a recognized endogenous and venom-derived molecule with a distinct pharmacological profile. Its competitive antagonism at both CB1 and CB2 receptors, coupled with its moderate inhibition of TRPV1 channels, makes it a valuable pharmacological tool and a lead compound for drug development. Its selectivity over FAAH distinguishes it from other N-acyl serotonins. The detailed protocols provided herein offer a framework for researchers to further investigate the synthesis, biological activity, and therapeutic potential of this and related lipid mediators in the fields of neuroscience, pain, and metabolic disorders.

References

• 1. The Sobering Sting: Oleoyl Serotonin Is a Novel Stephanoconus Snail Venom-Derived Antagonist of Cannabinoid Receptors That Counteracts Learning and Memory Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. Oleoyl Serotonin - Immunomart [immunomart.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Frontiers | A sustainable protocol for the synthesis of N-acyl tryptamines, a class of potential gut microbiota-derived endocannabinoid-like mediators [frontiersin.org]
• 7. A sustainable protocol for the synthesis of N-acyl tryptamines, a class of potential gut microbiota-derived endocannabinoid-like mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Pharmacological Landscape of Serotonin Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Serotonin (B10506) (5-hydroxytryptamine or 5-HT), a pivotal monoamine neurotransmitter, orchestrates a vast array of physiological and psychological processes through its interaction with a complex family of receptors. The therapeutic modulation of the serotonergic system has been a cornerstone of medicinal chemistry and pharmacology for decades, leading to the development of numerous drugs for treating a wide range of disorders, including depression, anxiety, migraine, and psychosis. This technical guide provides an in-depth exploration of the pharmacological properties of various classes of serotonin derivatives, focusing on their receptor binding affinities, functional activities, and pharmacokinetic profiles. Detailed experimental methodologies and visualizations of key signaling pathways are included to support research and drug development endeavors.

Serotonin Receptor Subtypes and Signaling Mechanisms

The diverse actions of serotonin are mediated by at least 14 distinct receptor subtypes, classified into seven families (5-HT1 to 5-HT7). With the exception of the 5-HT3 receptor, which is a ligand-gated ion channel, all other 5-HT receptors are G protein-coupled receptors (GPCRs) that trigger intracellular second messenger cascades.[1]

• 5-HT1 Receptor Family (1A, 1B, 1D, 1E, 1F): These receptors are typically coupled to Gi/o proteins, and their activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[2] This signaling cascade ultimately modulates neuronal excitability. The 5-HT1A receptor, for instance, is a well-established target for anxiolytic and antidepressant drugs.[3]

• 5-HT2 Receptor Family (2A, 2B, 2C): This family of receptors primarily couples to Gq/G11 proteins.[4] Activation of these receptors stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[5][6] This cascade results in an increase in intracellular calcium levels and the activation of protein kinase C (PKC), influencing a wide range of cellular processes.[5][6] Atypical antipsychotics often exhibit antagonist activity at 5-HT2A receptors.[7]

• 5-HT3 Receptor: Unique among serotonin receptors, the 5-HT3 receptor is a ligand-gated ion channel.[8] Upon serotonin binding, this receptor allows the rapid influx of cations (primarily Na+ and K+, with some permeability to Ca2+), leading to neuronal depolarization.[8] This mechanism is a key target for antiemetic drugs.

• 5-HT4, 5-HT6, and 5-HT7 Receptors: These receptors are all coupled to Gs proteins, and their activation stimulates adenylyl cyclase, leading to an increase in intracellular cAMP levels. They are involved in various functions, including cognitive processes and mood regulation, and are being explored as targets for new therapeutic agents.

• 5-HT5 Receptor Family (5A, 5B): The functional role of this receptor family is the least understood. They are also coupled to Gi/o proteins, suggesting an inhibitory effect on neuronal activity.[2]

Signaling Pathway Diagrams

Figure 1: Simplified signaling pathways of serotonin receptor families.

Quantitative Pharmacological Data

The affinity of a serotonin derivative for its receptor target is a critical determinant of its potency and selectivity. This is typically quantified by the inhibition constant (Ki), which represents the concentration of the ligand that occupies 50% of the receptors in a competition binding assay. The functional activity of a compound, whether it acts as an agonist, antagonist, or partial agonist, is often characterized by its half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) in a functional assay.

Below are summary tables of binding affinities (Ki) and functional activities (EC50/IC50) for selected serotonin derivatives across various receptor subtypes.

Table 1: Binding Affinities (Ki, nM) of Selected Serotonin Derivatives at Human 5-HT Receptors

Compound	Class	5-HT1A	5-HT1B	5-HT1D	5-HT2A	5-HT2C	5-HT3	5-HT7
Serotonin	Endogenous Ligand	1.8	4.6 (IC50)	5.2 (EC50)	-	-	12 (IC50)	-
8-OH-DPAT	5-HT1A Agonist	1.0	>10,000	>10,000	>10,000	>10,000	-	-
Buspirone	Anxiolytic	3.98-214	-	-	-	-	-	-
Sumatriptan	Antimigraine (Triptan)	-	-	-	-	-	-	-
Clozapine	Atypical Antipsychotic	-	-	-	4.0	-	-	-
Vortioxetine	Antidepressant	15	33	54	-	180	3.7	19

Data compiled from various sources. Note that assay conditions can influence absolute values.[9][10][11][12][13]

Table 2: Functional Activity (EC50/IC50, nM) of Selected Serotonin Derivatives

Compound	Receptor	Functional Assay	Activity	Value (nM)
Serotonin	5-HT2A	Calcium Flux	Agonist	1.40 x 10-8 M
8-OH-DPAT	5-HT1A	ERK 1/2 Phosphorylation	Agonist	3.1
DOI	5-HT2A	ERK 1/2 Phosphorylation	Agonist	76
Pindobind	5-HT1A	ERK 1/2 Phosphorylation	Antagonist	3.2
Ritanserin	5-HT2A	ERK 1/2 Phosphorylation	Antagonist	1.99

Data compiled from various sources.[10][14][15]

Pharmacokinetic Profiles of Key Serotonin Derivatives

The clinical utility of a serotonin derivative is not only determined by its pharmacodynamic properties but also by its pharmacokinetic profile, which includes its absorption, distribution, metabolism, and excretion (ADME).

Table 3: Pharmacokinetic Parameters of Triptans (Oral Administration)

Drug	Bioavailability (%)	Tmax (h)	Half-life (h)	Metabolism
Sumatriptan	~15	1.5	~2	MAO-A
Rizatriptan	~45	1.0-1.5	2-2.5	MAO-A
Frovatriptan	24-30	2-4	~26	CYP1A2
Almotriptan	~70	1-3	3-4	MAO-A, CYP3A4, CYP2D6

Data compiled from various sources.[16][17]

Table 4: Pharmacokinetic Parameters of Selected Atypical Antipsychotics

Drug	Bioavailability (%)	Tmax (h)	Half-life (h)	Metabolism
Clozapine	27-60	2.5	12	CYP1A2, CYP3A4, CYP2D6
Risperidone	70	1	3-20	CYP2D6
Olanzapine	~60	6	21-54	CYP1A2, UGT1A4
Quetiapine	100	1.5	6	CYP3A4
Aripiprazole	87	3-5	75	CYP2D6, CYP3A4

Data compiled from various sources.

Detailed Experimental Protocols

Radioligand Binding Assay for 5-HT1A Receptor

This protocol describes a competitive binding assay to determine the affinity of a test compound for the 5-HT1A receptor using [3H]8-OH-DPAT as the radioligand.[18][19]

Materials:

• Cell membranes expressing the human 5-HT1A receptor.

• Radioligand: [3H]8-OH-DPAT.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO4 and 0.5 mM EDTA.[18]

• Non-specific binding control: 10 µM Serotonin.

• Test compounds at various concentrations.

• Glass fiber filters (e.g., GF/B).

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: Cell membranes, [3H]8-OH-DPAT (at a concentration close to its Kd, e.g., 0.25 nM), and assay buffer.[19]

  • Non-specific Binding: Cell membranes, [3H]8-OH-DPAT, and 10 µM serotonin.

  • Competitive Binding: Cell membranes, [3H]8-OH-DPAT, and the test compound at various concentrations.

• Incubate the plate for 30-60 minutes at room temperature to allow the binding to reach equilibrium.[19]

• Terminate the reaction by rapid vacuum filtration through the glass fiber filters to separate bound from free radioligand.

• Wash the filters multiple times with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[18]

Figure 2: General workflow for a radioligand binding assay.

Calcium Flux Functional Assay for 5-HT2A Receptor

This protocol outlines a cell-based functional assay to measure the activation of the Gq-coupled 5-HT2A receptor by monitoring changes in intracellular calcium concentration.[20][21]

Materials:

• A cell line stably expressing the human 5-HT2A receptor (e.g., CHO or HEK293 cells).

• Calcium-sensitive fluorescent dye (e.g., Indo-1 AM or Fluo-4 AM).

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Agonists and antagonists to be tested.

• A fluorescence plate reader or flow cytometer capable of kinetic reading.

Procedure:

• Culture the 5-HT2A expressing cells in a 96-well plate until they form a confluent monolayer.

• Load the cells with the calcium-sensitive dye by incubating them with the dye solution for a specified time (e.g., 45-60 minutes) at 37°C in the dark.[21]

• Wash the cells with assay buffer to remove excess dye.

• Place the plate in the fluorescence reader and establish a baseline fluorescence reading.

• To test for agonist activity, add varying concentrations of the test compound to the wells and monitor the change in fluorescence over time. The increase in fluorescence corresponds to an increase in intracellular calcium.

• To test for antagonist activity, pre-incubate the cells with the test compound before adding a known 5-HT2A agonist (e.g., serotonin) at its EC50 concentration. A decrease in the agonist-induced fluorescence signal indicates antagonist activity.

• Analyze the data to determine EC50 values for agonists or IC50 values for antagonists.

Figure 3: General workflow for a calcium flux functional assay.

Conclusion

The development of selective and potent serotonin derivatives continues to be a highly active area of research. A thorough understanding of their pharmacological properties, including receptor binding, functional activity, and pharmacokinetics, is essential for the rational design of new therapeutics with improved efficacy and safety profiles. The methodologies and data presented in this guide are intended to serve as a valuable resource for researchers and drug development professionals working in the field of serotonergic pharmacology.

References

• 1. Serotonin - Wikipedia [en.wikipedia.org]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 5. msudenver.edu [msudenver.edu]
• 6. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Clozapine - Wikipedia [en.wikipedia.org]
• 8. 5-HT3 receptor - Wikipedia [en.wikipedia.org]
• 9. Buspirone - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Differential Effects of Serotonin and Dopamine on Human 5-HT3A Receptor Kinetics: Interpretation within an Allosteric Kinetic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 5-hydroxytryptamine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 13. researchgate.net [researchgate.net]
• 14. Sumatriptan. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic efficacy in the acute treatment of migraine and cluster headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. go.drugbank.com [go.drugbank.com]
• 16. Sumatriptan - Wikipedia [en.wikipedia.org]
• 17. Sumatriptan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. [3H]-8-OH-DPAT binding in the rat brain raphe area: involvement of 5-HT1A and non-5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 21. bu.edu [bu.edu]

An In-depth Technical Guide to the Interaction of Oleoyl Serotonin with Cannabinoid Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleoyl Serotonin (OS) is an endocannabinoid-like molecule that has been identified as a novel antagonist of cannabinoid receptors.[1] Initially discovered in the venom of Stephanoconus snails, this compound presents a unique pharmacological profile with distinct interactions at the two primary cannabinoid receptor subtypes, CB1 and CB2.[1] This technical guide provides a comprehensive overview of the current understanding of Oleoyl Serotonin's engagement with cannabinoid receptors, detailing its functional activity, the experimental protocols used for its characterization, and the implicated signaling pathways.

Quantitative Data Summary

The inhibitory activity of Oleoyl Serotonin at the cannabinoid receptors has been quantified using electrophysiological assays. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of OS required to inhibit 50% of the receptor response to an agonist, are summarized below.

Ligand	Receptor	Assay Type	Measured Value (IC50)	Nature of Antagonism	Reference
Oleoyl Serotonin	CB1	Electrophysiology	2.4 µM	Competitive	[1]
Oleoyl Serotonin	CB2	Electrophysiology	10.4 µM	Non-competitive	[1]

Experimental Protocols

The characterization of Oleoyl Serotonin's interaction with cannabinoid receptors has primarily been achieved through electrophysiological assays utilizing the G-protein-coupled inwardly rectifying potassium (GIRK) channel system expressed in Xenopus oocytes. This system serves as a functional readout for G-protein coupled receptor (GPCR) activation.

Electrophysiological Assay for Determining Cannabinoid Receptor Antagonism

This protocol outlines the methodology used to determine the inhibitory effects of Oleoyl Serotonin on CB1 and CB2 receptors.

1. Oocyte Preparation and Receptor Expression:

• Xenopus laevis oocytes are harvested and prepared for cRNA injection.

• cRNAs encoding the human CB1 or CB2 receptor, along with cRNAs for GIRK1 and GIRK2 channel subunits and RGS4 (Regulator of G-protein Signaling 4), are co-injected into the oocytes. RGS4 is included to accelerate the GTPase activity of the Gα subunit, allowing for a more rapid termination of the signal.

• Injected oocytes are incubated for 3-7 days to allow for robust expression of the receptors and channels.

2. Two-Electrode Voltage Clamp (TEVC) Recordings:

• An oocyte expressing the receptor and channel complex is placed in a recording chamber and perfused with a standard recording solution (e.g., containing in mM: 96 NaCl, 2 KCl, 1 MgCl2, 1.8 CaCl2, 5 HEPES, pH 7.5).

• The oocyte is impaled with two microelectrodes filled with 3 M KCl, one for voltage clamping and the other for current recording.

• The oocyte is voltage-clamped at a holding potential of -80 mV.

3. Agonist Application and Measurement of GIRK Current:

• A baseline current is established.

• A known cannabinoid receptor agonist, such as WIN55,212-2, is applied to the oocyte via the perfusion system.

• Activation of the CB1 or CB2 receptor by the agonist leads to the activation of Gi/o proteins. The liberated Gβγ subunits directly activate the co-expressed GIRK channels, resulting in an inward potassium current (IK) at the holding potential of -80 mV. This current is recorded as the response.

4. Antagonist Application and IC50 Determination:

• To determine the inhibitory effect of Oleoyl Serotonin, various concentrations of OS are co-applied with a fixed concentration of the agonist (e.g., the EC50 concentration of WIN55,212-2).

• The inhibition of the agonist-induced GIRK current by each concentration of OS is measured.

• A concentration-response curve for OS is generated by plotting the percentage of inhibition against the logarithm of the OS concentration.

• The IC50 value is calculated by fitting the data to a sigmoidal dose-response equation.

5. Determining the Nature of Antagonism:

• Competitive Antagonism (observed at CB1): To investigate the mechanism of antagonism, Schild analysis is performed. This involves generating agonist concentration-response curves in the absence and presence of increasing, fixed concentrations of the antagonist (Oleoyl Serotonin). For a competitive antagonist, the agonist concentration-response curves will exhibit parallel rightward shifts with no change in the maximal response. A Schild plot of log(dose ratio - 1) versus log[antagonist] will yield a straight line with a slope of 1.

• Non-competitive Antagonism (observed at CB2): In the case of non-competitive antagonism, increasing concentrations of the antagonist will result in a depression of the maximal response of the agonist, with or without a rightward shift in the agonist's EC50.

Signaling Pathways and Mechanism of Action

Cannabinoid receptors are G-protein coupled receptors that primarily signal through the Gi/o family of heterotrimeric G-proteins. The interaction of Oleoyl Serotonin with these receptors interrupts this canonical signaling cascade.

Canonical Cannabinoid Receptor Signaling Pathway

Caption: Canonical signaling pathway of cannabinoid receptors.

Inhibition by Oleoyl Serotonin

Oleoyl Serotonin acts as an antagonist, blocking the activation of CB1 and CB2 receptors by agonists. The nature of this blockade differs between the two receptor subtypes.

Caption: Antagonistic mechanisms of Oleoyl Serotonin at CB1 and CB2.

At the CB1 receptor , Oleoyl Serotonin acts as a competitive antagonist .[1] This implies that OS and the endogenous or synthetic agonists bind to the same or overlapping sites on the receptor. The binding is mutually exclusive, and the inhibitory effect of OS can be overcome by increasing the concentration of the agonist.

At the CB2 receptor , Oleoyl Serotonin functions as a non-competitive antagonist .[1] This suggests that OS binds to an allosteric site, a site distinct from the agonist binding site. This binding induces a conformational change in the receptor that prevents its activation, even when the agonist is bound to its orthosteric site. Consequently, the inhibitory effect of OS at the CB2 receptor cannot be surmounted by increasing the agonist concentration.

Experimental Workflow Visualization

The logical flow for characterizing the interaction of Oleoyl Serotonin with cannabinoid receptors is depicted below.

Caption: Experimental workflow for OS-cannabinoid receptor characterization.

Conclusion

Oleoyl Serotonin has been identified as a unique antagonist of cannabinoid receptors, exhibiting a competitive mechanism at CB1 and a non-competitive mechanism at CB2.[1] This differential pharmacology makes it a valuable tool for dissecting the distinct physiological roles of these two receptors. The detailed experimental protocols and understanding of its impact on cannabinoid receptor signaling pathways provided in this guide offer a foundation for further research and potential therapeutic development. Future studies employing radioligand binding assays could further elucidate the binding kinetics and affinities of Oleoyl Serotonin at both receptor subtypes, providing a more complete picture of its interaction with the endocannabinoid system.

References

• 1. Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Emerging Therapeutic Potential of N-Acyl Serotonins: A Technical Guide to Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lipid derivatives of serotonin (B10506), particularly N-acyl serotonins, are an emerging class of endogenous signaling molecules with a broad range of pharmacological activities. By combining the neuroactive properties of serotonin with the diverse functionalities of fatty acids, these compounds present novel opportunities for therapeutic intervention in a variety of physiological and pathological processes. This technical guide provides a comprehensive overview of the biological activities of key N-acyl serotonins, including their mechanisms of action, quantitative pharmacological data, detailed experimental methodologies, and the signaling pathways they modulate. This document is intended to serve as a core resource for researchers and drug development professionals exploring the therapeutic potential of these fascinating lipid mediators.

Introduction to N-Acyl Serotonins

N-acyl serotonins are amide conjugates of serotonin and various fatty acids. This structural modification significantly alters the physicochemical properties of serotonin, enhancing its lipophilicity and enabling it to interact with a distinct set of biological targets. The nature of the acyl chain, including its length and degree of saturation, plays a crucial role in determining the specific biological activity of each derivative. Endogenously found in tissues such as the gastrointestinal tract, the levels of these compounds can be influenced by dietary fatty acid intake.[1] This guide focuses on the most well-characterized N-acyl serotonins and their therapeutic implications.

Key N-Acyl Serotonins and Their Biological Activities

The biological activities of N-acyl serotonins are diverse, with prominent roles in the modulation of pain, inflammation, and neurological processes. The primary targets identified to date include Fatty Acid Amide Hydrolase (FAAH) and the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.

N-Arachidonoyl-Serotonin (AA-5-HT)

N-arachidonoyl-serotonin is a well-studied member of this class, known for its dual role as a FAAH inhibitor and a TRPV1 antagonist.[2] Its ability to inhibit FAAH leads to an increase in the levels of endocannabinoids like anandamide (B1667382), which in turn can modulate cannabinoid receptor 1 (CB1) signaling, producing analgesic and anxiolytic effects.[3] The antagonism of TRPV1, a key receptor in pain sensation, further contributes to its analgesic properties.[4]

N-Oleoyl-Serotonin (OA-5-HT), N-Palmitoyl-Serotonin (PA-5-HT), and N-Stearoyl-Serotonin (SA-5-HT)

These derivatives, with saturated and monounsaturated acyl chains, have also been identified endogenously.[1] While generally less potent as FAAH inhibitors compared to their polyunsaturated counterparts, they exhibit significant activity at TRPV1 channels.[5] N-palmitoyl serotonin has also been investigated for its neuroprotective effects.

N-Docosahexaenoyl-Serotonin (DHA-5-HT) and N-Eicosapentaenoyl-Serotonin (EPA-5-HT)

Derived from omega-3 fatty acids, these compounds have demonstrated potent anti-inflammatory properties.[6][7] DHA-5-HT, in particular, has been shown to attenuate inflammatory signaling pathways, such as the IL-23/IL-17 axis, in immune cells.[6]

Quantitative Pharmacological Data

The following tables summarize the available quantitative data for the inhibitory activity of various N-acyl serotonins on FAAH and their antagonistic potency at the TRPV1 receptor.

Table 1: FAAH Inhibition by N-Acyl Serotonins

Compound	Acyl Group	Enzyme Source	IC50 (µM)	Inhibition Type	Reference
N-Arachidonoyl-serotonin (AA-5-HT)	Arachidonoyl (20:4)	Rat Brain	Ki = 1.3 (slope), 44 (intercept)	Mixed-type	[8]
N-Arachidonoyl-serotonin (AA-5-HT)	Arachidonoyl (20:4)	Mouse Neuroblastoma (N18TG2)	12.0 - 26	-	[3]
N-Arachidonoyl-serotonin (AA-5-HT)	Arachidonoyl (20:4)	Rat Basophilic Leukemia (RBL-2H3)	5.6	-	[3]
N-Oleoyl-serotonin	Oleoyl (18:1)	Rat Brain	-	Less potent than polyunsaturated analogues	[8]
N-Palmitoyl serotonin	Palmitoyl (16:0)	-	> 50	-	[5]
N-Stearoyl serotonin	Stearoyl (18:0)	-	> 50	-	[5]
Ibuprofen-5-HT	Ibuprofen	Human	~10	-	[8]
Flurbiprofen-5-HT	Flurbiprofen	Human	~10	-	[8]

Table 2: TRPV1 Antagonism by N-Acyl Serotonins

Compound	Receptor Source	Agonist	IC50 (nM)	Reference
N-Arachidonoyl-serotonin (AA-5-HT)	Rat and Human TRPV1	Capsaicin (B1668287) (100 nM)	37-40	[4]
N-Oleoyl Serotonin	Human TRPV1	-	2570
Palmitoyl serotonin	Human TRPV1	Capsaicin	760
Stearoyl serotonin	-	Capsaicin	760 (for 11- or 12-carbon saturated fatty acids)	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of N-acyl serotonin bioactivity.

Synthesis of N-Acyl Serotonins (General Procedure)

This protocol outlines a general method for the synthesis of N-acyl serotonins, which can be adapted for different fatty acid precursors.

Materials:

• Serotonin hydrochloride

• Fatty acid of interest (e.g., arachidonic acid, oleic acid)

• Coupling agent (e.g., N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC))

• N-Hydroxysuccinimide (NHS)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF))

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Activation of Fatty Acid: Dissolve the fatty acid and NHS in anhydrous DCM. Cool the solution to 0°C in an ice bath. Add the coupling agent (e.g., DCC or EDC) portion-wise and stir the reaction mixture at 0°C for 1 hour and then at room temperature for 4-6 hours. A white precipitate of dicyclohexylurea (DCU) will form if DCC is used.

• Coupling Reaction: In a separate flask, suspend serotonin hydrochloride in anhydrous DMF and add TEA or DIPEA to neutralize the hydrochloride salt and deprotonate the primary amine. Stir for 30 minutes at room temperature.

• Filter the activated fatty acid solution to remove the DCU precipitate (if applicable) and add the filtrate dropwise to the serotonin solution at 0°C.

• Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO3, and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable solvent gradient (e.g., hexane/ethyl acetate) to obtain the pure N-acyl serotonin.

• Characterization: Confirm the structure and purity of the final product using techniques such as NMR (1H and 13C), Mass Spectrometry, and HPLC.

Fluorometric Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

This protocol is based on the enzymatic hydrolysis of a fluorogenic substrate.[9]

Materials:

• Recombinant human or rat FAAH

• Fluorogenic substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide - AAMCA)

• Assay Buffer: 50 mM Tris-HCl, pH 9.0, 1 mM EDTA

• Test compounds (N-acyl serotonins) and a known FAAH inhibitor (e.g., URB597) as a positive control

• DMSO for dissolving compounds

• Black, flat-bottom 384-well microtiter plates

• Fluorescence microplate reader

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds and the positive control in DMSO. Using an automated liquid handler, dispense a small volume (e.g., 200 nL) of each compound solution into the wells of the 384-well plate. Use DMSO alone for negative control wells.

• Enzyme Addition: Prepare a working solution of FAAH in the assay buffer. Dispense 10 µL of the FAAH solution to all wells.

• Pre-incubation: Mix the plate on a shaker for 1 minute and incubate at room temperature for 15 minutes to allow for compound-enzyme interaction.

• Reaction Initiation and Measurement: Prepare a working solution of the AAMCA substrate in the assay buffer. Dispense 10 µL of the AAMCA solution to all wells to start the reaction.

• Immediately place the plate in a fluorescence microplate reader and measure the fluorescence intensity (Excitation: ~355 nm, Emission: ~460 nm) kinetically over a period of 20-30 minutes.

• Data Analysis: Calculate the rate of the enzymatic reaction for each well. Determine the percent inhibition for each concentration of the test compound relative to the DMSO control. Calculate the IC50 value by fitting the data to a dose-response curve.

Intracellular Calcium Influx Assay for TRPV1 Antagonism

This protocol measures the ability of N-acyl serotonins to block capsaicin-induced calcium influx in cells expressing TRPV1.

Materials:

• HEK-293 cells transiently or stably expressing human or rat TRPV1

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4)

• Capsaicin (TRPV1 agonist)

• Test compounds (N-acyl serotonins) and a known TRPV1 antagonist (e.g., capsazepine) as a positive control

• Pluronic F-127

• Black, clear-bottom 96-well cell culture plates

• Fluorescence microplate reader with a fluidic handling system or a fluorescence microscope

Procedure:

• Cell Plating: Seed the TRPV1-expressing HEK-293 cells into black, clear-bottom 96-well plates and culture overnight to allow for attachment.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and Pluronic F-127 (0.02%) in the assay buffer. Remove the culture medium from the cells and add the loading buffer. Incubate for 30-60 minutes at 37°C.

• Compound Incubation: Wash the cells with the assay buffer to remove excess dye. Add the assay buffer containing various concentrations of the test compounds or the positive control to the respective wells. Incubate for 15-30 minutes at room temperature.

• Baseline Fluorescence Measurement: Measure the baseline fluorescence of each well using the fluorescence plate reader or microscope.

• Agonist Stimulation and Measurement: Add a solution of capsaicin (to a final concentration that elicits a submaximal response, e.g., 100 nM) to the wells and immediately begin recording the fluorescence intensity over time (typically for 2-5 minutes).

• Data Analysis: Calculate the change in fluorescence intensity (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after agonist addition. Determine the percent inhibition for each concentration of the test compound. Calculate the IC50 value by fitting the data to a dose-response curve.

Quantification of N-Acyl Serotonins in Biological Samples by LC-MS/MS

This protocol provides a general framework for the analysis of N-acyl serotonins in plasma.[10]

Materials:

• Plasma samples

• Internal standards (deuterated analogs of the N-acyl serotonins of interest)

• Acetonitrile (B52724) (ACN)

• Formic acid (FA)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled to a UHPLC system)

• C18 reversed-phase analytical column

Procedure:

• Sample Preparation: To a plasma sample (e.g., 100 µL), add the internal standard solution. Precipitate proteins by adding cold acetonitrile (e.g., 400 µL). Vortex and centrifuge to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE): Condition the SPE cartridge with methanol (B129727) and then with water. Load the supernatant from the protein precipitation step onto the cartridge. Wash the cartridge with a low percentage of organic solvent in water to remove polar interferences. Elute the N-acyl serotonins with an appropriate organic solvent (e.g., methanol or acetonitrile).

• LC-MS/MS Analysis: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase. Inject an aliquot onto the LC-MS/MS system.

• Liquid Chromatography: Separate the analytes on a C18 column using a gradient elution with mobile phases typically consisting of water and acetonitrile or methanol, both containing a small amount of formic acid (e.g., 0.1%).

• Mass Spectrometry: Detect the analytes using a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. Use multiple reaction monitoring (MRM) to monitor specific precursor-to-product ion transitions for each analyte and internal standard for quantification.

• Data Analysis: Construct a calibration curve using standards of known concentrations. Quantify the amount of each N-acyl serotonin in the plasma samples by comparing their peak area ratios to the internal standard against the calibration curve.

Signaling Pathways and Mechanisms of Action

The biological effects of N-acyl serotonins are mediated through their interaction with specific signaling pathways.

FAAH Inhibition and Endocannabinoid System Modulation

By inhibiting FAAH, N-acyl serotonins like AA-5-HT prevent the degradation of anandamide (AEA). The resulting increase in AEA levels leads to enhanced activation of cannabinoid receptor 1 (CB1), a G-protein coupled receptor. This initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to reduced cAMP levels and subsequent modulation of downstream effectors like protein kinase A (PKA).

Caption: FAAH inhibition by N-acyl serotonins.

TRPV1 Antagonism

N-acyl serotonins can directly bind to and block the TRPV1 channel, preventing its activation by noxious stimuli like capsaicin or heat. This blockade inhibits the influx of cations, primarily Ca2+, into sensory neurons, thereby reducing the sensation of pain.

Caption: TRPV1 antagonism by N-acyl serotonins.

Anti-Inflammatory Signaling of DHA-5-HT

DHA-5-HT exerts anti-inflammatory effects by modulating key signaling pathways in immune cells. In macrophages stimulated with lipopolysaccharide (LPS), DHA-5-HT has been shown to downregulate the expression of pro-inflammatory mediators involved in the IL-23/IL-17 signaling axis.

Caption: Anti-inflammatory action of DHA-5-HT.

Conclusion and Future Directions

N-acyl serotonins represent a promising class of lipid mediators with significant therapeutic potential. Their unique pharmacological profiles, arising from the combination of serotonin and fatty acid moieties, offer opportunities for the development of novel drugs targeting pain, inflammation, and neurological disorders. Further research is warranted to fully elucidate the structure-activity relationships within this class, explore their full range of biological targets, and understand their physiological and pathological roles in greater detail. The development of more selective and potent analogs, coupled with advanced drug delivery strategies, will be crucial in translating the therapeutic promise of N-acyl serotonins into clinical applications.

References

• 1. Presence, formation and putative biological activities of N-acyl serotonins, a novel class of fatty-acid derived mediators, in the intestinal tract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Arachidonoylserotonin and other novel inhibitors of fatty acid amide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analgesic actions of N-arachidonoyl-serotonin, a fatty acid amide hydrolase inhibitor with antagonistic activity at vanilloid TRPV1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Docosahexaenoyl serotonin, an endogenously formed n-3 fatty acid-serotonin conjugate has anti-inflammatory properties by attenuating IL-23-IL-17 signaling in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N-Eicosapentaenoyl Dopamine, A Conjugate of Dopamine and Eicosapentaenoic Acid (EPA), Exerts Anti-inflammatory Properties in Mouse and Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Quantitation of Melatonin and N-acetylserotonin in Human Plasma by Nanoflow LC-MS/MS and Electrospray LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

The Endogenous Neuromodulator N-Oleoyl-Serotonin: A Technical Guide to its Putative Role in Brain Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-oleoyl-serotonin is an endogenous N-acyl amide of the neurotransmitter serotonin (B10506) and the monounsaturated fatty acid, oleic acid. While its presence in the mammalian brain is yet to be definitively quantified, its discovery in other tissues, coupled with its potent bioactivity at key neural receptors, suggests a significant role in neuromodulation. This technical guide provides a comprehensive overview of the current state of knowledge regarding N-oleoyl-serotonin, with a focus on its potential relevance to brain function. We detail its known natural occurrence, hypothesized biosynthetic and metabolic pathways, and established signaling activities. Furthermore, this guide furnishes detailed experimental protocols for the extraction and analysis of N-acyl amides from biological tissues, which can be adapted for the investigation of N-oleoyl-serotonin in the brain. The information presented herein is intended to serve as a foundational resource for researchers seeking to elucidate the physiological and pathological significance of this intriguing lipid mediator in the central nervous system.

Natural Occurrence of N-Acyl Serotonins

While the direct quantification of N-oleoyl-serotonin in brain tissue is a subject of ongoing research, its endogenous presence has been confirmed in the gastrointestinal tract of mammals. A study investigating N-acyl serotonins in pigs and mice found detectable levels of N-oleoyl-serotonin, along with other N-acyl serotonins, particularly in the jejunum and ileum[1]. The formation of these compounds was shown to be dependent on the dietary intake of fatty acids, suggesting a dynamic regulation of their endogenous levels[1].

The following table summarizes the quantitative data available for N-acyl serotonins in the porcine jejunum, as this is the most complete dataset currently available in the literature. These values provide a reference point for the potential concentrations that might be found in other tissues, including the brain.

Table 1: Endogenous Levels of N-Acyl Serotonins in Porcine Jejunum

N-Acyl Serotonin	Concentration (pmol/g tissue)
N-Palmitoyl-serotonin	1.1 ± 0.3
N-Stearoyl-serotonin	1.0 ± 0.2
N-Oleoyl-serotonin	1.9 ± 0.5
N-Arachidonoyl-serotonin	0.3 ± 0.1

Data adapted from Verhoeckx et al., 2011.[1]

Biosynthesis and Metabolism

The precise enzymatic pathways for the synthesis and degradation of N-oleoyl-serotonin in the brain have not been fully elucidated. However, based on the known metabolism of serotonin and other N-acyl amides, a putative metabolic map can be proposed.

Putative Biosynthesis of N-Oleoyl-Serotonin

The synthesis of N-oleoyl-serotonin likely involves the enzymatic conjugation of serotonin with an activated form of oleic acid, such as oleoyl-CoA.

Diagram 1: Hypothesized Biosynthesis of N-Oleoyl-Serotonin

Caption: Proposed enzymatic synthesis of N-oleoyl-serotonin.

The enzyme responsible for this acylation in the brain is currently unknown. One candidate could be an N-acyltransferase with specificity for serotonin and long-chain fatty acyl-CoAs. The synthesis of the related compound, N-acetylserotonin, from serotonin is catalyzed by arylalkylamine N-acetyltransferase (AANAT)[2][3]. It is plausible that a similar enzyme, or even AANAT itself under certain conditions, could utilize oleoyl-CoA as a substrate.

Putative Degradation of N-Oleoyl-Serotonin

The primary enzyme responsible for the degradation of other bioactive fatty acid amides, such as anandamide, is Fatty Acid Amide Hydrolase (FAAH). It is highly probable that FAAH also catalyzes the hydrolysis of N-oleoyl-serotonin back to serotonin and oleic acid.

Diagram 2: Hypothesized Degradation of N-Oleoyl-Serotonin

Caption: Proposed enzymatic degradation of N-oleoyl-serotonin.

Signaling Pathways

Recent research has identified N-oleoyl-serotonin as a potent antagonist of the cannabinoid receptors CB1 and CB2[4]. This finding is particularly significant as the endocannabinoid system is a major regulator of neurotransmission in the brain.

Diagram 3: N-Oleoyl-Serotonin Signaling at Cannabinoid Receptors

Caption: Antagonistic action of N-oleoyl-serotonin at cannabinoid receptors.

By blocking the activation of CB1 and CB2 receptors by endogenous cannabinoids like anandamide, N-oleoyl-serotonin can modulate a wide range of physiological processes, including synaptic plasticity, pain perception, and cognitive functions such as learning and memory[4]. The interaction between the endocannabinoid and serotonergic systems is well-documented, and N-oleoyl-serotonin may represent a key lipid mediator at the interface of these two critical neuromodulatory systems[5][6].

Experimental Protocols

The investigation of N-oleoyl-serotonin in brain tissue requires robust methods for lipid extraction and sensitive analytical techniques for quantification. The following protocols are based on established methods for the analysis of N-acyl amides and can be adapted for N-oleoyl-serotonin.

Brain Tissue Lipid Extraction (Modified Folch Method)

This protocol describes a standard procedure for the extraction of total lipids from brain tissue.

Diagram 4: Experimental Workflow for Brain Tissue Lipid Extraction

References

• 1. Presence, formation and putative biological activities of N-acyl serotonins, a novel class of fatty-acid derived mediators, in the intestinal tract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Serotonin N-acetyltransferase: mechanism and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arylalkylamine (serotonin) N-acetyltransferase assay using high-performance liquid chromatography with fluorescence or electrochemical detection of N-acetyltryptamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Sobering Sting: Oleoyl Serotonin Is a Novel Stephanoconus Snail Venom-Derived Antagonist of Cannabinoid Receptors That Counteracts Learning and Memory Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The neuropharmacology of cannabinoid receptor ligands in central signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modulation of the Serotonin System by Endocannabinoid Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Anti-inflammatory Effects of Oleoyl Serotonin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oleoyl Serotonin (B10506) (OS) is an endogenous N-acyl amide of serotonin, a neurotransmitter with known immunomodulatory properties. This technical guide provides a comprehensive overview of the current understanding of the anti-inflammatory effects of Oleoyl Serotonin, with a focus on its molecular mechanisms of action. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the implicated signaling pathways to support further research and drug development efforts in the field of inflammation. While research on Oleoyl Serotonin is ongoing, this guide consolidates the existing evidence for its roles as a multi-target modulator of inflammatory processes, including its interactions with the endocannabinoid and transient receptor potential (TRP) systems.

Introduction

Chronic inflammation is a key pathological feature of numerous diseases, driving a significant need for novel anti-inflammatory therapeutics. N-acyl amides, a class of lipid signaling molecules, have emerged as promising candidates due to their diverse biological activities. Oleoyl Serotonin, a conjugate of oleic acid and serotonin, is naturally present in human intestinal tissue.[1] Its structural similarity to other bioactive N-acyl serotonins, such as the well-studied N-arachidonoyl serotonin (AA-5-HT), suggests its potential as an immunomodulatory and anti-inflammatory agent. This guide will delve into the known molecular targets and pathways through which Oleoyl Serotonin may exert its effects.

Molecular Mechanisms of Action

The anti-inflammatory properties of Oleoyl Serotonin are attributed to its interaction with multiple molecular targets. The primary mechanisms identified to date include antagonism of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel and, more recently, antagonism of cannabinoid receptors. Its role as a Fatty Acid Amide Hydrolase (FAAH) inhibitor appears to be limited.

TRPV1 Antagonism

The Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective cation channel that functions as a key integrator of noxious stimuli, including heat, protons, and various inflammatory mediators.[2] Antagonism of TRPV1 is a validated strategy for analgesia and reducing neurogenic inflammation. Oleoyl Serotonin has been identified as a TRPV1 antagonist.[3][4]

Cannabinoid Receptor Antagonism

A recent study has identified Oleoyl Serotonin as a novel antagonist of both cannabinoid receptor type 1 (CB1) and type 2 (CB2).[5] The endocannabinoid system is a critical regulator of inflammation, and modulation of CB1 and CB2 receptor activity can have profound effects on immune cell function and cytokine release. The antagonistic activity of Oleoyl Serotonin at these receptors represents a significant and previously underexplored aspect of its pharmacology.

Fatty Acid Amide Hydrolase (FAAH) Inhibition

Fatty Acid Amide Hydrolase (FAAH) is the primary enzyme responsible for the degradation of the endocannabinoid anandamide (B1667382) and other bioactive fatty acid amides.[6] Inhibition of FAAH elevates the endogenous levels of these anti-inflammatory lipids. While other N-acyl serotonins, like AA-5-HT, are potent FAAH inhibitors, Oleoyl Serotonin exhibits weak inhibitory activity at this enzyme.[3]

Quantitative Data

The following tables summarize the available quantitative data for the interaction of Oleoyl Serotonin with its molecular targets.

Table 1: Oleoyl Serotonin Activity at TRPV1 and FAAH

Target	Species	Assay	Parameter	Value	Reference(s)
TRPV1	Human	Capsaicin-induced Ca2+ influx in HEK293 cells	IC50	2.57 µM	[3][4]
TRPV1	-	Electrophysiology in Xenopus oocytes	Activity	No significant activity at 100 µM	[5]
FAAH	Rat	Anandamide hydrolysis	IC50	> 50 µM	[3]

Note: The discrepancy in TRPV1 activity may be due to different experimental systems.

Table 2: Oleoyl Serotonin Activity at Cannabinoid Receptors

Target	Species	Assay	Parameter	Value	Reference(s)
CB1	Human	WIN55,212-2-induced K+ currents in Xenopus oocytes	Antagonist Activity	Confirmed	[5]
CB2	Human	WIN55,212-2-induced K+ currents in Xenopus oocytes	Antagonist Activity	Confirmed	[5]

Quantitative binding affinities (Ki) or functional inhibition constants (IC50) for Oleoyl Serotonin at CB1 and CB2 receptors are not yet available in the public domain.

Potential Downstream Signaling Pathways

Based on its known molecular targets and the established signaling pathways of related molecules (e.g., oleic acid, serotonin, other N-acyl serotonins), Oleoyl Serotonin is hypothesized to modulate key inflammatory signaling cascades.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammatory gene expression, controlling the transcription of pro-inflammatory cytokines, chemokines, and adhesion molecules. The antagonism of TRPV1 and cannabinoid receptors by Oleoyl Serotonin could potentially lead to the downstream inhibition of the NF-κB pathway.

Caption: Potential modulation of the NF-κB signaling pathway by Oleoyl Serotonin.

MAPK and PI3K/Akt Signaling Pathways

Mitogen-activated protein kinases (MAPKs) and the Phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt) pathway are also crucial in regulating inflammation. While direct evidence for Oleoyl Serotonin is lacking, other N-acyl serotonins have been shown to suppress these pathways.

Caption: Hypothesized inhibitory effect of Oleoyl Serotonin on MAPK and PI3K/Akt pathways.

Experimental Protocols

Detailed experimental protocols for specifically investigating Oleoyl Serotonin are not widely published. However, the following are representative methodologies adapted from studies on other N-acyl serotonins that can be applied to Oleoyl Serotonin.

In Vitro FAAH Inhibition Assay

This assay determines the ability of a compound to inhibit the enzymatic activity of FAAH.

• Enzyme Source: Homogenates of rat brain tissue or recombinant human FAAH.

• Substrate: A fluorogenic substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA).

• Assay Buffer: Tris-HCl buffer (pH 9.0) containing EDTA.

• Procedure:

  • Pre-incubate the enzyme preparation with various concentrations of Oleoyl Serotonin or vehicle control.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time as FAAH hydrolyzes the substrate, releasing the fluorescent product 7-amino-4-methylcoumarin (B1665955) (AMC). A fluorescence plate reader (excitation ~360 nm, emission ~465 nm) is used.

• Data Analysis: Calculate the rate of the enzymatic reaction. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. fz.kiev.ua [fz.kiev.ua]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The Sobering Sting: Oleoyl Serotonin Is a Novel Stephanoconus Snail Venom-Derived Antagonist of Cannabinoid Receptors That Counteracts Learning and Memory Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arachidonoylserotonin and other novel inhibitors of fatty acid amide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Physical and chemical properties of Oleoyl Serotonin-d17.

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the physical, chemical, and biological properties of Oleoyl (B10858665) Serotonin-d17, a deuterated analog of the endogenous N-acyl amide, Oleoyl Serotonin (B10506). This guide is intended for professionals in research and development who utilize stable isotope-labeled compounds as internal standards for quantitative bioanalysis.

Core Physical and Chemical Properties

Oleoyl Serotonin-d17 is specifically designed for use as an internal standard in mass spectrometry-based assays.[1][2] The incorporation of 17 deuterium (B1214612) atoms on the oleoyl chain provides a distinct mass shift from its endogenous, non-deuterated counterpart, enabling precise and accurate quantification without altering its chemical behavior during sample extraction and chromatographic separation.[1][2]

Quantitative Data Summary

The key physical and chemical properties of Oleoyl Serotonin-d17 are summarized in the table below. Data for the non-deuterated form is provided for comparison.

Property	Oleoyl Serotonin-d17	Oleoyl Serotonin (for comparison)	Reference(s)
Formal Name	N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-9Z-11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-d17-octadecenamide	N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-9Z-octadecenamide	[1][3][4]
Molecular Formula	C₂₈H₂₇D₁₇N₂O₂	C₂₈H₄₄N₂O₂	[1][3]
Molecular Weight	457.8 g/mol	440.7 g/mol	[1][3]
Purity	≥99% deuterated forms (d₁-d₁₇)	≥98%	[1]
Formulation	Typically supplied as a solution in ethanol (B145695) (e.g., 1 mg/mL)	A solution in ethanol	[1]
Storage Temperature	-20°C	-20°C	[1]
Stability	≥ 2 years at -20°C	≥ 2 years at -20°C	[1][5]
UV Max	223, 279, 302 nm	223, 278, 301 nm	[1][3]

Solubility Data

Solvent	Oleoyl Serotonin-d17 Solubility (approx.)	Reference(s)
DMF	30 mg/mL	[1][3]
DMSO	15 mg/mL	[1][3]
Ethanol	30 mg/mL	[1][3]
PBS (pH 7.2)	0.25 mg/mL	[1][3]

Biological Context and Signaling Pathway

Oleoyl Serotonin is an endogenous lipid mediator found in the intestinal tract.[6] It is a member of the N-acyl amide family, which includes the well-known endocannabinoid anandamide. The biological activity of Oleoyl Serotonin is primarily characterized by its interaction with the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a crucial receptor in pain and temperature sensation.

Antagonism of the TRPV1 Channel

Oleoyl Serotonin acts as an antagonist of the TRPV1 channel.[1] It inhibits the activation of the channel induced by capsaicin (B1668287), the pungent compound in chili peppers, with an IC₅₀ value of approximately 2.57 μM.[1] Unlike some related compounds, it does not significantly block the activity of fatty acid amide hydrolase (FAAH), the primary degradative enzyme for anandamide.[1] The activation of TRPV1 by stimuli like capsaicin or heat leads to the opening of the ion channel, resulting in an influx of Ca²⁺ and Na⁺ ions, which depolarizes the neuron and propagates a pain signal. As an antagonist, Oleoyl Serotonin blocks this process.

Caption: Oleoyl Serotonin antagonism of the TRPV1 channel.

Experimental Protocols and Applications

The primary application of Oleoyl Serotonin-d17 is as an internal standard for the accurate quantification of endogenous Oleoyl Serotonin in biological samples using isotope dilution mass spectrometry.[1][2]

General Synthesis Approach

While specific synthesis protocols for the deuterated version are proprietary, the general synthesis of N-acyl serotonins involves the coupling of an activated fatty acid (like oleoyl chloride or an NHS-ester of oleic acid) with serotonin. The deuterated starting material, Oleic acid-d17, would be used to produce the final labeled compound.

Quantitative Analysis by LC-MS/MS

Below is a representative protocol for the quantification of Oleoyl Serotonin in a biological matrix (e.g., plasma, tissue homogenate) using Oleoyl Serotonin-d17 as an internal standard. This protocol is based on common methodologies for the analysis of serotonin and related lipid mediators.[7][8][9]

3.2.1 Sample Preparation: Protein Precipitation

• Thaw Samples: Thaw biological samples (e.g., 100 µL of plasma) on ice.

• Spike Internal Standard: Add a known amount of Oleoyl Serotonin-d17 (e.g., 10 µL of a 100 ng/mL solution in ethanol) to each sample, calibrator, and quality control (QC) sample.

• Precipitate Proteins: Add 4 volumes of ice-cold acetonitrile (B52724) (400 µL) containing 0.1% formic acid to precipitate proteins.

• Vortex & Incubate: Vortex the samples vigorously for 1 minute and incubate at -20°C for 30 minutes to enhance protein precipitation.

• Centrifuge: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Collect Supernatant: Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• Evaporate & Reconstitute: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Transfer: Transfer the reconstituted sample to an autosampler vial for analysis.

3.2.2 LC-MS/MS Instrumentation and Conditions

• LC System: A UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable.[8]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A linear gradient from ~40% B to 95% B over several minutes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM).

3.2.3 MRM Transitions (Hypothetical)

MRM transitions must be optimized empirically. The values below are theoretical parent -> product ion pairs based on the structures.

Compound	Q1 Mass (m/z)	Q3 Mass (m/z)	Note
Oleoyl Serotonin	441.3	160.1	[M+H]⁺ -> Serotonin fragment
Oleoyl Serotonin-d17	458.4	160.1	[M+H]⁺ -> Serotonin fragment

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for a quantitative bioanalytical study using Oleoyl Serotonin-d17.

Caption: Bioanalytical workflow for quantification using a deuterated standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ijrpr.com [ijrpr.com]
• 4. Natural Active Ingredients and TRPV1 Modulation: Focus on Key Chemical Moieties Involved in Ligand–Target Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biosynthesis and biotechnological production of serotonin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Presence, formation and putative biological activities of N-acyl serotonins, a novel class of fatty-acid derived mediators, in the intestinal tract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Highly sensitive isotope-dilution liquid-chromatography–electrospray ionization–tandem-mass spectrometry approach to study the drug-mediated modulation of dopamine and serotonin levels in Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development, validation and application of LC-MS/MS method for quantification of amino acids, kynurenine and serotonin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

The Metabolism of N-Acyl Serotonins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core aspects of N-acyl serotonin (B10506) metabolism. It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development who are interested in the therapeutic potential of these fascinating molecules. The guide covers the key metabolic pathways, the enzymes involved, and detailed experimental protocols for their study. All quantitative data has been summarized in structured tables for ease of comparison, and signaling pathways and experimental workflows are visualized using diagrams.

Introduction to N-Acyl Serotonins

N-acyl serotonins are a class of lipid mediators formed by the conjugation of serotonin with a fatty acid via an amide bond. The most well-studied of these is N-acetylserotonin (NAS), a key intermediate in the biosynthesis of melatonin (B1676174).[1] However, a variety of other N-acyl serotonins exist, with the acyl chain varying in length and saturation. These molecules are not merely metabolic intermediates; they possess their own distinct biological activities, including acting as agonists for melatonin receptors and the TrkB receptor, and exhibiting antioxidant and anti-inflammatory properties.[1][2] Understanding the metabolism of N-acyl serotonins is crucial for elucidating their physiological roles and for the development of novel therapeutics targeting this pathway for conditions such as sleep disorders, depression, and neurodegenerative diseases.[3][4]

Metabolic Pathways of N-Acyl Serotonins

The metabolism of N-acyl serotonins primarily revolves around the biosynthesis and degradation of N-acetylserotonin (NAS). However, other N-acyl serotonins are also formed, particularly in the gastrointestinal tract.

Biosynthesis of N-Acetylserotonin (NAS)

The primary pathway for NAS biosynthesis involves the N-acetylation of serotonin. This reaction is catalyzed by the enzyme arylalkylamine N-acetyltransferase (AANAT).

• Reaction: Serotonin + Acetyl-CoA → N-Acetylserotonin + Coenzyme A

• Enzyme: Arylalkylamine N-acetyltransferase (AANAT)[5]

The activity of AANAT is the rate-limiting step in melatonin production and is tightly regulated by the circadian clock and light exposure.[3]

Conversion of NAS to Melatonin

NAS is the direct precursor to melatonin. The conversion is facilitated by the enzyme acetylserotonin O-methyltransferase (ASMT), which transfers a methyl group from S-adenosylmethionine to the 5-hydroxyl group of NAS.

• Reaction: N-Acetylserotonin + S-Adenosylmethionine → Melatonin + S-Adenosylhomocysteine

• Enzyme: Acetylserotonin O-methyltransferase (ASMT)[6]

Degradation and Other Metabolic Routes

While the conversion to melatonin is a major metabolic fate for NAS, it can also be metabolized through other pathways. In some organisms, N-acetylserotonin deacetylase (ASDAC) can convert NAS back to serotonin.[7] Additionally, NAS can undergo modifications such as glucuronidation and sulfation. The acetylamide group can also be oxidized.[8] Other N-acyl serotonins, such as N-arachidonoyl-serotonin, are known inhibitors of fatty acid amide hydrolase (FAAH), suggesting that FAAH may also be involved in their degradation.[3]

Formation of Other N-Acyl Serotonins

In tissues with high concentrations of both serotonin and fatty acids, such as the gut, a variety of N-acyl serotonins can be formed. The specific N-acyl serotonin produced is dependent on the availability of different fatty acid precursors.

Metabolic Pathways of N-Acyl Serotonins

Quantitative Data on N-Acyl Serotonin Metabolism

This section provides a summary of key quantitative data related to the enzymes and molecules involved in N-acyl serotonin metabolism.

Table 1: Enzyme Kinetic Parameters

Enzyme	Substrate	Km	Vmax	Organism/Tissue	Reference
AANAT	Tryptamine (B22526)	5 µM	0.885 to 3.44 U	Bovine Pineal Gland	[2]
AANAT	Acetyl-CoA	50 µM	3.45 to 9.10 U	Bovine Pineal Gland	[2]
AANAT	Tryptamine	Varies with light exposure	Varies with light exposure	Chicken Retina	[9]
hNaa50 (SNAT activity)	Serotonin	-	43 pkat/mg protein	Human (recombinant)	[10]

Note: Vmax values are presented as a range, reflecting basal and norepinephrine-stimulated activity. U = pmol product/mg protein/min.

Table 2: Inhibitor IC50 Values for AANAT

Inhibitor	IC50	Assay Type	Reference
Rhodanine-based compounds (e.g., 2B, 4B)	Low µM range	Radioactive acetyltransferase assay	[11]
Bromoacetyltryptamine (BAT)	-	Forms potent bisubstrate inhibitors	[12]
Benzothiophene analogs	-	Form potent bisubstrate inhibitors	[12]

Table 3: Endogenous Levels of N-Acetylserotonin (NAS)

Tissue/Fluid	Concentration	Species	Reference
Human Epidermis	43.41 ± 12.45 ng/mg protein	Human	[5]
Human Serum	2.44 ± 0.45 ng/mL	Human	[5]
Human Platelets	Elevated in ASD patients	Human	[13]
Mouse Brain	Endogenous levels detected	Mouse	[14]

Experimental Protocols

This section details common experimental methodologies used to study the metabolism of N-acyl serotonins.

Enzyme Assays

This assay measures the activity of AANAT by quantifying the formation of radiolabeled N-acetyltryptamine from tryptamine and [3H]-acetyl-CoA.[15]

Materials:

• Pineal gland homogenate or purified AANAT

• Sodium phosphate (B84403) buffer (0.1 M, pH 6.8)

• Tryptamine solution (40 mM in sodium phosphate buffer)

• Acetyl-CoA solution (2 mM)

• [3H]-acetyl coenzyme A (specific activity = 4 nCi/nmol)

• Chloroform (B151607)

• Scintillation fluid and counter

Procedure:

• Prepare tissue homogenate by sonicating pineal glands in sodium phosphate buffer.

• In a microcentrifuge tube, combine 25 µL of tissue homogenate, 25 µL of tryptamine solution, 25 µL of Acetyl-CoA solution, and 25 µL of [3H]-acetyl coenzyme A.

• For blank controls, substitute the tissue homogenate with buffer.

• Incubate the reaction mixture at 37°C for 20 minutes with agitation.

• Stop the reaction by adding 1 mL of chloroform to extract the product, [3H]-N-acetyltryptamine.

• Vortex for 1 minute and centrifuge at 13,000 g for 1 minute.

• Transfer a portion of the chloroform layer to a scintillation vial, evaporate the solvent, and add scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate AANAT activity based on the amount of [3H]-N-acetyltryptamine formed.

This assay determines ASMT activity by measuring the conversion of N-acetylserotonin to [3H]-melatonin using [3H]-S-adenosylmethionine as the methyl donor.[15]

Materials:

• Pineal gland homogenate or purified ASMT

• Phosphate buffer (0.05 M, pH 7.9)

• N-acetylserotonin solution (1 mM final concentration)

• S-adenosylmethionine solution (0.1 mM final concentration)

• [3H]-S-adenosylmethionine (0.25 µCi/assay)

• Chloroform

• Scintillation fluid and counter

Procedure:

• Prepare tissue homogenate by sonicating pineal glands in phosphate buffer and centrifuging to collect the supernatant.

• In a microcentrifuge tube, mix the supernatant with N-acetylserotonin, S-adenosylmethionine, and [3H]-S-adenosylmethionine.

• Incubate the reaction at 37°C for a specified time.

• Stop the reaction and extract the [3H]-melatonin product using chloroform.

• Quantify the radioactivity in the chloroform phase using a scintillation counter.

• Calculate ASMT activity based on the amount of [3H]-melatonin produced.

Quantification of N-Acyl Serotonins by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of N-acyl serotonins in biological matrices.[16][17]

Sample Preparation (Liquid-Liquid Extraction):

• To a serum or plasma sample, add an internal standard (e.g., deuterated NAS).

• Add chloroform as the extraction solvent.

• Vortex vigorously and centrifuge to separate the organic and aqueous phases.

• Collect the organic layer containing the N-acyl serotonins.

• Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Chromatography: Utilize a suitable column (e.g., C18) with a gradient elution of mobile phases such as methanol (B129727) and water containing formic acid to achieve separation.

• Mass Spectrometry: Employ multiple reaction monitoring (MRM) in positive ion mode to specifically detect and quantify the parent and daughter ions of the target N-acyl serotonins and their internal standards.

Cell Culture Models

• Primary Neuronal Cultures: Primary cerebrocortical and hippocampal neurons can be used to study the neuroprotective effects of NAS against insults like oxygen-glucose deprivation (OGD) or hydrogen peroxide exposure.[14]

• Organotypic Hippocampal Slice Cultures (OHSCs): These ex vivo models maintain the three-dimensional structure of the hippocampus and are valuable for investigating the effects of N-acyl serotonins on neuronal injury and survival.[14]

• Pineal Cell Cultures: These are used to study the regulation of melatonin synthesis and the effects of inhibitors on AANAT activity in a cellular context.[11]

Animal Models

• Rodent Models of Circadian Rhythm: Rats and mice are commonly used to study the diurnal variation of N-acyl serotonin metabolism and the effects of light on AANAT activity.

• Mouse Models of Ischemic Injury: The middle cerebral artery occlusion (MCAO) model in mice is employed to assess the neuroprotective effects of NAS in vivo.[14]

• Pharmacokinetic Studies: Animal models are essential for determining the absorption, distribution, metabolism, and excretion (ADME) of N-acyl serotonins.[18]

References

• 1. N-Acetylserotonin - Wikipedia [en.wikipedia.org]
• 2. Human Metabolome Database: Showing metabocard for N-Acetylserotonin (HMDB0001238) [hmdb.ca]
• 3. N-Acetylserotonin: Neuroprotection, Neurogenesis, and the Sleepy Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Serotonin N-acetyltransferase: mechanism and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of Serotonin and N-acetylserotonin Systems in the Human Epidermis and Skin Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Melatonin Synthesis Enzymes Activity: Radiometric Assays for AANAT, ASMT, and TPH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N-Acetylserotonin in the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Photic Regulation of Arylalkylamine N-Acetyltransferase Binding to 14-3-3 Proteins in Retinal Photoreceptor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. De novo Discovery of Serotonin N-acetyltransferase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The serotonin-N-acetylserotonin–melatonin pathway as a biomarker for autism spectrum disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N-Acetyl-Serotonin Offers Neuroprotection through Inhibiting Mitochondrial Death Pathways and Autophagic Activation in Experimental Models of Ischemic Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quantification of the neurotransmitters melatonin and N-acetyl-serotonin in human serum by supercritical fluid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ijrpr.com [ijrpr.com]
• 18. Quantitation of Melatonin and N-acetylserotonin in Human Plasma by Nanoflow LC-MS/MS and Electrospray LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Oleoyl Serotonin: A Technical Guide on its Neuromodulatory Effects and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Oleoyl Serotonin (B10506) (OS) is an endocannabinoid-like molecule that has garnered interest for its specific interactions with key receptors in the central and peripheral nervous systems. Structurally a conjugate of oleic acid and serotonin, OS demonstrates a distinct pharmacological profile, primarily acting as an antagonist at Transient Receptor Potential Vanilloid 1 (TRPV1) channels and Cannabinoid receptors (CB1 and CB2). Unlike related endogenous compounds such as anandamide (B1667382) or other N-acyl serotonins, OS shows high selectivity, notably inhibiting TRPV1 without significantly affecting the Fatty Acid Amide Hydrolase (FAAH) enzyme. This specificity makes it a valuable tool for dissecting neurological pathways and a potential lead for therapeutic development. This document provides a comprehensive overview of the current understanding of Oleoyl Serotonin's effects on neurological functions, detailing its mechanism of action, summarizing quantitative data, outlining experimental protocols, and visualizing its associated signaling pathways.

Mechanism of Action at Neurological Targets

Oleoyl Serotonin's primary neurological effects are mediated through its interaction with specific ion channels and G-protein coupled receptors.

• TRPV1 Antagonism: OS is a potent antagonist of the TRPV1 channel, also known as the capsaicin (B1668287) receptor.[1] This non-selective cation channel is a key integrator of noxious thermal and chemical stimuli in sensory neurons.[2] By inhibiting TRPV1, OS can modulate pain signaling and neuro-inflammatory processes. Inflammatory mediators like serotonin can sensitize TRPV1 channels through pathways involving Protein Kinase C (PKC).[3][4] OS's ability to block this channel suggests a role in attenuating thermal hypersensitivity and other TRPV1-mediated responses.[2]

• Cannabinoid Receptor Antagonism: Recent studies have identified OS as an antagonist of both CB1 and CB2 cannabinoid receptors.[5] Found in the venom of Stephanoconus snails, OS was shown to inhibit CB1 and CB2 receptors activated by the synthetic agonist WIN55,212-2.[5] This dual antagonism of cannabinoid receptors is significant, as these receptors are crucial in regulating neurotransmitter release, synaptic plasticity, and immune responses within the nervous system.[5] Behavioral assays in mice have shown that OS can counteract learning and memory deficits induced by CB receptor agonists, highlighting its functional impact in vivo.[5]

• Fatty Acid Amide Hydrolase (FAAH) Selectivity: A key feature of Oleoyl Serotonin is its lack of significant inhibitory activity against FAAH, the primary enzyme responsible for degrading endocannabinoids like anandamide.[][7] This distinguishes it from other molecules like arachidonoyl serotonin, which acts as a dual antagonist of both FAAH and TRPV1.[7] This selectivity allows for the specific investigation of TRPV1 and CB receptor pathways without the confounding effects of altered endocannabinoid tone that would result from FAAH inhibition.[8][9]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding Oleoyl Serotonin's interaction with its primary molecular targets.

Table 1: Receptor Interaction Profile of Oleoyl Serotonin

Target Receptor	Species/Assay System	Effect	IC50 Value	Reference(s)
TRPV1	Human	Antagonist	2.57 µM	[1][7]
CB1	Xenopus Oocytes	Antagonist	Not specified	[5]
CB2	Xenopus Oocytes	Antagonist	Not specified	[5]
FAAH	Enzyme Assay	No significant inhibition	> 50 µM	[][7]

Table 2: Summary of In Vivo Behavioral Effects in Mice

Behavioral Paradigm	Treatment Groups	Key Finding	Reference
Learning & Memory	Vehicle, OS, WIN55,212-2, OS + WIN55,212-2	OS counteracted the learning and memory deficits caused by the CB agonist WIN55,212-2.	[5]
Home Cage Activity	Vehicle, OS, WIN55,212-2, OS + WIN55,212-2	Broad profile of behavioral changes documented across treatment groups.	[5]
Exploratory & Anxiety-like Behavior	Vehicle, OS, WIN55,212-2, OS + WIN55,212-2	Efficacy of compounds probed in tests of exploratory and anxiety-like behavior.	[5]

Signaling Pathways and Logical Frameworks

Visualizing the molecular interactions and experimental designs is crucial for understanding the role of Oleoyl Serotonin.

Caption: Molecular targets and functional outcomes of Oleoyl Serotonin.

Caption: Inhibition of Serotonin-induced TRPV1 sensitization by Oleoyl Serotonin.

Experimental Protocols

Detailed methodologies are essential for the replication and extension of research findings. Below are protocols derived from published studies.

Protocol: Electrophysiological Assay of CB Receptor Antagonism

This protocol is based on the methodology used to demonstrate OS's antagonism of CB1 and CB2 receptors.[5]

• Oocyte Preparation:

  • Harvest Stage V-VI oocytes from Xenopus laevis.

  • Treat with collagenase to defolliculate.

  • Inject oocytes with cRNAs encoding the target receptors (human CB1 or CB2), G-protein-gated inwardly rectifying potassium (GIRK1/GIRK2) channels, and regulator of G-protein signaling 4 (RGS4).

  • Incubate for 3-7 days at 18°C.

• Two-Electrode Voltage-Clamp Recording:

  • Place a single oocyte in a recording chamber continuously perfused with a low-K+ solution (HK; 2 mM KCl).

  • Impale the oocyte with two glass microelectrodes (0.5–2.5 MΩ) filled with 3 M KCl.

  • Clamp the membrane potential at -80 mV.

• Experimental Procedure:

  • Establish a stable baseline current in the low-K+ solution.

  • Apply the CB receptor agonist WIN55,212-2 (e.g., 1 µM) to activate the receptors and induce an inward K+ current (IK,WIN).

  • To test for antagonism, co-apply varying concentrations of Oleoyl Serotonin with a fixed concentration of WIN55,212-2.

  • Measure the inhibition of the WIN55,212-2-induced current by OS.

  • Construct concentration-response curves to determine the IC50 value of OS.

• Data Analysis:

  • Measure the peak inward current in response to agonist application.

  • Calculate the percentage of inhibition for each concentration of OS.

  • Fit the data to a logistical equation to derive the IC50.

Caption: Workflow for in vivo assessment of Oleoyl Serotonin's behavioral effects.

Protocol: Assessment of Brain Penetration in Rats

This protocol describes an experiment to determine if systemically administered Oleoyl Serotonin can cross the blood-brain barrier (BBB).[10]

• Animal Preparation and Administration:

  • Use adult Wistar rats, housed under standard conditions.

  • Dissolve N-oleoyl-serotonin (C18-5HT) in a suitable vehicle.

  • Administer the compound via intraperitoneal (i.p.) injection at a specified dose. Include a vehicle-only control group.

• Tissue Collection:

  • At a predetermined time point post-injection (e.g., 1 hour), euthanize the animals.

  • Perfuse the circulatory system with saline to remove blood from the brain tissue.

  • Rapidly dissect the brain and store it appropriately (e.g., on ice or frozen at -80°C).

• Brain Tissue Extraction:

  • Homogenize a weighed portion of the brain tissue in a suitable solvent (e.g., chloroform/methanol mixture).

  • Centrifuge the homogenate to separate the lipid-containing organic phase from the aqueous and solid phases.

  • Collect the organic phase containing lipid-soluble compounds.

  • Evaporate the solvent to concentrate the extract.

• Analysis:

  • Re-dissolve the extract in a known volume of solvent.

  • Analyze the extract for the presence of N-oleoyl-serotonin using appropriate analytical methods:

    • Spectrophotometry: Scan the extract across a UV-Vis spectrum and look for the characteristic absorbance peaks of the C18-5HT standard (e.g., maximum at 275 nm).[10]

    • Thin-Layered Chromatography (TLC): Spot the extract and a C18-5HT standard onto a silica (B1680970) gel plate. Develop the plate with a suitable mobile phase (e.g., chloroform/methanol 95:5 v/v). Compare the retention factor (Rf) of any spots in the extract lane to the Rf of the standard.[10]

• Results Interpretation:

  • The presence of a spot/peak in the brain extract samples that corresponds to the standard indicates that the compound crossed the BBB.

  • The original study using this methodology did not detect N-oleoyl-serotonin in the brain after i.p. administration, suggesting it does not readily penetrate the BBB.[10]

Discussion and Future Directions

Oleoyl Serotonin presents a unique pharmacological profile as a selective antagonist of TRPV1 and a newly discovered antagonist of CB1/CB2 receptors, without off-target FAAH inhibition.[][5] This makes it a powerful research tool for isolating the functions of these receptor systems. The in vivo data demonstrating its ability to counteract cognitive deficits induced by cannabinoid agonists is particularly compelling and warrants further investigation into its potential for treating neurological disorders characterized by endocannabinoid system dysregulation.[5]

However, a significant consideration for its therapeutic development is its apparent inability to cross the blood-brain barrier after systemic administration.[10] This finding suggests that its effects on central neurological functions observed in some studies might be mediated by peripherally located receptors or that alternative delivery methods would be required to target the CNS directly.

Future research should focus on:

• Clarifying CNS Penetration: Utilizing more sensitive analytical techniques like LC-MS/MS to definitively quantify brain levels of OS after systemic administration.

• Peripheral vs. Central Effects: Designing experiments to disentangle the peripheral and central contributions to its observed behavioral effects.

• Therapeutic Potential: Exploring its efficacy in animal models of peripheral neuropathy, inflammatory pain, and other conditions where peripheral TRPV1 and CB receptors are implicated.

• Structure-Activity Relationship: Synthesizing and testing analogs of OS to improve BBB penetration while retaining its unique receptor selectivity profile.

References

• 1. Oleoyl Serotonin - Immunomart [immunomart.com]
• 2. Oleic acid released by sensory neurons inhibits TRPV1-mediated thermal hypersensitivity via GPR40 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSpace [scholarworks.uvm.edu]
• 4. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 7. caymanchem.com [caymanchem.com]
• 8. FAAH inhibitors in the limelight, but regrettably - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The fatty acid amide hydrolase inhibitor PF-3845 promotes neuronal survival, attenuates inflammation and improves functional recovery in mice with traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Absence of bioactivity of lipid derivatives of serotonin - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Oleoyl Serotonin in Biological Matrices using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Oleoyl (B10858665) serotonin (B10506) (N-oleoyl-5-hydroxytryptamine) is an endogenous lipid mediator belonging to the family of N-acyl amides. It is structurally similar to other bioactive lipids, such as the endocannabinoid anandamide. Oleoyl serotonin has garnered significant interest within the scientific community for its role as a potent and selective antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. The TRPV1 channel is a critical component in pain perception, inflammation, and thermoregulation. By modulating the activity of this channel, oleoyl serotonin presents a promising target for the development of novel analgesic and anti-inflammatory therapeutics.

Accurate and sensitive quantification of oleoyl serotonin in various biological matrices (e.g., plasma, serum, tissue homogenates) is crucial for pharmacokinetic studies, understanding its physiological and pathological roles, and for the development of drugs targeting its signaling pathway. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers the requisite selectivity and sensitivity for this purpose, enabling precise measurement even at low endogenous concentrations. This application note provides a detailed protocol for the robust quantification of oleoyl serotonin using LC-MS/MS with a stable isotope-labeled internal standard.

Experimental Protocols

Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction)

This protocol is designed for the extraction of oleoyl serotonin from a plasma or serum sample.

Materials:

• Plasma or serum samples

• Oleoyl Serotonin-d17 (internal standard)[1]

• Methanol (B129727) (LC-MS grade), chilled at -20°C

• Methyl tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of 14,000 x g and 4°C

• Nitrogen evaporator

Procedure:

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma or serum.

• Spike the sample with 10 µL of Oleoyl Serotonin-d17 internal standard (IS) solution (concentration to be optimized based on expected endogenous levels, e.g., 100 ng/mL in methanol). Vortex briefly to mix.

• Add 300 µL of chilled methanol to precipitate proteins. Vortex vigorously for 30 seconds.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new 1.5 mL microcentrifuge tube.

• To the supernatant, add 600 µL of MTBE and 150 µL of water to perform a liquid-liquid extraction.

• Vortex vigorously for 1 minute, then centrifuge at 14,000 x g for 5 minutes at 4°C to separate the phases.

• Carefully collect the upper organic layer (MTBE), which contains the lipids including oleoyl serotonin, and transfer it to a clean tube.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 Acetonitrile:Water with 0.1% Formic Acid). Vortex to ensure the residue is fully dissolved.

• Transfer the reconstituted sample to an LC autosampler vial for analysis.

Liquid Chromatography (LC) Conditions

• System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0.0 min: 80% B

  • 1.0 min: 80% B

  • 8.0 min: 98% B

  • 9.0 min: 98% B

  • 9.1 min: 80% B

  • 12.0 min: 80% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Conditions

• System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 500°C

  • Desolvation Gas Flow: 650 L/h

• MRM Transitions: The fragmentation of N-acyl serotonins typically involves the cleavage of the amide bond, resulting in a characteristic serotonin fragment ion at m/z 160.1.

Compound	Precursor Ion (Q1) [M+H]+ (m/z)	Product Ion (Q3) (m/z)	Dwell Time (ms)	Collision Energy (eV)
Oleoyl Serotonin	441.7	160.1	100	(To be optimized)
Oleoyl Serotonin-d17 (IS)	458.8	160.1	100	(To be optimized)

Data Presentation

The following table summarizes representative quantitative performance data for an LC-MS/MS method for oleoyl serotonin, based on typical values achieved for similar lipid analytes. Actual values should be determined during method validation.

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL
Upper Limit of Quantitation (ULOQ)	500 ng/mL
Accuracy (% Bias)	Within ±15% of nominal concentration
Precision (% RSD)	< 15%
Recovery	> 85%
Matrix Effect	Minimal and compensated by internal standard

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the quantification of oleoyl serotonin from biological samples.

Caption: Workflow for Oleoyl Serotonin Quantification.

Oleoyl Serotonin Signaling Pathway

This diagram outlines the antagonistic effect of oleoyl serotonin on the TRPV1 signaling pathway.

Caption: Oleoyl Serotonin's Antagonism of TRPV1 Pathway.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the GC-MS Analysis of N-acyl Serotonins

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acyl serotonins are a class of endogenous bioactive lipids that are gaining significant interest in neuroscience and drug development. These molecules, derived from the neurotransmitter serotonin (B10506), are involved in a variety of physiological processes, including neuroprotection, anti-inflammatory responses, and the regulation of mood. N-acetylserotonin (NAS), the most well-known compound in this family, is not only a precursor to melatonin (B1676174) but also an agonist for the tropomyosin receptor kinase B (TrkB), mimicking some of the effects of brain-derived neurotrophic factor (BDNF). Accurate and sensitive quantification of N-acyl serotonins in biological matrices is crucial for understanding their roles in health and disease and for the development of novel therapeutics targeting their pathways.

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the quantification of small molecules. However, due to the low volatility and polar nature of N-acyl serotonins, chemical derivatization is required prior to analysis. This document provides a detailed protocol for the analysis of N-acyl serotonins using GC-MS following silylation, a common and effective derivatization technique.

Signaling Pathways of N-acyl Serotonins

N-acyl serotonins are synthesized from serotonin and various fatty acid acyl-CoAs. The most studied, N-acetylserotonin, is synthesized from serotonin and acetyl-CoA by the enzyme arylalkylamine N-acetyltransferase (AANAT).

Figure 1: Biosynthesis of N-acetylserotonin from serotonin.

N-acetylserotonin has been shown to exert neuroprotective effects through the activation of the TrkB receptor, initiating downstream signaling cascades that promote cell survival and plasticity.

Figure 2: N-acetylserotonin activates the TrkB receptor and downstream signaling pathways.

Additionally, N-acyl serotonins may play a role in inflammatory signaling through pathways such as the HMGB1/RAGE/NF-κB axis.

Figure 3: The HMGB1/RAGE/NF-κB inflammatory signaling pathway.

Experimental Protocol: GC-MS Analysis of N-acyl Serotonins

This protocol outlines the necessary steps for sample preparation, derivatization, and GC-MS analysis of N-acyl serotonins from biological matrices.

Figure 4: Workflow for the GC-MS analysis of N-acyl serotonins.

Sample Preparation (from Brain Tissue)

• Homogenization: Homogenize frozen brain tissue (e.g., 100 mg) in 1 mL of ice-cold 0.1 M perchloric acid.

• Centrifugation: Centrifuge the homogenate at 15,000 x g for 20 minutes at 4°C to precipitate proteins.

• Supernatant Collection: Carefully collect the supernatant.

• Solid-Phase Extraction (SPE) (Optional Cleanup):

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with 1 mL of deionized water.

  • Elute the N-acyl serotonins with 1 mL of methanol.

• Drying: Evaporate the supernatant or SPE eluate to complete dryness under a gentle stream of nitrogen gas at 40-50°C. It is crucial to ensure the sample is completely dry as moisture will interfere with the derivatization step.

Derivatization (Silylation)

• Reagent Preparation: Use a fresh vial of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

• Reaction: To the dried sample residue, add 50 µL of pyridine (B92270) and 50 µL of MSTFA.

• Incubation: Tightly cap the vial and heat at 60-80°C for 30-60 minutes in a heating block or oven.

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization for your specific instrument and N-acyl serotonin of interest.

Parameter	Recommended Setting
Gas Chromatograph
Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	280°C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial temperature 100°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 10 min
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Full Scan (m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification

Data Presentation

Quantitative Data for N-acetylserotonin

The following table summarizes key information for the GC-MS analysis of the trimethylsilyl (B98337) (TMS) derivative of N-acetylserotonin.

Analyte	Derivative	Molecular Formula	Molecular Weight ( g/mol )
N-acetylserotonin	TMS	C₁₅H₂₂N₂O₂Si	290.43

Data obtained from the NIST WebBook.[1]

GC-MS Quantitative Parameters

For quantitative analysis using Selected Ion Monitoring (SIM), characteristic ions of the derivatized N-acyl serotonin should be chosen. Based on the mass spectrum of TMS-derivatized N-acetylserotonin, the following ions are recommended for monitoring.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
N-acetylserotonin-TMS	To be determined experimentally	290 (M+)	218, 174

Note: The retention time is dependent on the specific GC conditions and must be determined by injecting a derivatized standard. The quantifier ion is typically the most abundant and specific ion, while qualifier ions are used for confirmation.

Method Validation Parameters

A typical calibration curve for the quantification of N-acyl serotonins should be established using a series of standards prepared in a surrogate matrix. While the following data is from an LC-MS/MS method, it provides an expected range for linearity.

Analyte	Linearity Range
N-acetylserotonin	11.0 - 1095 pg/mL

Data from a nanospray LC-MS/MS method, which indicates the expected low concentrations in biological samples.

Conclusion

This application note provides a comprehensive protocol for the analysis of N-acyl serotonins by GC-MS. The key steps involve efficient extraction from biological matrices, robust derivatization via silylation to enhance volatility, and optimized GC-MS parameters for separation and detection. The provided quantitative data and information on characteristic mass fragments for N-acetylserotonin serve as a strong foundation for method development and validation. This methodology will be a valuable tool for researchers and scientists in the fields of neuroscience and drug development to further elucidate the roles of these important signaling molecules.

References

• 1. N-Acetylserotonin, TMS derivative [webbook.nist.gov]

Application Note: Quantitative Analysis of Oleoyl Serotonin in Biological Matrices using Oleoyl Serotonin-d17 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals in the field of lipidomics.

Introduction

N-acyl amides are a class of lipid signaling molecules that are gaining increasing interest due to their diverse biological activities. Oleoyl Serotonin (B10506), an endocannabinoid-like molecule, has been identified as a potent antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel and may also interact with cannabinoid receptors.[1] Its presence in tissues such as the gastrointestinal tract suggests a role in local physiological processes.[2] Accurate quantification of Oleoyl Serotonin in complex biological matrices is crucial for understanding its pharmacology, metabolism, and role in health and disease.

This application note provides a detailed protocol for the quantitative analysis of Oleoyl Serotonin in plasma samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Oleoyl Serotonin-d17 as a stable isotope-labeled internal standard. The use of a deuterated internal standard is the gold standard for quantitative mass spectrometry as it corrects for variations in sample preparation, matrix effects, and instrument response, thereby ensuring high accuracy and precision.[3]

Experimental Protocols

1. Materials and Reagents

• Oleoyl Serotonin (analytical standard)

• Oleoyl Serotonin-d17 (internal standard)

• LC-MS/MS grade acetonitrile, methanol, isopropanol, and water

• Formic acid (LC-MS grade)

• Human plasma (or other biological matrix)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 100 mg)

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Oleoyl Serotonin and Oleoyl Serotonin-d17 in methanol.

• Working Standard Solutions: Serially dilute the Oleoyl Serotonin primary stock solution with methanol:water (1:1, v/v) to prepare a series of working standards for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the Oleoyl Serotonin-d17 primary stock solution with methanol.

3. Sample Preparation (Plasma)

A detailed workflow for sample preparation is illustrated in the diagram below. This protocol utilizes solid-phase extraction (SPE) for the cleanup and concentration of the analyte and internal standard from the plasma matrix.

Caption: Experimental workflow for the extraction of Oleoyl Serotonin from plasma.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile:Isopropanol (90:10, v/v).

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 30% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions: The following MRM transitions are proposed as a starting point for method development. The precursor ion for Oleoyl Serotonin is [M+H]+. The fragmentation of the serotonin moiety is a dominant pathway.

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
  Oleoyl Serotonin	441.3	160.1	25	Quantifier
  Oleoyl Serotonin	441.3	132.1	35	Qualifier
  Oleoyl Serotonin-d17	458.4	160.1	25	Internal Standard

Data Presentation

Table 1: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	150,100	0.0101
5	7,650	152,300	0.0502
10	15,300	151,500	0.1010
50	75,800	149,900	0.5057
100	151,200	150,800	1.0026
500	755,900	151,100	5.0026
1000	1,505,000	150,300	10.0133
Linearity (R²)	\multicolumn{3}{c	}{0.9995 }

Table 2: Method Validation Parameters

Parameter	Result
Linear Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%CV)	< 5%
Inter-day Precision (%CV)	< 8%
Accuracy (% Recovery)	95 - 105%
Matrix Effect	Minimal, compensated by IS

Mandatory Visualization

Putative Signaling Pathway of Oleoyl Serotonin

Oleoyl Serotonin is known to be an antagonist of the TRPV1 receptor. Additionally, as an endocannabinoid-like molecule, it may interact with cannabinoid receptors (CB1 and CB2). The following diagram illustrates the putative signaling pathways that may be modulated by Oleoyl Serotonin.

Caption: Putative signaling pathways of Oleoyl Serotonin.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of Oleoyl Serotonin in biological matrices using Oleoyl Serotonin-d17 as an internal standard. The described LC-MS/MS method is sensitive, specific, and robust, making it suitable for a wide range of research and drug development applications. The use of a stable isotope-labeled internal standard ensures the highest level of accuracy and precision in quantitative lipidomics.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitation of Melatonin and N-acetylserotonin in Human Plasma by Nanoflow LC-MS/MS and Electrospray LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. forensicrti.org [forensicrti.org]

Application Notes and Protocols for Oleoyl Serotonin Analysis in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleoyl Serotonin (B10506) is an endogenous N-acyl amide of serotonin and oleic acid. It belongs to a class of lipid signaling molecules that have garnered significant interest due to their diverse biological activities. Notably, Oleoyl Serotonin acts as an antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain perception and inflammation.[1][2] Its structural similarity to endocannabinoids and other N-acylethanolamines suggests its involvement in various physiological processes, making its accurate quantification in biological matrices like plasma crucial for understanding its roles in health and disease.

This document provides detailed protocols for the sample preparation of Oleoyl Serotonin from plasma for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Two common extraction techniques are described: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the putative signaling pathway of Oleoyl Serotonin and a general experimental workflow for its analysis.

Caption: Putative signaling pathway of Oleoyl Serotonin as a TRPV1 antagonist.

Caption: General experimental workflow for Oleoyl Serotonin analysis.

Quantitative Data Summary

The following table summarizes typical quantitative data for the analysis of N-acylethanolamines and N-acetylserotonin, which are structurally and chemically similar to Oleoyl Serotonin. This data can be used as a reference for expected performance.

Analyte	Extraction Method	Recovery (%)	Linearity Range	LLOQ	Matrix Effect	Reference
Oleoylethanolamide (OEA)	Liquid-Liquid Extraction	>85%	1-20 ng/mL	0.006 pmol/mL	Not specified	[3]
N-acetylserotonin (NAS)	Liquid-Liquid Extraction	48 ± 2%	0.05-100 pg/µL	0.05 pg/µL	Not specified	[4]
N-acetylserotonin (NAS)	Solid-Phase Extraction	76.5-123.4%	11.0–1095 pg/mL	11.0 pg/mL	Not specified	[5]
Multiple Basic Drugs	Solid-Phase Extraction	>80%	1.0 - 1000 ng/mL	1.0 ng/mL	Minimal ion suppression	[6]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is adapted from methods used for the extraction of N-acylethanolamines and is suitable for lipophilic molecules like Oleoyl Serotonin.

Materials:

• Plasma samples

• Internal Standard (IS) solution (e.g., d4-Oleoyl Serotonin)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Reconstitution solvent (e.g., 90:10 Methanol (B129727):Water)

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice to prevent degradation of the analyte.

• Internal Standard Spiking: To 100 µL of plasma in a centrifuge tube, add a known amount of internal standard solution. The IS helps to correct for variability in extraction efficiency and matrix effects.

• Protein Precipitation: Add 300 µL of cold acetonitrile to the plasma sample. Vortex vigorously for 30 seconds to precipitate proteins.

• Extraction: Add 1 mL of MTBE to the tube. Vortex for 1 minute to ensure thorough mixing and extraction of the lipid-soluble Oleoyl Serotonin into the organic phase.

• Phase Separation: Centrifuge the samples at 3000 x g for 10 minutes at 4°C. This will result in two distinct phases: an upper organic layer containing the analyte and a lower aqueous/protein layer.

• Supernatant Collection: Carefully transfer the upper organic layer to a clean centrifuge tube, avoiding the protein pellet.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solvent. Vortex for 30 seconds to ensure the analyte is fully dissolved.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol provides a general procedure for the extraction of lipophilic compounds from plasma using a polymeric reversed-phase SPE sorbent.

Materials:

• Plasma samples

• Internal Standard (IS) solution (e.g., d4-Oleoyl Serotonin)

• Polymeric SPE cartridges (e.g., C8 or a hydrophilic-lipophilic balanced polymer)

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• 2% Ammonium (B1175870) Hydroxide (B78521) solution

• 5% Methanol in water

• SPE vacuum manifold

• Centrifuge tubes

• Vortex mixer

• Nitrogen evaporator

• Reconstitution solvent (e.g., 80:20 0.1% formic acid:Methanol)

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add a known amount of internal standard. Dilute the sample with 300 µL of 2% ammonium hydroxide solution.[6] Vortex to mix.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of water through the cartridge to equilibrate the sorbent. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge. Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate.

• Washing:

  • Wash the cartridge with 1 mL of water to remove salts and other polar interferences.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove more polar interferences while retaining the analyte.[6]

• Elution: Elute the Oleoyl Serotonin from the sorbent with 1 mL of methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solvent.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Discussion

Method Selection:

• Liquid-Liquid Extraction (LLE) is a classic technique that is effective for extracting lipophilic compounds. It is relatively inexpensive but can be labor-intensive and may result in emulsions that are difficult to break.

• Solid-Phase Extraction (SPE) often provides cleaner extracts, leading to reduced matrix effects in the LC-MS/MS analysis.[7] It is also more amenable to automation and high-throughput applications. However, SPE requires more method development to optimize the sorbent, wash, and elution steps.

Matrix Effects:

Matrix effects, which are the suppression or enhancement of analyte ionization due to co-eluting compounds from the sample matrix, are a significant consideration in LC-MS/MS analysis.[7][8][9] Plasma is a complex matrix containing salts, lipids, and proteins that can interfere with the analysis. Both LLE and SPE aim to minimize these effects by separating the analyte of interest from interfering matrix components. The use of a stable isotope-labeled internal standard is highly recommended to compensate for any remaining matrix effects.

Method Validation:

Any analytical method developed for the quantification of Oleoyl Serotonin should be thoroughly validated according to regulatory guidelines. Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of the sample matrix on the analyte's signal.

• Stability: The stability of the analyte in the biological matrix and in the processed samples under various storage and handling conditions.

References

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of the neurotransmitters melatonin and N-acetyl-serotonin in human serum by supercritical fluid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitation of Melatonin and N-acetylserotonin in Human Plasma by Nanoflow LC-MS/MS and Electrospray LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Method for the Quantification of Serotonin and Its Derivatives

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Serotonin (B10506) (5-hydroxytryptamine, 5-HT) and its derivatives are crucial biogenic amines that act as neurotransmitters and hormones, playing a significant role in a wide range of physiological processes, including mood regulation, sleep, appetite, and cognitive function.[1][2][3] Altered levels of serotonin and its metabolites have been implicated in various neuropsychiatric disorders such as depression, anxiety, and schizophrenia.[4][5] Consequently, the accurate and sensitive quantification of these compounds in biological matrices is of paramount importance for both clinical diagnostics and drug development.

This document provides detailed protocols for the analysis of serotonin and its key derivatives using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). These methods offer the sensitivity and selectivity required for the reliable measurement of these analytes in complex biological samples such as plasma, serum, urine, and brain tissue.

Signaling Pathway

Serotonin exerts its diverse effects by binding to a family of 15 known receptor subtypes, most of which are G-protein coupled receptors (GPCRs), with the exception of the 5-HT3 receptor, which is a ligand-gated ion channel.[1][6] The activation of these receptors initiates a cascade of intracellular signaling events that ultimately modulate neuronal activity and physiological responses. The following diagram illustrates a simplified overview of the major serotonin signaling pathways.

Caption: A simplified diagram of the serotonin signaling pathway.

Experimental Workflow

The general workflow for the analysis of serotonin and its derivatives from biological samples involves several key steps, from sample collection and preparation to instrumental analysis and data processing.

Caption: A generalized workflow for the analysis of serotonin derivatives.

Quantitative Data Summary

The following table summarizes the quantitative performance data for various analytical methods used for the determination of serotonin and its derivatives.

Analyte	Method	Matrix	LLOQ	Linearity Range	Recovery (%)	Reference
Serotonin	LC-MS/MS	Urine	29.4 nmol/L	0.05 - 3.27 µmol/L	98 - 104	[4]
5-HIAA	LC-MS/MS	Urine	55.7 nmol/L	0.05 - 3.27 µmol/L	100 - 106	[4]
N-acetyl-serotonin (NAS)	SFC-MS/MS	Serum	0.05 pg/µL	Not Specified	48 ± 2	[7]
Melatonin (B1676174)	SFC-MS/MS	Serum	0.018 pg/µL	Not Specified	101 ± 10	[7]
Serotonin O-sulphate	LC-MS	Plasma	26.5 ng/mL	10 - 225 ng/mL	Not Specified	[8]
Serotonin	UHPLC-MS/MS	Plasma	2.2 nM	Not Specified	Not Specified	[9]
6-OH-Melatonin	UHPLC-MS/MS	Plasma	1.0 pM	Not Specified	Not Specified	[9]

LLOQ: Lower Limit of Quantification, 5-HIAA: 5-Hydroxyindoleacetic acid

Experimental Protocols

Protocol 1: Analysis of Serotonin and Metabolites in Urine by LC-MS/MS

This protocol is adapted from a validated method for the analysis of serotonin and 5-HIAA in urine.[4]

1. Materials and Reagents

• Serotonin hydrochloride, 5-HIAA, and their deuterated internal standards

• Formic acid, HPLC grade

• Methanol (B129727), HPLC grade

• Acetonitrile (B52724), HPLC grade

• Deionized water

• Solid Phase Extraction (SPE) cartridges

2. Sample Preparation (Solid Phase Extraction)

• Thaw frozen urine samples at room temperature.

• Centrifuge the samples at 4000 rpm for 10 minutes to remove particulate matter.

• To 1 mL of supernatant, add the internal standard solution.

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of deionized water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

3. LC-MS/MS Conditions

• LC System: Agilent 1200 series or equivalent

• Column: Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analytes of interest.

• Flow Rate: 0.5 mL/min

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each analyte and internal standard.

Protocol 2: Analysis of Serotonin and N-acetyl-serotonin in Serum by UHPLC-MS/MS

This protocol is based on a method for the quantification of N-acetyl-serotonin and melatonin in human serum.[7]

1. Materials and Reagents

• N-acetyl-serotonin, Melatonin, and their deuterated internal standards

• Chloroform (B151607), HPLC grade

• Formic acid, HPLC grade

• Methanol, HPLC grade

• Deionized water

2. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of serum, add the internal standard solution.

• Add 500 µL of chloroform and vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the organic (lower) layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in 50 µL of the initial mobile phase.

3. UHPLC-MS/MS Conditions

• UHPLC System: Waters Acquity UPLC or equivalent

• Column: Kinetex XB-C18, 2.1 x 100 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: A rapid gradient to ensure a short run time (e.g., within 4 minutes).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each analyte and internal standard.

Protocol 3: HPLC-UV Method for Serotonin and Related Compounds

This protocol provides a general framework for the analysis of serotonin and its synthetic intermediates using HPLC with UV detection.

1. Materials and Reagents

• Serotonin and other standards of interest

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Acetonitrile, HPLC grade

• Deionized water

2. Sample Preparation

• For pharmaceutical formulations, dissolve the sample in a suitable solvent (e.g., mobile phase) to a known concentration (e.g., 50 µg/mL).

• For biological samples, a more extensive cleanup such as protein precipitation or solid-phase extraction may be necessary.

3. HPLC-UV Conditions

• HPLC System: Standard HPLC system with a UV detector

• Column: Discovery C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: 10 mM ammonium formate in water (pH 3.0 with formic acid) : acetonitrile (95:5)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Detection Wavelength: 254 nm or 280 nm[10]

• Injection Volume: 10 µL

Conclusion

The analytical methods and protocols detailed in this application note provide a robust framework for the accurate and reliable quantification of serotonin and its derivatives in various biological matrices. The choice of method, whether HPLC-UV or LC-MS/MS, will depend on the specific requirements of the study, including the desired sensitivity, selectivity, and the complexity of the sample matrix. By following these detailed protocols, researchers, scientists, and drug development professionals can obtain high-quality data to advance our understanding of the serotonergic system and its role in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. Development of an LC-MS/MS method for the analysis of serotonin and related compounds in urine and the identification of a potential biomarker for attention deficit hyperactivity/hyperkinetic disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Serotonin pathway - Wikipedia [en.wikipedia.org]
• 6. The 5-Hydroxytryptamine signaling map: an overview of serotonin-serotonin receptor mediated signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of the neurotransmitters melatonin and N-acetyl-serotonin in human serum by supercritical fluid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Quantification of serotonin O-sulphate by LC-MS method in plasma of healthy volunteers [frontiersin.org]
• 9. Quantification of serotonin and eight of its metabolites in plasma of healthy volunteers by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HPLC Method For Analysis Of Dopamine and Serotonin on Primesep 200 Column | SIELC Technologies [sielc.com]

Application Notes and Protocols for Stable Isotope Dilution Assay of Endocannabinoids

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of endocannabinoids, primarily N-arachidonoylethanolamine (anandamide, AEA) and 2-arachidonoylglycerol (B1664049) (2-AG), in biological samples using stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

The endocannabinoid system (ECS) is a crucial lipid signaling network that modulates a wide range of physiological processes.[1] Its primary endogenous ligands, AEA and 2-AG, are lipid messengers that activate cannabinoid receptors, CB1 and CB2.[2][3] Accurate quantification of these molecules is essential for understanding their physiological roles and for the development of therapeutics targeting the ECS.[4]

Stable isotope dilution coupled with LC-MS/MS is the gold standard for endocannabinoid quantification due to its high sensitivity, specificity, and accuracy.[5][6] This method involves the addition of a known quantity of a stable isotope-labeled internal standard (e.g., deuterated AEA or 2-AG) to the sample at the beginning of the extraction process.[7][8] These internal standards are chemically identical to the target analytes but have a higher mass, allowing them to be distinguished by the mass spectrometer.[9] By comparing the signal intensity of the endogenous analyte to that of the internal standard, precise quantification can be achieved, correcting for any analyte loss during sample preparation and analysis.[7]

Endocannabinoid Signaling Pathway

Endocannabinoids like AEA and 2-AG are synthesized on-demand from membrane phospholipid precursors in postsynaptic neurons.[3][10] Upon release, they travel retrogradely across the synapse to activate presynaptic CB1 receptors, which are G-protein coupled receptors.[2][3] This activation typically leads to the inhibition of neurotransmitter release, thereby modulating synaptic transmission.[11] The signaling is terminated by cellular uptake and enzymatic degradation by fatty acid amide hydrolase (FAAH) for AEA and monoacylglycerol lipase (B570770) (MAGL) for 2-AG.[3][11]

Endocannabinoid retrograde signaling pathway.

Experimental Protocols

The following protocols are generalized and may require optimization based on the specific biological matrix and available instrumentation.

Materials and Reagents

• Analytes and Internal Standards:

  • Anandamide (B1667382) (AEA)

  • 2-Arachidonoylglycerol (2-AG)

  • Deuterated internal standards (e.g., AEA-d8, 2-AG-d5)[8]

• Solvents (LC-MS grade):

  • Methanol (B129727)

  • Acetonitrile (B52724)

  • Toluene[5][12]

  • Ethyl acetate (B1210297)

  • Hexane (B92381)

  • Water with 0.1% formic acid

• Other Reagents:

  • Fatty acid-free bovine serum albumin (BSA)

  • Tris-HCl buffer

  • Solid-phase extraction (SPE) cartridges (e.g., C18)

Sample Preparation: Liquid-Liquid Extraction (LLE)

LLE is a common and effective method for extracting endocannabinoids from biological matrices like plasma and tissue homogenates.[12][13]

• Homogenization (for tissue samples): Homogenize weighed tissue samples in an appropriate buffer (e.g., Tris-HCl) on ice.

• Internal Standard Spiking: To 1 mL of the biological sample (e.g., plasma or tissue homogenate), add a known concentration of the deuterated internal standard solution (e.g., AEA-d8 and 2-AG-d5).[7][14]

• Extraction: Add an excess of cold organic solvent (e.g., 2 volumes of a 1:1 mixture of ethyl acetate and hexane or toluene).[12][13] Vortex vigorously for 1-2 minutes.

• Centrifugation: Centrifuge at a low temperature (e.g., 4°C) to separate the organic and aqueous phases.

• Collection: Transfer the upper organic layer to a new tube.

• Re-extraction (optional but recommended): Add another volume of the extraction solvent to the remaining aqueous layer, vortex, and centrifuge again. Pool the organic layers.

• Drying: Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small volume (e.g., 100 µL) of the initial LC mobile phase (e.g., 50:50 acetonitrile:water).[15]

Sample Preparation: Solid-Phase Extraction (SPE)

SPE can also be used for sample cleanup and concentration.

• Internal Standard Spiking: Spike the sample with deuterated internal standards as described for LLE.

• Conditioning: Condition a C18 SPE cartridge with methanol followed by water.[15]

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent mixture (e.g., 20% methanol in water) to remove polar interferences.[15]

• Elution: Elute the endocannabinoids with a stronger organic solvent (e.g., acetonitrile or methanol).[15]

• Drying and Reconstitution: Evaporate the eluate and reconstitute as described for LLE.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used for separation.[8]

  • Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B) is commonly employed.[8]

  • Flow Rate: Typical flow rates range from 0.2 to 0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization: Positive electrospray ionization (ESI+) is generally used.[13]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used to selectively monitor the transitions from the precursor ion to a specific product ion for both the endogenous analyte and the deuterated internal standard.[6]

Experimental Workflow

General workflow for endocannabinoid analysis.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the LC-MS/MS analysis of endocannabinoids. These values can vary depending on the specific methodology and instrumentation used.

Table 1: Lower Limits of Quantification (LLOQ) for Endocannabinoids [4][13]

Endocannabinoid	LLOQ (ng/mL)
Anandamide (AEA)	0.03
2-Arachidonoylglycerol (2-AG)	2
N-Arachidonoyldopamine (NADA)	0.03
2-Arachidonoylglycerol ether (Noladin Ether)	0.3
O-Arachidonoylethanolamine (Virodhamine)	0.15

Table 2: Linearity Ranges for Endocannabinoid Quantification [4][13]

Endocannabinoid	Linearity Range (ng/mL)
Anandamide (AEA)	0.03 - 10
2-Arachidonoylglycerol (2-AG)	2 - 50
N-Arachidonoyldopamine (NADA)	0.03 - 10
2-Arachidonoylglycerol ether (Noladin Ether)	0.3 - 10
O-Arachidonoylethanolamine (Virodhamine)	0.15 - 10
2-Oleoylglycerol & 2-Linoleoylglycerol	0.5 - 5000
Arachidonic Acid	0.5 - 5000
Other N-Acylethanolamides	0.0005 - 0.5

Important Considerations and Best Practices

• Sample Collection and Handling: Endocannabinoid levels can change rapidly post-collection due to enzymatic activity.[8] It is crucial to process samples quickly at low temperatures and to use appropriate enzyme inhibitors if necessary.

• 2-AG Isomerization: 2-AG can spontaneously isomerize to the less active 1-AG.[5] To minimize this, sample processing should be performed quickly and at low temperatures.

• Matrix Effects: Biological matrices can suppress or enhance the ionization of analytes.[13] The use of stable isotope-labeled internal standards is critical to compensate for these effects.

• Method Validation: The analytical method should be validated according to regulatory guidelines (e.g., FDA) to ensure accuracy, precision, linearity, and sensitivity.[13]

• Choice of Internal Standard: While deuterated standards are widely used, carbon-13 (C13) labeled standards may offer advantages in minimizing chromatographic shifts and providing more accurate correction for matrix effects.[7]

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Endocannabinoid signaling and synaptic function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. LC-MS/MS Quantification of Endocannabinoids in Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. LC-MS/MS Analysis of AEA and 2-AG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Neuropharmacology of the Endocannabinoid Signaling System-Molecular Mechanisms, Biological Actions and Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Endocannabinoid system - Wikipedia [en.wikipedia.org]
• 12. Optimized extraction of 2-arachidonyl glycerol and anandamide from aortic tissue and plasma for quantification by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A simple LC-MS/MS method for the simultaneous quantification of endocannabinoids in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | UPLC-MS/MS Method for Analysis of Endocannabinoid and Related Lipid Metabolism in Mouse Mucosal Tissue [frontiersin.org]
• 15. Measuring the Content of Endocannabinoid-Like Compounds in Biological Fluids: A Critical Overview of Sample Preparation Methodologies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Serotonin in Human Urine

This application note details a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise and reliable quantification of serotonin (B10506) (5-hydroxytryptamine, 5-HT) in human urine. The protocol is designed for researchers, clinical scientists, and professionals in drug development who require accurate measurement of this critical neurotransmitter and hormone. The method utilizes a stable isotope-labeled internal standard and solid-phase extraction for clean sample preparation, ensuring high selectivity and sensitivity.[1][2][3]

Principle

The method involves the extraction of serotonin from a urine matrix using mixed-mode solid-phase extraction (SPE), which effectively removes interfering endogenous compounds.[3] A deuterated internal standard (D4-Serotonin) is added prior to extraction to ensure accuracy and account for any sample loss during preparation. The extracted samples are then subjected to chromatographic separation using Ultra-Performance Liquid Chromatography (UPLC). The analyte is detected and quantified by a tandem quadrupole mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent specificity and sensitivity.[3][4][5]

Fundamental Principle of LC-MS/MS

References

• 1. ijrpr.com [ijrpr.com]
• 2. Development of an LC-MS/MS method for the analysis of serotonin and related compounds in urine and the identification of a potential biomarker for attention deficit hyperactivity/hyperkinetic disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Automated mass spectrometric analysis of urinary and plasma serotonin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of Serotonin Concentration by LC-MS/MS [bio-protocol.org]

Application Note and Protocol: Solid-Phase Extraction of N-Acyl Serotonins

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the solid-phase extraction (SPE) of N-acyl serotonins from biological matrices. N-acyl serotonins are a class of lipid signaling molecules derived from the neurotransmitter serotonin (B10506), implicated in various physiological processes. Their accurate quantification is crucial for research and drug development. This protocol outlines a generalized procedure using mixed-mode or reversed-phase SPE cartridges, suitable for isolating a range of N-acyl serotonins for subsequent analysis by techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

N-acyl serotonins are endogenously produced lipids that consist of a serotonin molecule linked to a fatty acid via an amide bond. These compounds exhibit diverse biological activities. For instance, N-acetylserotonin is a precursor to melatonin (B1676174) and has been shown to activate TrkB receptors.[1][2] The analysis of these compounds in complex biological samples like plasma, urine, or tissue homogenates requires efficient sample preparation to remove interfering substances and enrich the analytes of interest. Solid-phase extraction (SPE) is a robust and widely used technique for this purpose, offering improved recovery and cleaner extracts compared to liquid-liquid extraction.[3] This application note presents a generalized SPE protocol that can be adapted for various N-acyl serotonins.

Experimental Protocol

This protocol is a generalized procedure and may require optimization for specific N-acyl serotonins or sample matrices.

Materials:

• SPE Cartridges: Mixed-mode cation exchange (e.g., WCX) or reversed-phase (e.g., C18) cartridges. The choice depends on the specific properties of the N-acyl serotonin of interest.

• Reagents:

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid (LC-MS grade)

  • Ammonium (B1175870) acetate

  • Water (deionized or Milli-Q)

  • Internal Standard (IS): A stable isotope-labeled version of the N-acyl serotonin of interest is highly recommended to correct for matrix effects and procedural losses.[4]

Procedure:

• Sample Pre-treatment:

  • For liquid samples (e.g., plasma, urine): Acidify the sample. For example, add 1.67% (v/v) 6 N HCl to urine samples.[5]

  • For tissue samples: Homogenize the tissue in an appropriate buffer and centrifuge to pellet cellular debris. Use the supernatant for extraction.

  • Spike the pre-treated sample with the internal standard solution.

  • Dilute the sample with an appropriate buffer, such as 0.5 M ammonium acetate, before loading.[5]

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 1 mL of methanol, followed by 1 mL of water.[5] Ensure the sorbent bed does not go dry between steps.[3]

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge to remove interfering compounds. A typical wash sequence could be:

    • 1 mL of 20 mM ammonium acetate.[5]

    • 1 mL of methanol.[5]

  • The wash steps should be optimized to maximize the removal of matrix components while ensuring the analyte of interest is not eluted prematurely.

• Elution:

  • Elute the N-acyl serotonins from the cartridge using a solvent that disrupts the interaction between the analyte and the sorbent.

  • For reversed-phase cartridges, a common elution solvent is methanol or acetonitrile, often with a small percentage of formic acid to ensure the analyte is in a neutral state.

  • For mixed-mode cartridges, the elution solvent will depend on the specific chemistry of the sorbent and the analyte.

  • Collect the eluate in a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume of a solvent compatible with the subsequent analytical method (e.g., the initial mobile phase for LC-MS/MS analysis).

Data Presentation

Analyte	Matrix	SPE Method	Recovery Rate (Intraday)	Recovery Rate (Interday)	Reference
Serotonin	Human Feces	Not Specified	55.9 - 81.0%	56.5 - 78.1%	[4]

Note: Recovery rates are highly dependent on the specific analyte, matrix, and protocol used. The above data is for serotonin and should be considered as an example.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the solid-phase extraction of N-acyl serotonins.

Caption: Workflow for N-acyl serotonin solid-phase extraction.

References

• 1. apexbt.com [apexbt.com]
• 2. N-Acetylserotonin | C12H14N2O2 | CID 903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Analysis of Serotonin in Human Feces Using Solid Phase Extraction and Column-Switching LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]

Application Note: High-Resolution Mass Spectrometry for Comprehensive Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipids, a diverse group of molecules, are integral to cellular structure, energy storage, and complex signaling pathways.[1] The field of lipidomics, the large-scale study of lipids in biological systems, has been significantly advanced by high-resolution mass spectrometry (HRMS).[2][3] HRMS offers unparalleled sensitivity, mass accuracy, and resolving power, enabling the detailed characterization and quantification of thousands of lipid species from complex biological matrices.[4][5][6] This resolving power is crucial for distinguishing between isobaric and isomeric lipid species, which is often a challenge with low-resolution instrumentation.[6][7] This application note provides an overview of HRMS-based lipidomics, detailed experimental protocols, and quantitative data to guide researchers in their lipid analysis workflows.

The coupling of ultra-high-performance liquid chromatography (UHPLC) with HRMS provides robust separation of lipid classes and individual molecular species prior to detection, reducing ion suppression and improving identification confidence.[8] This combination is a powerful tool for both untargeted (discovery) lipidomics, which aims to analyze all detectable lipids in a sample, and targeted lipidomics, which focuses on the accurate quantification of specific lipids of interest.[9][10]

Experimental Workflow for Lipidomics

A typical lipidomics workflow using high-resolution mass spectrometry involves several key stages, from sample preparation to data analysis. Each step must be carefully optimized to avoid analytical bias.[8]

References

• 1. Comprehensive Analysis of Lipidomics Using Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 2. HIGH RESOLUTION MASS SPECTROMETRY IN LIPIDOMICS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Shotgun Lipidomics on High Resolution Mass Spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High-Resolution Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Lipidomics Workflows | Thermo Fisher Scientific - US [thermofisher.com]

Application of Oleoyl Serotonin-d17 in Pharmacokinetic Studies: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleoyl (B10858665) Serotonin-d17 is a deuterated analog of Oleoyl Serotonin, an endogenous N-acyl amide of serotonin. The incorporation of deuterium (B1214612) atoms (d17) into the oleoyl chain provides a stable, heavy-isotope labeled version of the molecule. This key feature makes Oleoyl Serotonin-d17 an invaluable tool in pharmacokinetic (PK) studies, primarily serving as an internal standard for accurate quantification of endogenous or administered Oleoyl Serotonin by mass spectrometry. It can also be employed as a tracer to investigate the absorption, distribution, metabolism, and excretion (ADME) of Oleoyl Serotonin in vivo.

Oleoyl Serotonin itself is a bioactive lipid that has been identified as an antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain and inflammation signaling pathways. Understanding the pharmacokinetics of Oleoyl Serotonin is therefore crucial for elucidating its physiological roles and therapeutic potential.

Application Notes

The primary applications of Oleoyl Serotonin-d17 in pharmacokinetic research include:

• Internal Standard in Bioanalytical Methods: Due to its chemical similarity to the unlabeled analyte and its distinct mass, Oleoyl Serotonin-d17 is an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Its use corrects for variations in sample preparation and instrument response, ensuring high accuracy and precision in the quantification of Oleoyl Serotonin in biological matrices such as plasma, serum, and tissue homogenates.

• Tracer in In Vivo Pharmacokinetic Studies: When administered to animal models, Oleoyl Serotonin-d17 can be used as a tracer to study the pharmacokinetic profile of Oleoyl Serotonin. By measuring the concentration of the deuterated compound over time, researchers can determine key PK parameters, including clearance, volume of distribution, and elimination half-life.

• Metabolic Stability Assessment: The use of deuterated compounds can sometimes alter the rate of metabolism due to the kinetic isotope effect. Comparing the metabolic fate of Oleoyl Serotonin-d17 to its non-deuterated counterpart in vitro (e.g., using liver microsomes) or in vivo can provide insights into the metabolic pathways and stability of the parent molecule.

Data Presentation

While specific quantitative pharmacokinetic data for Oleoyl Serotonin is not extensively available in the public domain, a typical pharmacokinetic study would generate data that can be summarized as follows. The tables below are templates illustrating how such data would be presented.

Table 1: Plasma Concentration of Oleoyl Serotonin-d17 Following Intravenous Administration in Rats

Time (hours)	Mean Plasma Concentration (ng/mL) ± SD
0.083	Hypothetical Value
0.25	Hypothetical Value
0.5	Hypothetical Value
1	Hypothetical Value
2	Hypothetical Value
4	Hypothetical Value
8	Hypothetical Value
24	Hypothetical Value

Table 2: Key Pharmacokinetic Parameters of Oleoyl Serotonin-d17 in Rats (Hypothetical Data)

Parameter	Unit	Value
Cmax (Maximum Concentration)	ng/mL	Calculated Value
Tmax (Time to Cmax)	h	Observed Value
AUC (0-t) (Area Under the Curve)	ngh/mL	Calculated Value
AUC (0-inf)	ngh/mL	Calculated Value
t1/2 (Half-life)	h	Calculated Value
CL (Clearance)	L/h/kg	Calculated Value
Vd (Volume of Distribution)	L/kg	Calculated Value

Experimental Protocols

Protocol 1: Quantification of Oleoyl Serotonin in Rat Plasma using Oleoyl Serotonin-d17 as an Internal Standard by LC-MS/MS

1. Objective: To develop and validate a method for the quantitative analysis of Oleoyl Serotonin in rat plasma.

2. Materials:

• Oleoyl Serotonin (analyte)

• Oleoyl Serotonin-d17 (internal standard, IS)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Rat plasma (K2-EDTA)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

3. Instrument and Conditions:

• LC System: UPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Methanol (1:1, v/v)

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 30% B

  • 6.1-8 min: 30% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions (Hypothetical):

  • Oleoyl Serotonin: Precursor ion > Product ion

  • Oleoyl Serotonin-d17: Precursor ion > Product ion

4. Sample Preparation:

• Thaw rat plasma samples on ice.

• To 100 µL of plasma, add 10 µL of Oleoyl Serotonin-d17 internal standard solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of mobile phase A/B (70:30, v/v).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

5. Calibration and Quality Control:

• Prepare calibration standards by spiking known concentrations of Oleoyl Serotonin into blank rat plasma.

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Process calibration standards and QC samples alongside the unknown samples.

Protocol 2: A Pilot Pharmacokinetic Study of Oleoyl Serotonin-d17 in Rats

1. Objective: To determine the plasma concentration-time profile of Oleoyl Serotonin-d17 after a single intravenous (IV) administration to rats.

2. Animals:

• Male Sprague-Dawley rats (250-300 g)

• Animals should be cannulated (e.g., jugular vein) for blood sampling.

3. Dosing:

• Prepare a dosing solution of Oleoyl Serotonin-d17 in a suitable vehicle (e.g., a mixture of ethanol, Cremophor EL, and saline).

• Administer a single IV bolus dose (e.g., 1 mg/kg) via the tail vein.

4. Blood Sampling:

• Collect blood samples (approximately 150 µL) from the jugular vein cannula at pre-dose and at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Collect blood into tubes containing K2-EDTA as an anticoagulant.

• Centrifuge the blood samples at 4,000 rpm for 10 minutes at 4°C to obtain plasma.

• Store plasma samples at -80°C until analysis.

5. Sample Analysis:

• Analyze the plasma samples for the concentration of Oleoyl Serotonin-d17 using the validated LC-MS/MS method described in Protocol 1 (with Oleoyl Serotonin-d17 as the analyte).

6. Pharmacokinetic Analysis:

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, CL, Vd) from the plasma concentration-time data using appropriate software (e.g., Phoenix WinNonlin).

Visualizations

Signaling Pathway of Oleoyl Serotonin

Oleoyl Serotonin acts as an antagonist of the TRPV1 channel. The following diagram illustrates the general signaling pathway initiated by TRPV1 activation and how an antagonist like Oleoyl Serotonin would inhibit this process.

Caption: Oleoyl Serotonin antagonism of the TRPV1 signaling pathway.

Experimental Workflow for Pharmacokinetic Study

The following diagram outlines the key steps in a typical pharmacokinetic study using Oleoyl Serotonin-d17.

Caption: Workflow for a pharmacokinetic study of Oleoyl Serotonin-d17.

Application Notes: Quantification of Serotonin in Platelet-Depleted Plasma

Introduction

Serotonin (B10506) (5-hydroxytryptamine, 5-HT), a crucial neurotransmitter and peripheral hormone, is predominantly stored in platelets within the circulatory system.[1][2] Measuring the small, free fraction of serotonin in platelet-depleted plasma (PPP) is essential for research in various fields, including functional gastrointestinal disorders and neuropsychiatry, as it may reflect acute changes in circulating serotonin concentration.[3][4] However, the quantification of serotonin in PPP presents significant analytical challenges due to its very low concentrations and the high risk of contamination from platelet lysis during sample collection and processing, which can artificially elevate results.[1][2]

This document provides detailed protocols and comparative data for three common methods used to quantify serotonin in PPP: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

I. Preparation of Platelet-Depleted Plasma (PPP)

Proper sample collection and preparation are critical to prevent platelet activation and serotonin release, ensuring the accurate measurement of endogenous plasma serotonin.

Experimental Protocol

This protocol is adapted from established methodologies for obtaining high-quality PPP.[5]

• Blood Collection:

  • Collect whole blood in the morning after an overnight fast.[5]

  • Use collection tubes containing EDTA as an anticoagulant.

  • Process the blood within 3 hours of collection.[5]

  • Crucial: Handle samples gently at all times to avoid platelet activation.

• First Centrifugation (Preparation of Platelet-Rich Plasma - PRP):

  • Centrifuge the whole blood at 100 × g for 15 minutes at room temperature.[5]

  • This step pellets red and white blood cells, leaving platelet-rich plasma (PRP) as the supernatant.

• Isolation of PRP:

  • Carefully remove the supernatant (PRP) and transfer it to a new polypropylene (B1209903) tube.[5]

• Second Centrifugation (Preparation of Platelet-Depleted Plasma - PPP):

  • Chill the PRP on ice for 10 minutes.[5]

  • Centrifuge the chilled PRP at high speed (e.g., 14,500 × g) for 6 minutes at 4°C.[5] This step pellets the platelets.

• Collection and Storage of PPP:

  • Immediately after centrifugation, carefully collect the supernatant (PPP), avoiding the platelet pellet at the bottom.

  • Aliquot the PPP into Eppendorf tubes.

  • For stabilization, ascorbic acid can be added.[5]

  • Store the PPP aliquots at -80°C until analysis.

Fig 1. Workflow for preparing platelet-depleted plasma (PPP) from a whole blood sample.

II. Quantification Method 1: HPLC with Electrochemical Detection (HPLC-ECD)

High-Performance Liquid Chromatography with Electrochemical Detection is a robust and sensitive method for quantifying electrochemically active compounds like serotonin.

Experimental Protocol

This simplified protocol outlines the direct injection of deproteinated plasma for analysis.[6]

• Sample Preparation:

  • Thaw the frozen PPP samples.

  • Deproteinate the plasma samples. A common method involves mixing the plasma with a precipitation reagent (e.g., perchloric acid or a commercial reagent).[7]

  • Vortex the mixture thoroughly.

  • Centrifuge at high speed (e.g., >10,000 x g) to pellet the precipitated proteins.[8]

  • Collect the supernatant for injection.

• Chromatographic Conditions:

  • HPLC System: An isocratic HPLC system with an electrochemical detector.[7]

  • Column: C18 reverse-phase column.[5]

  • Mobile Phase: An example mobile phase consists of 10 mM potassium phosphate (B84403) buffer (pH 5.0) containing 5% methanol (B129727).[5]

  • Flow Rate: 2 ml/min.[5]

  • Injection Volume: Inject 20 µL of the prepared supernatant.[7]

• Detection:

  • Use an electrochemical detector with a glassy carbon electrode.

  • Set the potential of the electrode to +0.600 V vs an Ag/AgCl reference electrode for optimal detection of serotonin.[9]

• Quantification:

  • Create a standard curve using serotonin standards of known concentrations.

  • Quantify the serotonin concentration in the samples by comparing the peak area to the standard curve. An internal standard (e.g., N-methylserotonin) is often used to correct for variations in sample preparation and injection.[10]

III. Quantification Method 2: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry is a highly sensitive and specific method, considered a gold standard for quantifying small molecules in complex biological matrices.

Experimental Protocol

This protocol is based on a rapid LC-MS/MS method that uses a simple protein precipitation step.[3][4]

• Sample Preparation:

  • Add an internal standard (e.g., deuterated serotonin, d4-5-HT) to the PPP sample.[3][4]

  • Perform protein precipitation by adding a solvent like methanol or a 5-sulfosalicylic acid solution.[4]

  • Vortex the mixture and centrifuge to pellet the proteins.

  • The supernatant can be injected directly for analysis.[3][4]

• LC-MS/MS Conditions:

  • LC System: UPLC or HPLC system.

  • Column: A C18 analytical column, often preceded by a guard column.[3][4]

  • Mobile Phase: A typical mobile phase involves a gradient elution with a mixture of an aqueous buffer (e.g., with formic acid) and an organic solvent like methanol or acetonitrile.[4][11]

  • Mass Spectrometer: A tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode.[3][4]

  • Detection: Use Multiple Reaction Monitoring (MRM) for high specificity.

    • Serotonin transition: m/z 177 > 160 (or m/z 160 > 114.9).[3][4]

    • d4-Serotonin (IS) transition: m/z 181 > 164 (or m/z 164.1 > 118.9).[3][4]

• Quantification:

  • Generate a calibration curve by spiking blank plasma with known concentrations of serotonin and a fixed concentration of the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Determine the concentration of serotonin in the samples from the calibration curve.

Fig 2. General workflow for the quantification of serotonin in PPP using LC-MS/MS.

IV. Quantification Method 3: ELISA

Enzyme-Linked Immunosorbent Assay kits offer a high-throughput and accessible method for serotonin quantification, often without the need for extensive sample cleanup or specialized chromatography equipment.

Experimental Protocol (Based on a Competitive ELISA)

This protocol describes the general steps for a competitive ELISA kit.[12] Users must follow the specific instructions provided with their chosen kit.

• Sample and Standard Preparation:

  • Prepare serotonin standards at various concentrations as per the kit manual.

  • Dilute PPP samples to fall within the assay's linear range. A minimum dilution may be required to avoid matrix effects.[12]

  • Some kits require an initial acylation step to convert serotonin into N-acylserotonin.[13]

• Assay Procedure:

  • Pipette standards and prepared samples into the wells of the microplate, which is pre-coated with a goat anti-rabbit IgG antibody.[12]

  • Add the serotonin-alkaline phosphatase conjugate (tracer) and the rabbit anti-serotonin antibody to each well.[12]

  • Incubate the plate (e.g., for a set time at room temperature or overnight). During this time, the sample serotonin and the tracer compete for binding to the limited number of anti-serotonin antibody sites.

  • Wash the plate multiple times with the provided wash buffer to remove unbound reagents.[12]

• Detection and Quantification:

  • Add a substrate solution (e.g., pNpp) to each well and incubate for a specified time.[12] The enzyme on the bound tracer will convert the substrate into a colored product.

  • Add a stop solution to terminate the reaction.[12]

  • Read the absorbance of each well using a microplate reader at the specified wavelength (e.g., 405 nm).[12]

  • The intensity of the color is inversely proportional to the amount of serotonin in the sample.[12]

  • Calculate the serotonin concentration by plotting a standard curve and interpolating the sample values.

Fig 3. Simplified diagram illustrating the competitive binding principle in an ELISA.

V. Comparison of Methods

The choice of method depends on the required sensitivity, specificity, sample throughput, and available equipment.

Parameter	HPLC-ECD	LC-MS/MS	ELISA
Principle	Chromatographic separation followed by electrochemical detection	Chromatographic separation followed by mass-based detection	Immunoassay based on competitive antibody binding
Specificity	Good; can be affected by co-eluting electroactive compounds	Excellent; based on molecular mass and fragmentation patterns[3][4]	Good; potential for cross-reactivity should be validated
Sensitivity	Good	Excellent	Good to Excellent
Limit of Detection	~5 nmol/L[6]	~1.5 nmol/L[3][4]	~0.293 ng/mL (~1.66 nmol/L)
Lower Limit of Quant.	~5 nmol/L[3]	~5 nmol/L[3][4]	Varies by kit; e.g., 15.63 ng/mL
Linearity	Good (e.g., up to 10 µmol/L)[6]	Excellent (e.g., up to 1000 nmol/L)[3][4]	Defined range (e.g., 15.6 - 1000 ng/mL)
Sample Prep.	Simple (Protein precipitation)[6]	Simple (Protein precipitation)[3][4]	Simple (Dilution, possible acylation)[12]
Throughput	Moderate (run times of several minutes per sample)	High (run times of ~6 min)[3][4]	Very High (96-well plate format)
Equipment Cost	Moderate	High	Low (requires plate reader)
Expertise Required	Moderate	High	Low

Note: Values are compiled from different sources and should be considered illustrative. Each laboratory must validate its own assay performance. Conversion: 1 ng/mL ≈ 5.678 nmol/L for serotonin.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Measurement of serotonin in platelet depleted plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Measurement of plasma, serum, and platelet serotonin in individuals with high bone mass and mutations in LRP5 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simplified determination of serotonin in plasma by liquid chromatography with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromsystems.com [chromsystems.com]
• 8. antecscientific.com [antecscientific.com]
• 9. estudogeral.uc.pt [estudogeral.uc.pt]
• 10. Determination of serotonin in whole blood, platelet-rich plasma, platelet-poor plasma and plasma ultrafiltrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ijrpr.com [ijrpr.com]
• 12. content.abcam.com [content.abcam.com]
• 13. eaglebio.com [eaglebio.com]

Application Notes and Protocols for UPLC-MS/MS Analysis of Serotonin in Human Serum

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative analysis of serotonin (B10506) (5-hydroxytryptamine, 5-HT) in human serum using Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS). This sensitive and selective method is crucial for clinical research and therapeutic drug monitoring, particularly in studies related to neuropsychiatric disorders, carcinoid tumors, and other conditions involving altered serotonergic activity.

Introduction

Serotonin is a critical monoamine neurotransmitter and hormone that modulates a wide array of physiological processes, including mood, sleep, appetite, and gastrointestinal function.[1] Accurate measurement of serotonin levels in human serum is essential for understanding its role in various pathologies and for the development of targeted therapeutics. UPLC-MS/MS has emerged as the gold standard for this analysis due to its high sensitivity, specificity, and robustness, allowing for precise quantification even at low physiological concentrations.[1] This application note details a validated protocol from sample preparation to data acquisition and analysis.

Experimental Protocols

Materials and Reagents

• Serotonin hydrochloride (≥98% purity)

• Serotonin-d4 hydrochloride (internal standard, IS)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (≥98% purity)

• 5-Sulfosalicylic acid (SSA)

• Drug-free human serum (for calibration and quality control)

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting serotonin from the complex serum matrix.[2][3]

• Thawing: Allow frozen human serum samples, calibration standards, and quality control (QC) samples to thaw completely at room temperature.

• Aliquoting: Vortex the samples for 10-15 seconds. Pipette 150 µL of serum into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 50 µL of the internal standard working solution (e.g., Serotonin-d4 at a suitable concentration) to each tube.

• Precipitation: Add 200 µL of a 4% (w/v) 5-sulfosalicylic acid solution to precipitate proteins.[2][3] Alternatively, other protein precipitating agents like methanol or acetonitrile can be used.[4]

• Vortexing: Vortex the mixture vigorously for 30 seconds.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Instrumentation and Conditions

The following parameters provide a general guideline and may require optimization based on the specific instrumentation used.

Table 1: UPLC Parameters

Parameter	Value
UPLC System	Waters ACQUITY UPLC, Shimadzu Nexera, or equivalent
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Elution	A typical gradient starts with a high aqueous phase, ramps up the organic phase to elute serotonin, and then re-equilibrates.

Table 2: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 - 5.0 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Gas Flow Rates	Optimize for specific instrument
Analysis Mode	Multiple Reaction Monitoring (MRM)

Multiple Reaction Monitoring (MRM) Transitions

The selection of appropriate precursor and product ion transitions is critical for the selectivity of the assay.

Table 3: MRM Transitions for Serotonin and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Serotonin	177.1	160.1	15-20
Serotonin	177.1	115.1	35-40
Serotonin-d4 (IS)	181.1	164.1	15-20
Serotonin-d4 (IS)	181.1	119.1	35-40

Note: The second transition for each compound can be used as a qualifier ion to enhance specificity.

Data Analysis and Quantification

Quantitative analysis is performed by constructing a calibration curve from the peak area ratios of serotonin to the internal standard in the calibration samples. The concentration of serotonin in the unknown serum samples is then determined by interpolating their peak area ratios from this curve.

Method Validation

The analytical method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) to ensure reliable results.

Table 4: Representative Method Validation Data

Parameter	Result
Linearity (r²)	>0.99
Linear Range	0.94 - 240 ng/mL[2][3]
Intra-day Precision (%CV)	< 8.03%[3]
Inter-day Precision (%CV)	< 11.5%[3]
Accuracy (% Recovery)	87.5% - 104%[2][3]
Limit of Quantification (LOQ)	Typically in the low ng/mL range

Visualizations

Experimental Workflow

References

• 1. ijrpr.com [ijrpr.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Quantification of Serotonin Concentration by LC-MS/MS [bio-protocol.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for GC-MS Analysis of Lipids: Derivatization Techniques

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone analytical technique for the detailed characterization and quantification of various lipid species. However, the inherent chemical properties of many lipids, such as low volatility and high polarity, present significant challenges for direct GC-MS analysis, often leading to poor chromatographic resolution and inaccurate quantification.[1] Derivatization is a critical sample preparation step that chemically modifies lipids to increase their volatility and thermal stability, making them amenable to GC-MS analysis.[2] This document provides detailed application notes and experimental protocols for the most common derivatization techniques used in the GC-MS analysis of lipids, including fatty acids, sterols, and glycerolipids.

I. Derivatization of Fatty Acids

The most prevalent derivatization strategy for fatty acids is the conversion to fatty acid methyl esters (FAMEs) through esterification.[3][4] This process effectively neutralizes the polar carboxyl group, thereby increasing the volatility of the fatty acids.[3] An alternative and also widely used method is silylation, which converts fatty acids into their trimethylsilyl (B98337) (TMS) esters.

A. Esterification to Fatty Acid Methyl Esters (FAMEs)

Esterification can be performed using either acid- or base-catalyzed reactions. Acid-catalyzed methods are capable of esterifying free fatty acids and transesterifying esterified fatty acids (from complex lipids like glycerolipids) simultaneously.[1]

1. Acid-Catalyzed Esterification using Boron Trifluoride (BF₃)-Methanol

This is a widely adopted method due to its efficiency under mild reaction conditions.[5]

Experimental Protocol:

• Sample Preparation: Weigh 1-25 mg of the lipid sample or a dried lipid extract into a screw-capped glass tube with a PTFE liner.[1][5] If the sample is in an aqueous solution, it must be evaporated to dryness prior to derivatization.[1]

• Reagent Addition: Add 2 mL of 12-14% Boron Trifluoride in methanol (B129727) (BF₃-Methanol) to the sample.[1][3] For samples containing complex lipids that require hydrolysis, a preceding saponification step with methanolic NaOH or KOH can be performed.[1]

• Reaction: Tightly cap the tube and heat at 60-80°C for 60 minutes.[1][5] The optimal temperature and time may need to be empirically determined for specific sample types.[1]

• Extraction: After cooling to room temperature, add 1 mL of water and 1 mL of a non-polar organic solvent such as hexane (B92381) or heptane.[6]

• Phase Separation: Vortex the mixture vigorously to ensure the FAMEs partition into the organic layer. Centrifuge at approximately 1,500 x g for 10 minutes to achieve a clear separation of the layers.[1][5]

• Sample Collection: Carefully transfer the upper organic layer containing the FAMEs to a clean autosampler vial for GC-MS analysis.[6] To ensure dryness, the organic layer can be passed through a small column of anhydrous sodium sulfate.[6]

2. Acid-Catalyzed Esterification using Methanolic HCl

An alternative to BF₃-Methanol, methanolic HCl is also a common reagent for FAMEs preparation.[7]

Experimental Protocol:

• Reagent Preparation: Prepare 1M methanolic HCl by mixing 20 mL of methanol with 10 mL of 3M methanolic hydrogen chloride.[8]

• Sample Preparation: Use a dried lipid extract.[8]

• Reaction: Add 1 mL of the 1M methanolic HCl to each dried lipid extract. Cap the tube tightly and heat at 80°C in a water bath for 1 hour.[8]

• Extraction: After cooling, add 1 mL of 0.9% (w/v) aqueous sodium chloride and 150 µL of hexane or isooctane. Vortex thoroughly for 1 minute.[8]

• Phase Separation: Centrifuge at 1,500 x g for 10 minutes.[8]

• Sample Collection: Transfer approximately 100 µL of the upper hexane layer to an autosampler vial with an insert for GC-MS analysis.[8]

B. Silylation to Trimethylsilyl (TMS) Esters

Silylation is another effective method for derivatizing fatty acids, as well as other lipids containing active hydrogens like sterols. The most common silylating agents are N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst like trimethylchlorosilane (TMCS).[5][9]

Experimental Protocol:

• Sample Preparation: Transfer the dried lipid extract (e.g., 100 µL of a 1 mg/mL solution in an aprotic solvent like acetonitrile) into an autosampler vial. This method is highly sensitive to moisture, so ensure the sample is completely dry.[1][5]

• Reagent Addition: Add a molar excess of the silylating reagent. For example, add 50 µL of BSTFA with 1% TMCS.[5]

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.[1][5]

• Analysis: After cooling, the sample can be directly analyzed by GC-MS. A solvent like dichloromethane (B109758) can be added if dilution is necessary.[1]

Quantitative Data Summary for Fatty Acid Derivatization

Parameter	Acid-Catalyzed Esterification (BF₃-Methanol)	Silylation (BSTFA + 1% TMCS)
Sample Amount	1-25 mg[1][5]	~100 µg (e.g., 100 µL of 1 mg/mL solution)[5]
Reagent Volume	2 mL of 12-14% BF₃-Methanol[1]	50 µL (10x molar excess)[5]
Reaction Temperature	60-80°C[1][5]	60°C[1][5]
Reaction Time	60 minutes[1][5]	60 minutes[1][5]
Extraction Solvent	Hexane or Heptane[1]	Not typically required
Typical GC-MS Injection Volume	1 µL[6][10]	1 µL

Experimental Workflow for FAME Preparation

Caption: Workflow for FAME preparation using BF₃-Methanol.

II. Derivatization of Sterols

Sterols, such as cholesterol, possess hydroxyl groups that make them polar and non-volatile. Silylation is the most common derivatization technique for sterols, converting the hydroxyl groups to their corresponding TMS ethers.[11]

A. Silylation of Sterols

The procedure is similar to the silylation of fatty acids, employing reagents like BSTFA or MSTFA, often with a catalyst.

Experimental Protocol:

• Sample Preparation: Transfer an aliquot of the dried lipid extract (e.g., 30-50 µL) into a reaction vial. Ensure the complete absence of moisture.[12]

• Reagent Addition: Add the silylating reagent, for example, 20-30 µL of BSTFA, to the dried extract.[12] For simultaneous analysis of fatty acids and sterols, a common approach is to add 100 µL of anhydrous pyridine (B92270) and 50 µL of BSTFA/TMCS (99/1 v/v).[10]

• Reaction: Tightly cap the vial and heat at 70°C for 3 hours.[12] Alternatively, for the pyridine/BSTFA/TMCS mixture, heating at 100°C for 1 hour is effective.[10]

• Sample Finalization: Evaporate the excess silylating reagent under a stream of nitrogen.[12] Re-dissolve the derivatized sample in n-hexane before GC-MS analysis.[12]

Quantitative Data Summary for Sterol Derivatization

Parameter	Silylation (BSTFA)
Sample Amount	Aliquot of extract (e.g., 30-50 µL)[12]
Reagent Volume	20-30 µL[12]
Reaction Temperature	70°C[12]
Reaction Time	3 hours[12]
Solvent for Injection	n-Hexane[12]
Typical GC-MS Injection Volume	1 µL

Experimental Workflow for Sterol Silylation

Caption: Workflow for silylation of sterols using BSTFA.

III. Derivatization of Glycerolipids

The GC-MS analysis of intact glycerolipids (mono-, di-, and triglycerides) is challenging due to their high molecular weight and low volatility.[13] A common approach is to first hydrolyze the ester bonds to release the constituent fatty acids and glycerol (B35011) backbone, followed by derivatization of these components.[13] Mono- and diglycerides can be derivatized directly via silylation of their free hydroxyl groups.[14]

For analyzing the fatty acid composition of glycerolipids, the transesterification methods described for fatty acids (e.g., using BF₃-Methanol or methanolic HCl) are employed. These reagents simultaneously hydrolyze the glycerolipid and esterify the released fatty acids into FAMEs.[7]

For the analysis of the glycerol backbone and intact mono- and di-glycerides, silylation is the preferred method.

A. Silylation of Mono- and Diglycerides

Experimental Protocol:

• Sample Preparation: A dried extract containing the mono- and diglycerides is used.

• Reagent Addition: Add a suitable silylating reagent mixture, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) in pyridine.

• Reaction: Heat the mixture to ensure complete derivatization of the hydroxyl groups. Typical conditions are 60°C for 30 minutes.

• Analysis: The derivatized sample can be directly injected into the GC-MS.

Experimental Workflow for Glycerolipid Analysis

Caption: Logical workflow for glycerolipid analysis via GC-MS.

IV. Concluding Remarks

The choice of derivatization technique is contingent upon the specific class of lipids being analyzed and the analytical objectives. Esterification to FAMEs is the gold standard for fatty acid analysis, while silylation is a versatile method for a broader range of lipids containing active hydrogen groups, including sterols and smaller glycerolipids. It is imperative to optimize derivatization conditions and ensure anhydrous conditions, particularly for silylation reactions, to achieve reliable and reproducible quantitative results in GC-MS-based lipid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Silylation Derivatization Reagent, BSTFA (N,O-bis[Trimethylsilyl]Trifluoroacetamide), 10x1 g Vials, 10-pk. [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 7. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 9. Silylation Reagents | Thermo Fisher Scientific [thermofisher.com]
• 10. mdpi.com [mdpi.com]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Lipid Extraction from Brain Tissue

FOR IMMEDIATE RELEASE

A Comparative Guide to Lipid Extraction Methodologies for Neurological Research

[City, State] – [Date] – In the intricate field of neuroscience and drug development, the accurate analysis of lipids from brain tissue is paramount. Lipids are not only fundamental structural components of cell membranes but also play critical roles in cell signaling, inflammation, and numerous neurological disorders. The initial step of any lipidomic analysis is the efficient extraction of lipids from the complex brain matrix. This document provides detailed application notes and protocols for three commonly employed lipid extraction methods: the Folch method, the Bligh-Dyer method, and the Methyl-tert-butyl ether (MTBE) method.

These protocols are designed for researchers, scientists, and drug development professionals to provide a comprehensive understanding of each method's principles, advantages, and limitations. Furthermore, this guide presents a comparative analysis of their performance to aid in the selection of the most appropriate technique for specific research needs.

Comparative Analysis of Lipid Extraction Methods

The choice of an appropriate lipid extraction method is critical and depends on the specific research goals, such as the lipid classes of interest, sample throughput requirements, and safety considerations. The following table summarizes the quantitative data on the performance of the Folch, Bligh-Dyer, and MTBE methods for brain tissue samples.

Parameter	Folch Method	Bligh-Dyer Method	MTBE Method	References
Principle	Biphasic liquid-liquid extraction using a chloroform-methanol (2:1 v/v) mixture, followed by a wash with a salt solution to separate lipids from non-lipid components.	A modification of the Folch method, using a lower volume of chloroform (B151607) and methanol (B129727), resulting in a biphasic system after the addition of water.	A safer alternative to chloroform-based methods, using MTBE and methanol. Lipids are recovered in the upper MTBE phase.	[1][2][3]
Solvent System	Chloroform:Methanol (2:1, v/v)	Chloroform:Methanol:Water (1:2:0.8, v/v/v) initially, then adjusted to create a biphasic system.	MTBE:Methanol:Water (10:3:2.5, v/v/v)	[4][5]
Lipid Recovery	High, considered a "gold standard" for exhaustive lipid extraction.[6] Average recoveries range from 85.2–109.7% for various lipid classes in brain tissue.[2]	Generally good, but may be less efficient for samples with high lipid content (>2%) compared to the Folch method due to a lower solvent-to-sample ratio.[7][8]	Comparable to Folch for many lipid classes, including glycerophospholipids, sphingolipids, and sterols.[9][10] However, it may show lower recoveries for certain polar lipids like lysophosphatidylcholines (LPCs) and lysophosphatidylethanolamines (LPEs).[2]	[2][6][7][8][9][10]
Reproducibility	Generally good, but can be influenced by the washing step.	Good, with a median %CV of 18.1% in some studies.[11]	Reported to be highly reproducible, with a median %CV of 11.8% in one study.[11]	[11]
Throughput	Moderate, the washing and phase separation steps can be time-consuming.	Moderate, similar to the Folch method.	High, amenable to automation and high-throughput applications due to the upper phase collection of lipids.[10][12] The Bead-MTBE protocol is approximately four times quicker than the traditional glass-chloroform Folch method for homogenizing 24 samples.	[9][10][12][13]
Safety	Uses chloroform, a toxic and carcinogenic solvent, requiring handling in a fume hood.	Also uses chloroform, posing similar safety concerns as the Folch method.	Uses MTBE, which is less toxic and not classified as a carcinogen, making it a safer alternative.[10][12]	[10][12]
Lipid Class Coverage	Broad, effectively extracts a wide range of polar and non-polar lipids.[14] Acidification of the solvent may be necessary for quantitative recovery of acidic phospholipids.[14]	Broad, similar to the Folch method.	Broad, with good recovery for most major lipid classes in the brain.[10] Some studies suggest it may be less efficient for certain polar lipids.[2]	[2][10][14]

Experimental Protocols

Herein, we provide detailed, step-by-step protocols for the Folch, Bligh-Dyer, and MTBE lipid extraction methods for brain tissue samples.

Protocol 1: Folch Lipid Extraction Method

This method is considered a gold standard for total lipid extraction from tissues.[8]

Materials:

• Brain tissue sample

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or 0.88% KCl)

• Glass homogenizer (e.g., Dounce or Potter-Elvehjem)

• Centrifuge tubes (glass, solvent-resistant)

• Centrifuge

• Vortex mixer

• Pipettes

• Nitrogen gas evaporator or rotary evaporator

Procedure:

• Sample Preparation: Accurately weigh the brain tissue sample (e.g., 100 mg).

• Homogenization:

  • Place the tissue in a glass homogenizer.

  • Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture (e.g., 2 mL for 100 mg of tissue).[4][14]

  • Homogenize thoroughly on ice until a uniform suspension is achieved.

• Agitation: Transfer the homogenate to a glass centrifuge tube and agitate on an orbital shaker for 15-20 minutes at room temperature.[4]

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution to the homogenate (e.g., 0.4 mL for 2 mL of solvent mixture).[4]

  • Vortex the mixture for a few seconds.

  • Centrifuge at low speed (e.g., 2000 x g) for 10 minutes to facilitate phase separation.[1][4]

• Lipid Phase Collection:

  • Two distinct phases will form: an upper aqueous phase (methanol-water) and a lower organic phase (chloroform) containing the lipids.

  • Carefully aspirate and discard the upper aqueous phase.

• Washing the Lipid Extract (Optional but Recommended):

  • To remove any remaining non-lipid contaminants, add a solution of methanol:water (1:1, v/v) equal to half the volume of the lower phase.

  • Vortex and centrifuge again as in step 4.

  • Remove and discard the upper wash phase.

• Drying the Lipid Extract:

  • Transfer the lower chloroform phase containing the purified lipids to a clean glass tube.

  • Evaporate the solvent to dryness under a stream of nitrogen gas or using a rotary evaporator.

• Storage: Store the dried lipid extract at -20°C or -80°C under a nitrogen atmosphere to prevent oxidation.

Protocol 2: Bligh-Dyer Lipid Extraction Method

This method is a rapid and efficient alternative to the Folch method, particularly suitable for samples with high water content.[2]

Materials:

• Brain tissue homogenate (in water or buffer)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Centrifuge tubes (glass, solvent-resistant)

• Centrifuge

• Vortex mixer

• Pipettes

• Nitrogen gas evaporator

Procedure:

• Sample Preparation: Start with a known volume of brain tissue homogenate (e.g., 1 mL).

• Monophasic Mixture Formation:

  • To 1 mL of the homogenate, add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture.[5][7]

  • Vortex thoroughly for 10-15 minutes to ensure complete mixing and lipid extraction.[7]

• Induction of Phase Separation:

  • Add 1.25 mL of chloroform and vortex for 1 minute.[5][7]

  • Add 1.25 mL of deionized water and vortex for another minute.[5][7]

• Centrifugation: Centrifuge the mixture at 1000 x g for 5 minutes at room temperature to separate the phases.[5]

• Lipid Phase Collection:

  • Three layers will be visible: a top aqueous layer, a middle layer of precipitated protein, and a bottom organic layer containing the lipids.

  • Carefully insert a Pasteur pipette through the upper layers and collect the bottom chloroform phase.

• Drying the Lipid Extract:

  • Transfer the collected organic phase to a new glass tube.

  • Evaporate the solvent to dryness under a stream of nitrogen gas.

• Storage: Store the dried lipid extract at -20°C or -80°C under a nitrogen atmosphere.

Protocol 3: Methyl-tert-butyl ether (MTBE) Lipid Extraction Method

This method offers a safer and higher-throughput alternative to the chloroform-based methods.[10][12]

Materials:

• Brain tissue sample

• Methanol (HPLC grade), ice-cold

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

• Deionized water

• Mechanical homogenizer (e.g., with ceramic beads)

• Centrifuge tubes (e.g., 1.5 mL or 2 mL)

• Centrifuge

• Vortex mixer

• Pipettes

• Nitrogen gas evaporator

Procedure:

• Sample Preparation:

  • Weigh a small amount of pulverized brain tissue (e.g., 10 mg) directly into a homogenization tube containing ceramic beads.[9]

• Homogenization:

  • Add 300 µL of ice-cold methanol to the tube.[9]

  • Homogenize using a mechanical homogenizer (e.g., Precellys 24 at 6000 rpm, 2x30 seconds).[9]

• Lipid Extraction:

  • Add 1 mL of MTBE to the homogenate.

  • Vortex for 1 hour at room temperature.

• Phase Separation:

  • Add 250 µL of deionized water to induce phase separation.

  • Vortex for 15 minutes.

  • Centrifuge at 1000 x g for 10 minutes.

• Lipid Phase Collection:

  • Two phases will be observed: a lower aqueous phase and an upper organic phase (MTBE) containing the lipids.

  • Carefully collect the upper MTBE phase.

• Drying the Lipid Extract:

  • Transfer the MTBE phase to a clean glass tube.

  • Evaporate the solvent to dryness under a stream of nitrogen gas.

• Storage: Store the dried lipid extract at -20°C or -80°C under a nitrogen atmosphere.

Visual Workflow Diagrams

To further clarify the experimental procedures, the following diagrams illustrate the workflows for each lipid extraction method.

Caption: Workflow of the Folch lipid extraction method.

Caption: Workflow of the Bligh-Dyer lipid extraction method.

Caption: Workflow of the MTBE lipid extraction method.

Conclusion

The selection of a lipid extraction method for brain tissue analysis is a critical decision that can significantly impact the quality and outcome of research. The Folch and Bligh-Dyer methods are well-established and provide excellent lipid recovery, though they involve the use of hazardous solvents. The MTBE method presents a safer and more high-throughput-friendly alternative, with comparable performance for many lipid classes. Researchers should carefully consider the specific requirements of their study to choose the most suitable protocol.

References

• 1. notesforbiology.com [notesforbiology.com]
• 2. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. microbenotes.com [microbenotes.com]
• 5. tabaslab.com [tabaslab.com]
• 6. repository.seafdec.org [repository.seafdec.org]
• 7. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 8. Advances in Lipid Extraction Methods—A Review | MDPI [mdpi.com]
• 9. homogenizers.net [homogenizers.net]
• 10. An improved high-throughput lipid extraction method for the analysis of human brain lipids. | Sigma-Aldrich [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. Item - An Improved High-Throughput Lipid Extraction Method for the Analysis of Human Brain Lipids - University of Wollongong - Figshare [ro.uow.edu.au]
• 13. researchgate.net [researchgate.net]
• 14. Analysis of Brain Lipids - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Interference in Mass Spectrometry

Welcome to the technical support center for mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on identifying, troubleshooting, and mitigating isotopic interference in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in mass spectrometry?

Isotopic interference occurs when the mass spectral signal of the analyte of interest overlaps with the signal of other ions having the same nominal mass-to-charge ratio (m/z). This overlap can lead to inaccurate quantification and identification of the analyte.[1][2]

Q2: What are the common types of isotopic interference?

There are three primary types of spectroscopic interferences in mass spectrometry:

• Isobaric Interference: This happens when isotopes of different elements share the same mass number. For instance, Iron-58 (⁵⁸Fe) and Nickel-58 (⁵⁸Ni) are isobaric and will appear at the same m/z value.[2][3][4][5]

• Polyatomic (or Molecular) Interference: This arises from the formation of molecular ions in the plasma or ion source that have the same nominal mass as the analyte ion. A common example is the interference of Argon-Chloride (⁴⁰Ar³⁵Cl⁺) with Arsenic-75 (⁷⁵As⁺).[3][4][5][6]

• Doubly-Charged Ion Interference: Some elements can form doubly-charged ions (M²⁺) in the plasma. These ions will appear in the mass spectrum at half their actual mass (m/2). For example, ¹³⁶Ba²⁺ can interfere with ⁶⁸Zn⁺.[3][5][7]

Q3: My calibration curve is non-linear, especially at low concentrations. Could this be due to isotopic interference?

Yes, this is a common issue, particularly when using stable isotope-labeled internal standards (SIL-IS). If the natural isotopic abundance of your analyte contributes to the signal of your SIL-IS, it can cause a non-linear relationship between the analyte/internal standard ratio and the concentration.[1][8][9] This effect is more pronounced for higher molecular weight compounds or those containing elements with significant natural isotopes like chlorine or bromine.[8][10]

Troubleshooting Guides

Issue 1: My analyte signal is artificially high, suggesting potential isobaric interference.

Troubleshooting Steps:

• Analyte Isotope Selection: The most straightforward approach is to select an alternative isotope of the analyte that is free from known isobaric overlaps.[5][7] Most elements have at least one isotope that does not have an isobaric interference.[4]

• High-Resolution Mass Spectrometry (HR-MS): If another isotope is not available or also suffers from interference, HR-MS can be used. These instruments can differentiate ions with very small mass differences, effectively separating the analyte signal from the isobaric interference.[11]

• Mathematical Correction: This method involves measuring an interference-free isotope of the interfering element and using its known isotopic abundance ratio to calculate and subtract its contribution from the analyte's signal.[4][12]

Issue 2: I suspect polyatomic interference is affecting my results, especially for elements like As, Se, Fe, or Cr.

Troubleshooting Steps:

• Collision/Reaction Cell (CRC) Technology: Modern ICP-MS instruments are often equipped with a collision/reaction cell.[6] This cell is filled with a gas (e.g., He, H₂, O₂) that interacts with the ion beam. Polyatomic interferences, being larger, undergo more collisions and are filtered out, or they react with the gas to form new species at a different mass, thus resolving the interference.[4][6]

• Cool/Cold Plasma: Using a lower temperature plasma can reduce the formation of certain argon-based polyatomic species, which is particularly effective for improving the detection of elements like K, Ca, and Fe.[12]

• Sample Preparation: Modifying the sample matrix can help. For example, if a chloride interference (like ⁴⁰Ar³⁵Cl⁺ on ⁷⁵As⁺) is suspected, removing or minimizing the chloride content in the sample and diluents can eliminate the problem.[4]

Issue 3: I am using a deuterated internal standard and observing signal overlap with my analyte.

Troubleshooting Steps:

• Optimize Ion Source Parameters: The deuterated internal standard might be losing deuterium (B1214612) atoms in the ion source (H/D exchange), creating ions with the same mass as the native analyte.[1] Optimizing ion source temperature and voltages can help minimize this in-source fragmentation.[1]

• Increase Mass Difference: If possible, use an internal standard with a higher degree of deuteration (e.g., d7 or d9) to create a larger mass difference (at least 3-4 Da is recommended) from the analyte's isotopic cluster.[1][9]

• Chromatographic Separation: Ensure that the analyte and its internal standard co-elute properly. Optimizing the mobile phase, column, or temperature can improve separation and reduce the impact of matrix effects that might exacerbate the interference.[1]

Quantitative Data Summary

Table 1: Common Isobaric Interferences

Analyte Isotope	Interfering Isotope
⁵⁸Fe	⁵⁸Ni
⁸⁷Rb	⁸⁷Sr
¹¹⁴Cd	¹¹⁴Sn
⁵⁰V	⁵⁰Ti, ⁵⁰Cr
⁴⁰Ca	⁴⁰Ar

Source: Data compiled from multiple sources.[3][4][6][12]

Table 2: Common Polyatomic Interferences

Analyte Isotope	Interfering Polyatomic Ion	Source of Interference
⁷⁵As	⁴⁰Ar³⁵Cl⁺	Argon plasma gas and Chlorine from sample/diluent
⁵¹V	³⁵Cl¹⁶O⁺	Chlorine and Oxygen from sample/diluent
⁵²Cr	⁴⁰Ar¹²C⁺	Argon plasma gas and Carbon from sample/diluent
⁵⁶Fe	⁴⁰Ar¹⁶O⁺	Argon plasma gas and Oxygen from sample/diluent
⁶³Cu	⁴⁰Ar²³Na⁺	Argon plasma gas and Sodium from sample matrix

Source: Data compiled from multiple sources.[3][4][6][12]

Experimental Protocols

Protocol 1: Mathematical Correction for Isobaric Interference (Example: ¹¹⁴Cd interfered by ¹¹⁴Sn)

Objective: To correct the signal at m/z 114 for the contribution of ¹¹⁴Sn to accurately quantify ¹¹⁴Cd.

Methodology:

• Select Isotopes:

  • Analyte isotope: ¹¹⁴Cd (m/z 114)

  • Interfering isotope: ¹¹⁴Sn (m/z 114)

  • Interference-free isotope of the interfering element: ¹¹⁸Sn (m/z 118)

• Measure Signal Intensities:

  • Measure the total signal intensity at m/z 114, which includes both ¹¹⁴Cd⁺ and ¹¹⁴Sn⁺.[2]

  • Measure the signal intensity of the interference-free tin isotope at m/z 118 (¹¹⁸Sn⁺).[2]

• Calculate Correction:

  • The correction is based on the known natural isotopic abundance ratio of ¹¹⁴Sn and ¹¹⁸Sn.

  • The formula to calculate the true ¹¹⁴Cd⁺ signal is: Corrected ¹¹⁴Cd⁺ Signal = (Total Signal at m/z 114) - [ (Signal at m/z 118) * (Natural Abundance of ¹¹⁴Sn / Natural Abundance of ¹¹⁸Sn) ]

• Data Analysis: Use the corrected ¹¹⁴Cd⁺ signal for quantification. Many modern ICP-MS software packages can perform these corrections automatically.[4]

Visualizations

Caption: A logical workflow for troubleshooting isotopic interference.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Interferences and Matrix Effects on Iron Isotopic Composition Measurements by 57Fe-58Fe Double-Spike Multi-Collector Inductively Coupled Plasma Mass Spectrometry; the Importance of Calcium and Aluminum Interferences [frontiersin.org]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. youtube.com [youtube.com]
• 6. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Overcoming spectral overlap in isotopic analysis via single- and multi-collector ICP-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Isobaric Interferences, Ways to Compensate for Spectral Interferences [ebrary.net]

Technical Support Center: Minimizing H/D Exchange in Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the integrity of deuterated internal standards is paramount for accurate and reliable quantitative analysis. Hydrogen-Deuterium (H/D) exchange, a process where deuterium (B1214612) atoms on an internal standard are replaced by hydrogen atoms, can compromise experimental results.[1][2] This guide provides detailed troubleshooting advice, frequently asked questions, and experimental protocols to help you identify, mitigate, and prevent H/D exchange in your analytical workflows.

Frequently Asked Questions (FAQs)

Q1: What is H/D exchange and why is it a significant concern?

A1: Hydrogen-Deuterium (H/D) exchange is a chemical reaction where a deuterium atom on your isotopically labeled internal standard is replaced by a hydrogen atom from the surrounding environment, such as the solvent or sample matrix.[2][3] This is a critical issue because mass spectrometry relies on the mass difference between the standard and the analyte for quantification. When H/D exchange occurs, the mass of the internal standard changes, leading to a decreased signal for the standard and potentially an artificially increased signal for the unlabeled analyte.[3] This can result in the inaccurate overestimation of the analyte's concentration.[2]

Q2: Which deuterium labels are most susceptible to exchange?

A2: The stability of a deuterium label is highly dependent on its position within the molecule.[4] Labels in the following positions are considered labile and are most likely to undergo exchange:

• On heteroatoms: Deuterium attached to oxygen (-OH), nitrogen (-NH), or sulfur (-SH) is highly susceptible to exchange.[3][4]

• Adjacent to carbonyl groups: Deuterium on a carbon atom alpha to a carbonyl group (C=O) can be exchanged, particularly under acidic or basic conditions through keto-enol tautomerism.[3][5]

• Certain aromatic positions: Some positions on aromatic rings can also be prone to exchange under specific pH or temperature conditions.[3]

It is crucial to select internal standards where deuterium atoms are placed in stable, non-exchangeable positions.[4]

Q3: What experimental factors promote unwanted H/D exchange?

A3: Several experimental and environmental factors can accelerate the rate of H/D exchange:

• pH: The exchange rate is highly pH-dependent. The rate is generally at its minimum around pH 2.5-3 and increases significantly under more acidic or basic conditions.[3][6]

• Temperature: Higher temperatures increase the rate of chemical reactions, including H/D exchange.[6] Conversely, lowering the temperature can significantly slow it down.[5]

• Solvent Composition: Protic solvents (e.g., water, methanol) contain exchangeable protons and can facilitate H/D exchange. Aprotic solvents (e.g., acetonitrile) are generally preferred for reconstitution when possible.[3]

Q4: What are the best practices for storing and preparing deuterated standard solutions?

A4: Proper storage and handling are essential to maintain the isotopic integrity of your standards.[1]

• Storage Temperature: For long-term storage, -20°C is commonly recommended. For daily use, refrigeration at 4°C may be suitable, but always consult the manufacturer's certificate of analysis.[1]

• Solvent Choice: Use high-purity, dry, aprotic solvents like acetonitrile (B52724) whenever the compound's solubility allows. If an aqueous solution is necessary, use a buffer with a pH between 2.5 and 7.[3]

• Handling: Before opening a vial of lyophilized standard, allow it to equilibrate to room temperature to prevent atmospheric moisture from condensing inside.[1][3]

• Protection from Light: Store standards in amber vials or in the dark to prevent photodegradation.[1]

Q5: Are ¹³C or ¹⁵N-labeled standards a better alternative to deuterated standards?

A5: Yes, in many cases. Stable isotopes like Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) are incorporated into the carbon or nitrogen backbone of the molecule and are not susceptible to chemical exchange under typical analytical conditions.[5][7] While deuterated standards are often less expensive and more readily available, ¹³C and ¹⁵N-labeled standards provide superior stability and eliminate the risk of back-exchange, leading to more robust and reliable data.[5][8]

Troubleshooting Guide

This guide addresses specific issues that may indicate H/D exchange is occurring during your experiments.

Problem 1: Inconsistent Analyte/Internal Standard Response Ratio and Poor Precision

• Symptoms: You observe a high coefficient of variation (%CV) in your quality control (QC) samples and inconsistent analyte-to-internal standard ratios across your run.[9]

• Possible Cause: The deuterium label on your internal standard is unstable and is exchanging with hydrogen from the sample matrix or mobile phase. This is especially likely if the label is in a chemically labile position.[1][9]

• Solutions:

  • Review Label Position: Check the certificate of analysis for your standard. If the deuterium atoms are on heteroatoms (e.g., -OH, -NH) or carbons alpha to carbonyls, they are likely to exchange.[5]

  • Perform a Stability Test: Conduct an experiment to assess the stability of the internal standard in your specific matrix and solvent conditions (see Experimental Protocol 1).

  • Control pH and Temperature: Ensure your sample preparation and autosampler conditions are optimized to minimize exchange. Maintain a pH between 2.5-4 and keep the autosampler at a low temperature (e.g., 4°C).[5]

  • Switch to a More Stable Standard: The most effective solution is to switch to an internal standard with deuterium labels in more stable positions or, ideally, use a ¹³C or ¹⁵N-labeled analog.[5][8]

A logical workflow for troubleshooting H/D exchange issues.

Problem 2: The Peak Area of My Deuterated Internal Standard Consistently Decreases Over an Analytical Run

• Symptoms: When analyzing a batch of samples, the peak area of the internal standard is highest in the first few samples and gradually declines in later samples.

• Possible Cause: The internal standard is unstable under the autosampler conditions (temperature, solvent pH), leading to progressive H/D exchange over time.[5]

• Solutions:

  • Lower Autosampler Temperature: Reduce the autosampler temperature to the lowest practical setting (e.g., 4°C) to slow the rate of the exchange reaction.[5]

  • Acidify Sample Solvent: If compatible with your analyte and chromatography, ensure the final sample solvent is acidic (ideally pH ~2.5-4) to reach the zone of minimum exchange rate.[5]

  • Reduce Run Time: Minimize the time samples spend in the autosampler by shortening the overall analytical run time or preparing smaller batches.[5]

Problem 3: My Deuterated Standard Elutes Slightly Earlier Than the Unlabeled Analyte

• Symptoms: The chromatographic peak for the deuterated internal standard has a slightly shorter retention time than the peak for the unlabeled analyte.

• Possible Cause: This is a known phenomenon called a deuterium isotope effect.[1] Deuterium bonds can sometimes lead to slightly different chromatographic behavior compared to their hydrogen counterparts.

• Solution: As long as the retention time shift is small, consistent, and does not cause co-elution with an interference, it should not affect quantification.[1] However, for optimal correction of matrix effects, complete co-elution is ideal. You can consider minor adjustments to the mobile phase composition or gradient to try and minimize the separation.[4]

Data Presentation

The stability of a deuterated internal standard is highly dependent on experimental conditions. The following table summarizes hypothetical data from a stability experiment as described in Protocol 1 below.

Condition	Incubation Time (hours)	Temperature (°C)	pH	% Decrease in IS Signal	Analyte Peak Detected in IS Channel?	Stability Assessment
A: Biological Matrix	8	25	7.4	12%	Yes	Unstable
B: Biological Matrix	8	4	7.4	3%	No	Stable
C: Reconstitution Solvent	24	25	8.0	25%	Yes	Very Unstable
D: Reconstitution Solvent	24	4	8.0	8%	Yes	Unstable
E: Reconstitution Solvent	24	4	3.0	<1%	No	Stable

Interpretation: The data indicates that the internal standard is unstable at room temperature, particularly in the slightly basic reconstitution solvent (Condition C). Lowering the temperature (Condition D) and acidifying the solvent (Condition E) significantly reduces the extent of isotopic exchange, demonstrating stable conditions for analysis.

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if isotopic exchange is occurring under your specific analytical conditions.

Methodology:

• Prepare T=0 Samples:

  • Spike the deuterated internal standard (IS) into a blank biological matrix (e.g., plasma, urine) at the same concentration used in your assay.

  • Immediately process and inject this sample. This will serve as your baseline (T=0) reference.

  • Prepare a second T=0 sample by spiking the IS into your sample preparation/reconstitution solvent.

• Prepare Incubated Samples:

  • Spike the same concentration of the IS into the blank matrix and into the reconstitution solvent.

  • Incubate these samples under conditions that mimic your entire experimental workflow (e.g., room temperature for 2 hours for sample prep, followed by 4°C for 24 hours to simulate autosampler storage).[3]

• Analyze Samples:

  • Analyze the incubated samples at various time points (e.g., 4, 8, 24 hours) using your established LC-MS/MS method.[1]

• Data Evaluation:

  • Compare IS Peak Area: Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease suggests degradation or exchange.[3]

  • Monitor for Unlabeled Analyte: Carefully monitor the mass transition of the unlabeled analyte in the chromatograms of the incubated IS-only samples. The appearance or increase of a peak at the analyte's retention time is direct evidence of H/D exchange.[3][9]

An experimental workflow for assessing internal standard stability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. benchchem.com [benchchem.com]

Stability testing of Oleoyl Serotonin-d17 in solution.

Welcome to the technical support center for Oleoyl Serotonin-d17. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experiments and ensuring the stability of Oleoyl Serotonin-d17 in solution.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and use of Oleoyl Serotonin-d17 solutions.

Issue 1: Inconsistent or lower-than-expected experimental results.

Possible Cause: Degradation of Oleoyl Serotonin-d17 in the experimental solution. While stable in ethanolic stock solutions at -20°C, stability in aqueous buffers, especially at physiological temperatures, may be limited.[1][2]

Solution:

• Prepare Fresh Solutions: Always prepare working solutions of Oleoyl Serotonin-d17 immediately before use.

• Minimize Exposure to Harsh Conditions: Avoid prolonged exposure of the solution to high temperatures, direct light, and extreme pH values.

• Conduct a Stability Check: If experiments run for an extended period, it is advisable to perform a preliminary stability test under your specific experimental conditions (see the "Experimental Protocols" section below).

• Vehicle Control: Ensure that the solvent used to dissolve the Oleoyl Serotonin-d17 (e.g., ethanol, DMSO) is not affecting the experimental outcome by running a vehicle-only control.

Issue 2: Precipitation of Oleoyl Serotonin-d17 upon dilution in aqueous buffer.

Possible Cause: Oleoyl Serotonin-d17 has low solubility in aqueous solutions. The concentration may have exceeded its solubility limit in your specific buffer system.

Solution:

• Review Solubility Data: Refer to the solubility information provided in Table 1. Note that solubility in aqueous buffers like PBS is significantly lower than in organic solvents.

• Use a Co-solvent: If compatible with your experimental system, consider using a small percentage of an organic co-solvent (e.g., ethanol, DMSO) in your final aqueous solution to maintain solubility.

• Sonication: Gentle sonication may help to redissolve small amounts of precipitate, but be cautious as this can also generate heat.

• Prepare a More Dilute Solution: If possible, adjust your experimental design to use a lower final concentration of Oleoyl Serotonin-d17.

Issue 3: Variability between different aliquots of the stock solution.

Possible Cause: Improper storage or handling of the stock solution, leading to degradation or concentration changes.

Solution:

• Aliquot the Stock Solution: Upon receiving the product, it is best practice to aliquot the stock solution into smaller, single-use volumes. This minimizes the number of freeze-thaw cycles for the entire stock.

• Inert Gas Overlay: For long-term storage, consider overlaying the stock solution with an inert gas like argon or nitrogen to prevent oxidation.

• Seal Vials Tightly: Ensure that the storage vials are sealed tightly to prevent solvent evaporation, which would alter the concentration over time.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Oleoyl Serotonin-d17 solutions?

A1: The commercial stock solution, typically in ethanol, should be stored at -20°C.[3][4] Under these conditions, it is stable for at least two years.[3][4] For working solutions in aqueous buffers, it is strongly recommended to prepare them fresh for each experiment.

Q2: How should I prepare a working solution of Oleoyl Serotonin-d17 in an aqueous buffer?

A2: To prepare a working solution, first, allow the ethanolic stock solution to equilibrate to room temperature. Then, add the desired volume of the stock solution to your aqueous buffer with gentle vortexing. It is advisable to add the stock solution to the buffer rather than the other way around to minimize the risk of precipitation.

Q3: What is the known stability of Oleoyl Serotonin (B10506) in biological solutions?

A3: Studies have shown that Oleoyl Serotonin is fairly stable in Krebs solution and crude brain membranes for at least 3 hours.[1] However, stability in other biological fluids or cell culture media over longer periods has not been extensively documented. Therefore, it is recommended to validate its stability for your specific application.

Q4: What are the potential degradation pathways for Oleoyl Serotonin-d17?

A4: While specific degradation pathways for Oleoyl Serotonin have not been fully elucidated, potential degradation could occur through hydrolysis of the amide bond or oxidation of the serotonin moiety. The serotonin core itself can be a substrate for enzymes like monoamine oxidase (MAO), although the N-acylation may hinder this.

Q5: Can I expose solutions of Oleoyl Serotonin-d17 to light?

A5: As a general precaution for indole-containing compounds, it is advisable to protect solutions from prolonged exposure to direct light to prevent potential photodegradation.

Data Presentation

Table 1: Solubility and Stability of Oleoyl Serotonin

Solvent/Solution	Concentration/Condition	Stability	Reference
Ethanol	30 mg/mL	≥ 2 years at -20°C	[3][4]
DMF	30 mg/mL	Not specified	[3][4]
DMSO	15 mg/mL	Not specified	[3][4]
PBS (pH 7.2)	0.25 mg/mL	Not specified	[3][4]
Krebs Solution	Not specified	Stable for at least 3 hours	[1]
Crude Brain Membranes	Not specified	Stable for at least 3 hours	[1]

Experimental Protocols

Protocol: Assessment of Oleoyl Serotonin-d17 Stability in an Aqueous Solution

This protocol provides a general framework for determining the stability of Oleoyl Serotonin-d17 in a specific experimental buffer.

1. Materials:

• Oleoyl Serotonin-d17 stock solution (e.g., 1 mg/mL in ethanol)
• Your experimental aqueous buffer
• High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or mass spectrometer)
• Appropriate HPLC column (e.g., C18)
• Incubator or water bath set to your experimental temperature

2. Procedure:

• Prepare a working solution of Oleoyl Serotonin-d17 in your experimental buffer at the desired final concentration.
• Immediately after preparation (t=0), take an aliquot of the solution and analyze it by HPLC to determine the initial peak area of Oleoyl Serotonin-d17. This will serve as your baseline.
• Incubate the remaining solution under your standard experimental conditions (e.g., 37°C in a cell culture incubator).
• At predetermined time points (e.g., 1, 2, 4, 8, and 24 hours), withdraw aliquots of the solution.
• Analyze each aliquot by HPLC using the same method as the t=0 sample.
• Compare the peak area of Oleoyl Serotonin-d17 at each time point to the peak area at t=0 to determine the percentage of the compound remaining.

3. Data Analysis:

• Plot the percentage of Oleoyl Serotonin-d17 remaining against time.
• From this plot, you can determine the rate of degradation and the time at which a significant loss of the compound occurs.

Visualizations

Caption: Experimental workflow for assessing the stability of Oleoyl Serotonin-d17.

Caption: Troubleshooting decision tree for Oleoyl Serotonin-d17 experiments.

Caption: Hypothetical degradation pathways for Oleoyl Serotonin-d17.

References

• 1. Absence of bioactivity of lipid derivatives of serotonin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Absence of bioactivity of lipid derivatives of serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Lipid Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the LC-MS/MS analysis of lipids.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis of lipids, and why are they a concern?

In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest.[1] Matrix effects occur when these co-eluting components alter the ionization efficiency of the target analyte in the mass spectrometer's ion source.[2][3] This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), which negatively impacts the accuracy, precision, and sensitivity of quantitative analysis.[2][3][4] In lipidomics, phospholipids (B1166683) are a major contributor to matrix effects, especially when using electrospray ionization (ESI).[3][5][6][7]

Q2: What are the primary sources of matrix effects in lipid analysis?

The most significant cause of matrix effects in the analysis of biological samples such as plasma, serum, or tissue extracts are phospholipids.[3][5][6] Phospholipids are highly abundant in these matrices and can co-elute with target lipid analytes, interfering with the ionization process.[8] Other sources of matrix effects include salts, proteins, endogenous metabolites, and ion-pairing agents from buffers.[2][3][5]

Q3: How can I determine if my lipid analysis is being affected by matrix effects?

There are two primary methods to assess the presence and extent of matrix effects:

• Post-Column Infusion: This is a qualitative method used to identify at what points in the chromatogram matrix effects are occurring.[3][7][9][10] A constant flow of the analyte is infused into the mass spectrometer after the analytical column. A blank, extracted sample is then injected. Any dip or rise in the baseline signal of the infused analyte indicates ion suppression or enhancement at that retention time.[3][7][11]

• Post-Extraction Spiking: This is a quantitative approach to measure the extent of the matrix effect.[3][7] You compare the signal response of an analyte in a neat (clean) solvent to the response of the same analyte spiked into a blank matrix sample after it has gone through the extraction process.[3][7] The percentage difference in the signal indicates the degree of signal suppression or enhancement.[7]

Q4: What is the difference between ion suppression and ion enhancement?

Ion suppression is the more common form of matrix effect and results in a reduced analyte signal.[1][3] It often occurs when co-eluting matrix components compete with the analyte for ionization in the ESI source.[1] Ion enhancement, which is less common, results in an increased analyte signal.

Troubleshooting Guide

Issue: My signal intensity is low and inconsistent across replicates.

This is a classic sign of ion suppression due to matrix effects.[7] Here are immediate steps you can take:

• Dilute the Sample: A simple first step is to dilute your sample. This can reduce the concentration of interfering matrix components.[7] However, ensure your analyte concentration remains above the instrument's limit of detection.

• Optimize Chromatography: Modify your chromatographic method to better separate your lipid analytes from interfering matrix components.[1][4][7] This could involve adjusting the mobile phase gradient, changing the mobile phase composition, or using a different type of analytical column.[7]

• Improve Sample Preparation: This is one of the most effective ways to mitigate matrix effects.[1][12] Consider more rigorous sample cleanup techniques to remove interfering components before analysis.

Issue: How can I improve my sample preparation to reduce matrix effects?

Several sample preparation techniques can be employed to remove matrix components that cause ion suppression:[1]

• Protein Precipitation (PPT): While effective at removing proteins, standard PPT is often the least effective method for removing phospholipids.[2][5]

• Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts, but recovery of polar analytes may be low.[2][5] Using a double LLE, where hydrophobic interferences are first extracted with a non-polar solvent, can improve selectivity.[12]

• Solid-Phase Extraction (SPE): SPE is a more selective technique that can effectively remove interfering compounds.[1] Various SPE sorbents are available, including reversed-phase, ion-exchange, and mixed-mode chemistries.[5][12]

• Specialized Phospholipid Removal Techniques: Several commercially available products are specifically designed to deplete phospholipids from biological samples, such as HybridSPE and Enhanced Matrix Removal—Lipid (EMR—Lipid).[6][13]

Issue: Can I correct for matrix effects without extensive sample cleanup?

While removing interferences is ideal, several methods can be used to compensate for matrix effects during data analysis:

• Internal Standards (IS): The use of internal standards is a widely recognized technique to correct for matrix effects.[4][14] Stable isotope-labeled internal standards (SIL-IS) are considered the "gold standard" because they are chemically identical to the analyte and will experience the same matrix effects, allowing for accurate correction.[4][15] Structural analogs can be used when a SIL-IS is not available.[15]

• Standard Addition: This method can be a viable alternative to using internal standards.[4] It involves adding known amounts of the analyte to the sample and creating a calibration curve within the sample matrix itself.

• Post-Column Infused Standard (PCIS): In this approach, a standard is infused post-column to normalize the analyte signal, which can correct for matrix effects.[9]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Phospholipid Removal

Sample Preparation Technique	Analyte Recovery	Phospholipid Removal Efficiency	Throughput
Protein Precipitation (PPT)	High	Low[2][5]	High[8]
Liquid-Liquid Extraction (LLE)	Variable (Low for polar analytes)[2][5]	Moderate to High	Moderate
Solid-Phase Extraction (SPE)	Good	High	Moderate
HybridSPE	Good	Very High[6]	High
EMR—Lipid	High	Very High[13]	High

Experimental Protocols

Protocol 1: Assessing Matrix Effects using Post-Extraction Spiking

This protocol provides a method to quantify the extent of matrix effects.

Materials:

• Blank matrix (e.g., plasma from an un-dosed subject)

• Analyte stock solution

• Neat solvent (compatible with LC-MS system)

• Your established sample preparation workflow materials

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike the analyte stock solution into the neat solvent to a known final concentration.

  • Set B (Blank Matrix Extract): Process the blank matrix through your entire sample preparation workflow.

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the analyte stock solution to the same final concentration as Set A.[7]

• LC-MS/MS Analysis: Analyze all three sets of samples using your established LC-MS/MS method.

• Calculate Matrix Effect:

  • Matrix Effect (%) = [(Peak Area in Set C) / (Peak Area in Set A)] * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Solid-Phase Extraction (SPE) for Lipid Analysis

This is a generalized protocol; the specific sorbent and solvents should be optimized for your lipids of interest.

Materials:

• SPE cartridge (e.g., C18, mixed-mode)

• Sample lysate or extract

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (to remove interferences)

• Elution solvent (to elute lipids)

• SPE manifold

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the sorbent.[7]

• Equilibration: Pass the equilibration solvent through the cartridge to prepare it for the sample.[7]

• Loading: Load the sample onto the SPE cartridge.[7]

• Washing: Pass the wash solvent through the cartridge to remove unwanted, weakly bound matrix components.[7]

• Elution: Pass the elution solvent through the cartridge to collect the lipids of interest.[7]

• Downstream Processing: The eluted sample is then typically dried down and reconstituted in a solvent compatible with the LC-MS system.

Visualizations

Caption: Workflow illustrating how matrix components can lead to ion suppression.

Caption: A decision tree for troubleshooting and mitigating matrix effects.

Caption: How internal standards correct for analytical variability like matrix effects.

References

• 1. longdom.org [longdom.org]
• 2. ovid.com [ovid.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. e-b-f.eu [e-b-f.eu]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. americanlaboratory.com [americanlaboratory.com]
• 14. UQ eSpace [espace.library.uq.edu.au]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Ionization Efficiency for N-Acyl Serotonins

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols for the analysis of N-acyl serotonins (NASs) using liquid chromatography-mass spectrometry (LC-MS).

Section 1: Troubleshooting Guide

This section addresses common issues encountered during the LC-MS analysis of N-acyl serotonins, helping you diagnose and resolve problems to improve data quality and signal intensity.

Q1: Why is the signal intensity for my N-acyl serotonin (B10506) analyte extremely low or absent?

A1: A complete loss of signal often points to a singular, critical failure in the LC or MS system.[1] A systematic check is the best approach.

• Potential Cause 1: No Stable Electrospray. The electrospray ionization (ESI) source may not be functioning correctly. For a stable spray, you need the correct voltages, nebulizing/drying gas flow, and mobile phase delivery.[1]

  • Solution: Visually inspect the ESI needle for a consistent, fine spray. If the spray is sputtering or absent, check for clogs in the capillary.[2] Ensure gas cylinders have adequate pressure and that software settings for voltages, gas flows, and temperatures are appropriate. Verify that the LC pumps are delivering mobile phase at the expected flow rate and pressure.[1]

• Potential Cause 2: Improper Mobile Phase Composition. N-acyl serotonins, like other lipids, require specific solvent conditions to ionize efficiently. Highly aqueous mobile phases can suppress ESI efficiency.

  • Solution: For positive ion mode ESI, ensure your mobile phase contains a sufficient percentage of organic solvent (e.g., acetonitrile (B52724) or methanol) and an appropriate additive.[3] For reversed-phase chromatography, a gradient ending in a high organic concentration is typical.[4]

• Potential Cause 3: Incorrect MS Polarity or Method. The instrument may be set to the wrong ionization polarity or the acquisition method may be improperly configured.

  • Solution: N-acyl serotonins are most effectively analyzed in positive ion mode, detecting the protonated molecule [M+H]+. Verify that your MS method is set to positive polarity. Double-check that the correct mass-to-charge ratio (m/z) and, for tandem MS, the specific precursor-product ion transitions are included in the acquisition method.[5]

Q2: I'm observing multiple adducts ([M+Na]+, [M+K]+) instead of a strong protonated molecule ([M+H]+), splitting my signal. How can I fix this?

A2: The formation of sodium [M+Na]+ and potassium [M+K]+ adducts is a common issue in ESI, particularly for lipids, and can significantly reduce the intensity of the desired protonated ion.[4]

• Potential Cause 1: Salt Contamination. Glassware, solvents, or the sample matrix itself can introduce sodium and potassium ions.

  • Solution: Use high-purity, LC-MS grade solvents and additives.[4] Thoroughly clean all glassware or use polypropylene (B1209903) vials and tubes to minimize alkali metal contamination. If the matrix is complex (e.g., plasma), implement a robust sample cleanup procedure like solid-phase extraction (SPE).

• Potential Cause 2: Mobile Phase Lacks a Proton Source. Without a suitable additive, protonation may be inefficient, allowing adduct formation to dominate.

  • Solution: Add a small amount of a weak acid to the mobile phase to provide a source of protons and promote the formation of [M+H]+. Formic acid (0.1% to 0.2%) is a highly effective and commonly used additive for this purpose in positive ion mode.[3][4]

Q3: My analyte appears to be fragmenting in the ion source, leading to a weak precursor ion. What should I do?

A3: In-source fragmentation (ISF) occurs when molecules fragment in the intermediate pressure region of the mass spectrometer before mass analysis.[6][7][8] This is a known issue in lipidomics and can be controlled by optimizing ESI source parameters.[6][7][8]

• Potential Cause: Aggressive Source Conditions. High voltages (capillary, tube lens, skimmer) or high temperatures can impart too much energy to the ions, causing them to break apart.[6][7]

  • Solution: Systematically reduce the voltages in the ion source optics.[9] This includes the capillary exit, skimmer, and tube lens voltages. Lowering these potentials reduces the acceleration of ions and minimizes the collisions that lead to fragmentation.[7] It is often best to set these parameters to a stable plateau rather than a maximum peak to ensure robustness.[10] Also, reduce the drying gas temperature if it is set excessively high.

Q4: The signal for my analyte is inconsistent between runs, suggesting matrix effects. How can I mitigate this?

A4: Matrix effects, typically ion suppression, occur when co-eluting compounds from the sample matrix interfere with the ionization of the analyte.[11] This is a major challenge in complex samples like plasma or tissue extracts.

• Potential Cause 1: Insufficient Chromatographic Separation. If matrix components elute at the same time as your N-acyl serotonin, they will compete for ionization in the ESI source.

  • Solution: Optimize your LC method to improve separation. This can involve adjusting the gradient profile, changing the mobile phase composition, or using a different stationary phase (e.g., a C18 or C8 column).[12] A longer, shallower gradient can often resolve analytes from interfering matrix components.[4]

• Potential Cause 2: Inadequate Sample Cleanup. Complex biological samples contain high concentrations of salts, proteins, and phospholipids (B1166683) that can cause significant ion suppression.

  • Solution: Implement a more rigorous sample preparation workflow. Protein precipitation followed by solid-phase extraction (SPE) is highly effective at removing interfering substances.[13] Liquid-liquid extraction is another viable option.[14]

• Potential Cause 3: Lack of an Internal Standard. Run-to-run variation can be difficult to correct without a proper internal standard.

  • Solution: Use a stable isotope-labeled internal standard (e.g., d4- or d7-labeled N-acyl serotonin) that has the same chemical properties and chromatographic behavior as your analyte.[5][14] This will co-elute and experience similar matrix effects, allowing for accurate normalization and reliable quantification.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best ionization mode for N-acyl serotonins, ESI or APCI?

A1: Electrospray ionization (ESI) is generally the preferred method for N-acyl serotonins.[10] These molecules are sufficiently polar and ionizable to work well with ESI, which is a softer ionization technique less likely to cause fragmentation compared to Atmospheric Pressure Chemical Ionization (APCI). Analysis is almost always performed in positive ion mode to form [M+H]+ ions.

Q2: What mobile phase additives are recommended for enhancing ionization?

A2: Mobile phase additives are crucial for improving ionization efficiency and chromatographic peak shape.[15][16]

• For Positive Ion Mode (Recommended):

  • Formic Acid (FA): Typically used at 0.1%, it is excellent for promoting protonation to form [M+H]+ ions and improving peak shape.[17]

  • Ammonium Formate (AmF): Used at concentrations of 5-10 mM, often in combination with formic acid, it can help stabilize the spray and improve signal for certain lipids.[4][16][18]

Q3: How does the length of the N-acyl chain affect ionization efficiency?

A3: The long, nonpolar N-acyl chain gives these molecules lipid-like properties. Generally, within a homologous series, as the carbon chain length increases, the hydrophobicity increases. This can slightly decrease ESI efficiency, as the molecule becomes less amenable to existing in a charged state in the spray droplet. However, this effect is often minor compared to the optimization of mobile phase and source parameters. Chromatographic retention time, however, will increase significantly with chain length on a reversed-phase column.

Q4: What are typical ESI source parameters for these compounds?

A4: Optimal source parameters are instrument-dependent, but the following tables provide good starting points for optimization. The key is to use voltages and temperatures that are high enough for efficient desolvation but low enough to prevent in-source fragmentation.[6][9]

Section 3: Data Presentation & Experimental Protocols

Data Tables

Table 1: Relative Ionization Efficiency of N-Arachidonoyl Serotonin with Different Mobile Phase Additives (Positive ESI)

Mobile Phase Additive	Analyte Ion	Relative Signal Intensity (%)	Comments
None (Acetonitrile/Water only)	[M+Na]+	25	Dominated by sodium adduct; poor signal.
0.1% Acetic Acid	[M+H]+	70	Good protonation, but peak shape may be suboptimal.
0.1% Formic Acid	[M+H]+	100	Excellent protonation and chromatographic performance.[17]
10 mM Ammonium Acetate	[M+H]+, [M+NH4]+	85	Can be a good compromise for general lipidomics methods.[16]
10 mM Ammonium Formate + 0.1% Formic Acid	[M+H]+	110	Often provides the highest signal intensity and robust performance.[18][19]

Table 2: Typical Starting ESI Source Parameters for Optimization

Parameter	Typical Range	Purpose
Capillary Voltage	3000 - 4000 V	Creates the electrospray.[9]
Nebulizer Gas Pressure (N₂)	30 - 50 psi	Assists in droplet formation.[9]
Drying Gas Flow (N₂)	8 - 12 L/min	Aids in solvent evaporation from droplets.[9]
Drying Gas Temperature	250 - 350 °C	Heats gas to accelerate desolvation.[9]
Skimmer / Cone Voltage	20 - 60 V	Potential between skimmer and first multipole; lower values reduce fragmentation.[7]
Capillary Exit / Tube Lens	90 - 150 V	Focuses ions into the mass analyzer; lower values reduce fragmentation.[7]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for N-Acyl Serotonins from Plasma

This protocol is designed to extract NASs and other lipids from a plasma matrix while removing proteins and salts that interfere with LC-MS analysis.

• Sample Preparation: To 100 µL of plasma, add 10 µL of an internal standard solution (e.g., N-arachidonoyl serotonin-d4 in methanol) and 400 µL of cold methanol (B129727) to precipitate proteins.

• Protein Precipitation: Vortex the mixture vigorously for 1 minute. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• SPE Column Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by washing sequentially with 1 mL of methanol, followed by 1 mL of deionized water.

• Sample Loading: Carefully transfer the supernatant from step 2 to the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 40% methanol in water to elute highly polar interferences.

• Elution: Elute the N-acyl serotonins from the cartridge with 1 mL of methanol.

• Dry and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) for LC-MS analysis.

Protocol 2: Optimized LC-MS/MS Method for N-Acyl Serotonin Analysis

This method uses a standard reversed-phase column and a gradient optimized for separating various NAS species.

• LC System: UPLC/UHPLC System

• Column: C18 Reversed-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) + 0.1% Formic Acid[4]

• Flow Rate: 0.4 mL/min

• Column Temperature: 45 °C

• Injection Volume: 5 µL

• LC Gradient:

  • 0.0 min: 50% B

  • 1.0 min: 50% B

  • 8.0 min: 95% B

  • 10.0 min: 95% B

  • 10.1 min: 50% B

  • 12.0 min: 50% B (Re-equilibration)

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: ESI Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Example MRM Transitions:

  • N-Arachidonoyl Serotonin: Precursor m/z 382.3 → Product m/z 160.1

  • N-Oleoyl Serotonin: Precursor m/z 410.3 → Product m/z 160.1

  • N-Palmitoyl Serotonin: Precursor m/z 384.3 → Product m/z 160.1

Section 4: Visualizations

Diagrams

Caption: General workflow for N-acyl serotonin analysis.

Caption: Troubleshooting logic for low signal intensity.

References

• 1. biotage.com [biotage.com]
• 2. cgspace.cgiar.org [cgspace.cgiar.org]
• 3. Determination of Optimal Electrospray Parameters for Lipidomics in Infrared Matrix Assisted Laser Desorption Electrospray Ionization (IR-MALDESI) Mass Spectrometry Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipidomics by ultrahigh performance liquid chromatography-high resolution mass spectrometry and its application to complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. zefsci.com [zefsci.com]
• 12. Mass Spectrometry-based Lipidomics and Its Application to Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Quantification of the neurotransmitters melatonin and N-acetyl-serotonin in human serum by supercritical fluid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. deepdyve.com [deepdyve.com]
• 16. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijrpr.com [ijrpr.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Addressing In-Source Fragmentation of Deuterated Standards

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to diagnose and mitigate issues related to the in-source fragmentation (ISF) of deuterated internal standards in liquid chromatography-mass spectrometry (LC-MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a significant problem for deuterated standards?

In-source fragmentation, also known as in-source collision-induced dissociation (CID), is the breakdown of ions within the mass spectrometer's ion source and the interface region between atmospheric pressure and the high-vacuum analyzer.[1][2] This phenomenon occurs when ions, accelerated by electric fields, collide with residual gas molecules, gaining enough internal energy to fragment before they reach the mass analyzer's collision cell.[1][3]

This poses a critical problem for quantitative assays using deuterated internal standards (D-IS). If the D-IS fragments in the source by losing one or more deuterium (B1214612) atoms, it can generate a fragment ion that has the same mass-to-charge ratio (m/z) as the non-deuterated analyte.[4] This interference, or "crosstalk," artificially inflates the analyte signal, leading to the underestimation of the D-IS concentration and, consequently, inaccurate quantification of the target analyte.[1]

Q2: How can I determine if my deuterated standard is undergoing in-source fragmentation?

The most direct way to diagnose ISF is to perform an infusion or injection of a high-concentration solution of your deuterated internal standard by itself and monitor the mass transition (MRM) of the non-deuterated analyte.[4] If a significant signal is detected at the analyte's transition, and the certificate of analysis confirms high isotopic purity, it is a strong indicator of in-source fragmentation.[4] Other symptoms can include poor linearity of your calibration curve or inconsistent results at different concentrations.

Q3: What are the primary causes of in-source fragmentation in an ESI source?

In-source fragmentation is primarily caused by excessively harsh instrument conditions that impart too much energy to the ions during the desolvation and ionization process. The main factors include:

• High Cone/Fragmentor/Declustering Potential: These voltages are applied in the atmospheric pressure interface to facilitate ion sampling and desolvation. However, if set too high, they can accelerate ions to the point of fragmentation upon collision with gas molecules.[1][2]

• High Source Temperature: Elevated temperatures in the ion source can increase the internal energy of the ions, making them more susceptible to dissociation.[1][5]

• Dirty Ion Source: A contaminated ion source can lead to unstable spray and erratic electrical fields, which may contribute to increased and unpredictable fragmentation.[6]

Q4: How can I minimize in-source fragmentation by adjusting mass spectrometer source parameters?

Optimizing MS source parameters is the first line of defense against ISF. The goal is to use the "softest" ionization conditions possible that still provide adequate signal intensity.

• Reduce Cone/Fragmentor Voltage: Systematically decrease the cone voltage (or equivalent parameter, e.g., fragmentor voltage, declustering potential) in small increments. Monitor the signal of the D-IS precursor ion and the problematic fragment ion. The optimal value will maximize the precursor signal while minimizing the fragment signal.[4][7]

• Optimize Source Temperature: Lower the source or drying gas temperature.[1][5] As with cone voltage, this should be done systematically to find a balance between reducing fragmentation and maintaining efficient desolvation and sensitivity.

• Adjust Gas Flow Rates: Nebulizer and drying gas flows can sometimes influence ion stability. Ensure these are optimized for a stable spray.[7]

Q5: Can my LC method influence the degree of in-source fragmentation?

Yes, the mobile phase composition can significantly impact the stability of ions in the ESI source. Changing solvents or additives can sometimes eliminate fragmentation entirely. For instance, switching from an acetonitrile/formic acid mobile phase to a methanol/ammonium (B1175870) formate (B1220265) system has been shown to resolve ISF for certain compounds.[6] The pH of the mobile phase can also affect the protonation site and stability of the resulting ion, so experimentation with different additives (e.g., formic acid vs. ammonium acetate) is recommended.[5]

Q6: If fragmentation is unavoidable, are there data analysis strategies to compensate?

While minimizing fragmentation is always the preferred approach, some advanced strategies can be considered if a low level of stable fragmentation persists. One such concept is "Quantitative Multiple Fragment Monitoring," where known fragment ions are used for quantification.[8] In theory, if the fragmentation ratio of the D-IS is consistent and well-characterized across the concentration range, a mathematical correction could be developed. However, this adds significant complexity to method development and validation and should be considered a last resort. The primary strategy should always be to eliminate the fragmentation through method optimization.

Troubleshooting Guides

Guide 1: Systematic Diagnosis of In-Source Fragmentation

This guide provides a logical workflow to confirm that observed analyte signal interference is due to ISF of the deuterated standard.

A logical workflow for diagnosing and addressing in-source fragmentation.

Guide 2: Protocol for Optimizing Cone/Fragmentor Voltage

Objective: To determine the optimal cone voltage that minimizes in-source fragmentation of the deuterated standard while maintaining sufficient signal for robust quantification.

Methodology:

• Prepare Standard Solution: Create a solution of the deuterated internal standard in a suitable solvent (e.g., initial mobile phase) at a concentration representative of the high end of your calibration curve.

• Set Up Infusion/LC System: Infuse the solution at a constant flow rate or perform repeated injections using a simple isocratic LC method.

• Create MS Method: Set up the MS to monitor both the precursor ion of the deuterated standard and the fragment ion that corresponds to the non-deuterated analyte.

• Perform Voltage Ramp Experiment:

  • Begin with the lowest possible cone voltage setting (e.g., 10 V).

  • Acquire data for a short period (e.g., 1 minute).

  • Increase the cone voltage by a small increment (e.g., 5 V).

  • Repeat this process until you reach a high voltage setting (e.g., 100 V), ensuring you cover the full operational range.

• Analyze Data:

  • For each voltage setting, determine the average signal intensity for both the precursor and fragment ions.

  • Plot the intensities of both ions against the cone voltage.

  • Calculate the fragmentation ratio (Fragment Ion Intensity / (Precursor Ion Intensity + Fragment Ion Intensity)) * 100% for each voltage.

• Determine Optimal Voltage: Select the voltage that provides a high precursor ion signal with the lowest possible fragmentation ratio. This is often just before the point where the precursor signal begins to plateau or decrease.

Data Presentation

The data from the optimization protocol can be summarized to clearly visualize the impact of instrument parameters.

Table 1: Example Data from Cone Voltage Optimization for a Hypothetical Standard (M-d4)

Cone Voltage (V)	Precursor Ion (M-d4) Intensity (cps)	Fragment Ion (M) Intensity (cps)	Fragmentation Ratio (%)
15	550,000	1,500	0.27%
20	850,000	3,200	0.37%
25	1,200,000	6,100	0.51%
30	1,450,000	9,500	0.65%
35	1,500,000	18,000	1.18%
40	1,480,000	35,000	2.31%
45	1,420,000	68,000	4.57%
50	1,350,000	125,000	8.47%

In this example, a cone voltage of 30V would be chosen as the optimal setting, as it provides a strong precursor signal just before the fragmentation ratio begins to increase more rapidly.

Visualization of the ISF Problem

The following diagram illustrates how in-source fragmentation of a deuterated standard creates analytical interference.

Conceptual diagram of in-source fragmentation interference.

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. In-source fragmentation [jeolusa.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromforum.org [chromforum.org]
• 7. benchchem.com [benchchem.com]
• 8. Quantitative Multiple Fragment Monitoring with Enhanced In-Source Fragmentation/Annotation Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls of using deuterated internal standards.

Welcome to the Technical Support Center for Deuterated Internal Standards. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the use of deuterated internal standards (d-IS) in mass spectrometry-based quantitative analysis.

Q1: Why is my deuterated internal standard (d-IS) eluting at a different retention time than my analyte?

A: This phenomenon is known as the chromatographic isotope effect. In most cases, particularly in reversed-phase liquid chromatography (RPLC), the deuterated internal standard will elute slightly earlier than the non-deuterated analyte.[1][2][3] This occurs because the carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond.[1] This subtle difference can lead to a smaller van der Waals radius and reduced polarizability, causing weaker interactions with the stationary phase and a shorter retention time.[1]

Troubleshooting Steps:

• Assess the Significance: Determine if the shift in retention time is impacting the accuracy of your results. A small, consistent shift may be acceptable, but if it leads to differential matrix effects, it must be addressed.[4]

• Overlay Chromatograms: Visually inspect the peak shapes and overlap of the analyte and the d-IS. Perfect co-elution is the ideal scenario for accurate matrix effect correction.[5][6][7]

• Optimize Chromatography:

  • Modify Gradient: Employing a shallower gradient can broaden the peaks, potentially improving their overlap.[8]

  • Adjust Mobile Phase/Column: Experimenting with different mobile phase compositions or column chemistry can alter selectivity and may help to minimize the separation.[5]

• Consider Alternatives: If co-elution cannot be achieved, consider using an internal standard labeled with a heavier stable isotope like ¹³C or ¹⁵N, which are less prone to chromatographic shifts.[5][9]

Q2: My quantification is inconsistent. Could my deuterated internal standard be unstable?

A: Yes, inconsistent quantification can be a symptom of d-IS instability, most commonly due to Hydrogen-Deuterium (H/D) exchange, also known as back-exchange.[10][11] This is a chemical process where deuterium (B1214612) atoms on the internal standard are replaced by hydrogen atoms from the solvent or sample matrix.[11] This leads to a decrease in the d-IS signal and a potential increase in the analyte signal, compromising accuracy.[11][12]

Key Factors Influencing H/D Exchange:

• Label Position: The position of the deuterium label is critical.[10][11] Labels on heteroatoms (e.g., -OH, -NH, -SH) or on carbons adjacent (alpha) to carbonyl groups are often unstable and prone to exchange.[10][11] The most stable positions are typically on aromatic rings or aliphatic chains.[5][10]

• pH: Both highly acidic (pH < 2) and basic (pH > 8) conditions can catalyze H/D exchange.[11][13]

• Temperature: Higher temperatures accelerate the rate of exchange.[11][14]

• Solvent: Protic solvents like water and methanol (B129727) can facilitate exchange more readily than aprotic solvents like acetonitrile.[11]

Troubleshooting Guide: Investigating H/D Exchange

Factor	Condition Promoting Exchange	Recommended Mitigation Strategy
pH	High (>8) or Low (<2)	Maintain sample and mobile phase pH between 2.5 and 7.[11]
Temperature	High storage or autosampler temperature	Store standards and samples at low temperatures (e.g., 4°C).[11][14]
Solvent	Protic (e.g., H₂O, Methanol)	Use aprotic solvents (e.g., acetonitrile) for stock solutions when possible.[11]
Label Position	On Heteroatoms (O, N, S) or alpha to a carbonyl	Choose standards with labels on stable carbon positions like aromatic rings.[5][10][11]

Experimental Protocol: Assessing d-IS Stability

Objective: To determine if the deuterated internal standard is stable under the specific experimental conditions of the assay.

Methodology:

• Prepare Solutions: Create two solutions.

  • Solution A: A mixture of the analyte and the d-IS in the final analytical solvent (e.g., mobile phase).

  • Solution B: The d-IS only, in the same solvent.

• Initial Analysis (t=0): Inject both solutions onto the LC-MS system at the beginning of the analytical run and record the peak areas.

• Incubation: Store aliquots of both solutions under the exact conditions of a typical sample run, including autosampler temperature and time.

• Time-Point Analysis: Re-inject the solutions at regular intervals (e.g., 4, 8, 12, 24 hours).[8]

• Data Analysis:

  • In Solution A, monitor the peak area ratio of the analyte to the d-IS. A significant change in this ratio over time suggests instability.[8]

  • In Solution B, monitor the signal at the mass transition of the unlabeled analyte. An increase in this signal over time is a direct indicator of H/D exchange.[11]

Caption: A logical workflow for troubleshooting common issues with deuterated standards.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. benchchem.com [benchchem.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tsapps.nist.gov [tsapps.nist.gov]

Improving peak shape in the chromatography of lipid molecules.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving peak shape during the chromatography of lipid molecules.

Troubleshooting Guides

This section addresses common peak shape issues encountered during lipid analysis, providing potential causes and solutions in a question-and-answer format.

Issue 1: Peak Tailing

• Question: Why are my lipid peaks tailing?

  Answer: Peak tailing, where the latter half of the peak is broader than the front half, is a common issue in lipid chromatography. It can compromise resolution and quantification. The primary causes include:

  • Secondary Interactions with Stationary Phase: Residual silanol (B1196071) groups on silica-based stationary phases can interact with the polar head groups of lipids, causing tailing.[1][2][3]

  • Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of both the lipids and the stationary phase, leading to undesirable interactions.[1][4]

  • Column Contamination: A contaminated guard or analytical column can result in peak tailing.[1][5][6]

  • Column Overload: Injecting too much sample can lead to peak tailing.[2][5] If all peaks in the chromatogram are tailing, mass overload of the column should be considered.[5]

  • Extra-Column Effects: Excessive dead volume in the chromatographic system outside of the analytical column can cause band spreading and tailed peaks.[6]

• Question: How can I resolve peak tailing?

  Answer: To resolve peak tailing, consider the following solutions:

  • Mobile Phase Optimization:

    • Additives: Incorporate additives like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) (typically 5-10 mM) to your mobile phase to mask residual silanol groups. The addition of a weak acid like formic acid or acetic acid (typically 0.1%) can also suppress silanol group ionization.[1][7][8]

    • pH Adjustment: Ensure the mobile phase pH is appropriate for your target lipids. A slightly acidic mobile phase (pH 3-5) can often improve the peak shape for many lipid classes.[1] For basic compounds, a lower pH of around 2-3 is recommended, while for acidic compounds, a pH below their pKa (e.g., pH 4-5) is suitable.[4]

    • Buffer Strength: If the buffer concentration is too low, consider increasing it to a range of 10-50 mM.[4]

  • Column Maintenance:

    • Flushing: If contamination is suspected, flush the column with a strong solvent, such as isopropanol.[1]

    • Guard Column: Replace the guard column if it is contaminated.[1]

  • Injection Volume: Reduce the injection volume or dilute the sample to avoid column overload.[2][4][5]

  • System Optimization: Minimize extra-column volume by using shorter, narrower internal diameter tubing.[4][9]

Issue 2: Peak Fronting

• Question: What causes my lipid peaks to front?

  Answer: Peak fronting, where the first half of the peak is broader than the latter half, can be caused by several factors:

  • Column Overload: Injecting too much sample volume or a sample with too high a concentration is a common cause.[10][11][12]

  • Solvent Mismatch: A mismatch between the sample solvent and the mobile phase, particularly when the sample solvent is stronger than the mobile phase, can cause fronting, especially for early-eluting peaks.[2][10][11]

  • Poor Sample Solubility: If the sample is not well-dissolved in the mobile phase, it can lead to peak fronting.[5]

  • Column Degradation: A column void or collapse can also result in fronting peaks.[5][13]

• Question: How can I correct peak fronting?

  Answer: To address peak fronting, try the following:

  • Optimize Sample Injection: Reduce the injection volume or dilute your sample.[10][12][14]

  • Solvent Compatibility: Whenever possible, dissolve your sample in the initial mobile phase.[9][10]

  • Column Check: If column degradation is suspected, try replacing the column.[12][13]

Issue 3: Split Peaks

• Question: Why are my peaks splitting into two or more peaks?

  Answer: Split peaks can arise from several issues occurring before or during separation:

  • Blocked Frit or Column Void: A partially blocked inlet frit or a void at the head of the column can cause the sample to be unevenly introduced, affecting all peaks similarly.[5][15][16]

  • Solvent Mismatch: Incompatibility between the sample solvent and the mobile phase can lead to peak splitting.[5]

  • Co-elution: What appears to be a single split peak might actually be two different lipid species or isomers eluting very close to each other.[1]

  • Contamination: Buildup of contaminants at the column inlet can disrupt the sample band.[15]

• Question: What is the solution for split peaks?

  Answer: The approach to fixing split peaks depends on the cause:

  • If all peaks are split: This suggests a problem before the separation process.

    • Check for Blockages: Use in-line filters and consider reverse flushing the column to clear a blocked frit.[5]

    • Inspect the Column: Check for a void at the column inlet.[16]

  • If only a single peak is split: This is more likely related to the separation chemistry.

    • Test for Co-elution: Inject a smaller sample volume to see if it resolves into two distinct peaks.[5]

    • Adjust Mobile Phase: Ensure the sample solvent is compatible with the mobile phase.[5]

    • Optimize Separation Parameters: Adjust the mobile phase composition, temperature, or flow rate to improve resolution.[5]

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. uhplcs.com [uhplcs.com]
• 5. acdlabs.com [acdlabs.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pharmagrowthhub.com [pharmagrowthhub.com]
• 10. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 11. phenomenex.blog [phenomenex.blog]
• 12. m.youtube.com [m.youtube.com]
• 13. support.waters.com [support.waters.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 16. bio-works.com [bio-works.com]

Technical Support Center: Troubleshooting Low Internal Standard Signal Intensity

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to address issues with low or inconsistent internal standard (IS) signal intensity in your analytical experiments, particularly in liquid chromatography-mass spectrometry (LC-MS) applications. Consistent and reliable internal standard response is critical for the accuracy and precision of quantitative bioanalysis.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of an internal standard in quantitative analysis?

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest that is added at a constant, known concentration to all samples, including calibration standards and quality controls.[4][5] Its main purpose is to correct for variability that can occur during sample preparation, injection, and analysis.[2][6] By calculating the ratio of the analyte signal to the IS signal, variations such as analyte loss during extraction, inconsistencies in injection volume, and fluctuations in instrument response can be normalized, leading to more accurate and precise results.[1][5][7]

Q2: What are the different types of internal standards and which one should I choose?

There are two main types of internal standards used in LC-MS analysis:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the gold standard.[6] A SIL IS is a form of the analyte where one or more atoms have been replaced with a stable isotope (e.g., ²H, ¹³C, ¹⁵N).[1] Because their chemical and physical properties are nearly identical to the analyte, they co-elute and experience the same degree of ionization suppression or enhancement, providing the most accurate correction for matrix effects.[1][8]

• Structural Analogue Internal Standards: These are compounds that are chemically similar to the analyte but not isotopically labeled. They are often used when a SIL IS is not available or is prohibitively expensive.[2] While they can compensate for some variability, they may not perfectly mimic the analyte's behavior during chromatography and ionization, which can lead to less accurate correction for matrix effects.

Q3: What are "matrix effects" and how do they affect the internal standard signal?

Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix.[9] These effects can either suppress (ion suppression) or enhance the ionization of the analyte and the internal standard.[9][10] Ion suppression is more common and occurs when matrix components compete with the analyte and IS for ionization, leading to a decreased signal for both.[11] Because the concentration and composition of the matrix can vary between samples, this can be a significant source of imprecision and inaccuracy if not properly corrected for by a co-eluting internal standard.[12]

Q4: How do I determine the optimal concentration for my internal standard?

The optimal concentration of the internal standard is critical for accurate data.[1] While there are no strict guidelines, the concentration is typically matched to be in the range of the mid-to-high level of the analyte's calibration curve. A good starting point is a concentration that provides a strong, reproducible signal without saturating the detector. It's also important to ensure that the IS concentration is not so high that it causes cross-interference with the analyte signal.[1]

Troubleshooting Guide for Low Internal Standard Signal

A sudden or gradual decrease in the internal standard signal can compromise the validity of your analytical run. The following sections provide a systematic approach to troubleshooting the root cause of low IS signal intensity.

Initial Assessment: Characterizing the Problem

The first step is to determine the nature of the low signal intensity. Plot the IS peak area for all samples in the analytical run to identify any patterns.[4]

Pattern of Low IS Signal	Potential Causes	Initial Action
Sporadic Low Signal in a Few Samples	Pipetting error (missed or partial IS addition), injection error, sample-specific matrix effects.	Re-inject the affected samples. If the issue persists, investigate for matrix effects in those specific samples.
Gradual Decrease in Signal Over the Run	IS degradation in the autosampler, adsorption to vials, progressive contamination of the ion source.	Prepare fresh IS solution and re-run a portion of the samples. Check for IS stability in the autosampler conditions.
Consistently Low Signal Across All Samples	Incorrect IS concentration, poor IS ionization, general instrument issue (e.g., ion source settings, detector voltage).	Verify the concentration of the IS working solution. Optimize ion source parameters for the IS.
Low Signal in Unknowns Compared to Standards	Different matrix composition between unknown samples and calibration standards.	Prepare matrix-matched calibration standards and re-evaluate.

Troubleshooting Workflow for Low Internal Standard Signal

The following diagram outlines a systematic workflow for diagnosing the cause of a low internal standard signal.

Caption: A logical workflow for troubleshooting low internal standard signal.

Experimental Protocols

Protocol 1: Evaluation of Internal Standard Stability in the Autosampler

This protocol is designed to determine if the internal standard is degrading over the course of an analytical run when stored in the autosampler.

Materials:

• Internal standard stock solution

• Blank matrix (e.g., plasma, urine)

• Mobile phase or reconstitution solvent

• Autosampler vials

Procedure:

• Prepare a set of quality control (QC) samples at a mid-range concentration by spiking the blank matrix with the internal standard.

• Aliquot these QC samples into multiple autosampler vials.

• Place the vials in the autosampler.

• Inject one of the QC samples at the beginning of a long analytical run (time = 0).

• Inject subsequent QC samples at regular intervals (e.g., every 2, 4, 8, 12, and 24 hours) throughout the run.

• Plot the peak area of the internal standard against time. A significant negative trend indicates degradation.

Data Interpretation:

Time (hours)	IS Peak Area (Arbitrary Units)	% Decrease from T=0
0	550,000	0%
2	545,000	0.9%
4	530,000	3.6%
8	490,000	10.9%
12	450,000	18.2%
24	380,000	30.9%

A decrease of more than 15-20% over the course of the run may indicate significant instability and require adjustments to the experimental conditions, such as cooling the autosampler or preparing fresh samples for longer runs.

Protocol 2: Post-Column Infusion Experiment to Detect Ion Suppression Zones

This experiment helps to identify regions in the chromatogram where matrix components are causing ion suppression.[12]

Materials:

• A solution of the internal standard at a typical concentration.

• A syringe pump.

• A T-connector.

• Your LC-MS system.

Procedure:

• Set up the LC-MS system with the analytical column and mobile phase used for your assay.

• Infuse the internal standard solution at a constant, low flow rate (e.g., 10 µL/min) into the mobile phase flow after the analytical column using the T-connector.

• Monitor the signal of the internal standard in the mass spectrometer.

• Inject a blank matrix extract onto the column.

• Observe the signal of the infused internal standard. Any dips in the signal indicate regions of ion suppression.

Visualization of Ion Suppression:

Caption: Workflow and expected outcome of a post-column infusion experiment.

By identifying the retention time of ion suppression zones, you can adjust your chromatography to ensure your analyte and internal standard do not elute in these regions. This can be achieved by modifying the mobile phase gradient or changing the analytical column.[4]

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. nebiolab.com [nebiolab.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. academic.oup.com [academic.oup.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Prevention of Deuterated Compound Degradation During Storage

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of deuterated compounds during storage. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using deuterated compounds in research and drug development?

A1: The main advantage of using deuterated compounds lies in the "kinetic isotope effect" (KIE). The bond between carbon and deuterium (B1214612) (C-D) is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can slow down the rate of metabolic breakdown of a drug by enzymes in the body, particularly cytochrome P450 enzymes.[1] This can lead to an improved pharmacokinetic profile, including a longer drug half-life, which may allow for reduced dosing frequency and potentially lower toxicity by minimizing the formation of harmful metabolites.[1][2]

Q2: Are deuterated compounds inherently more chemically stable during storage than their non-deuterated counterparts?

A2: Yes, due to the kinetic isotope effect, the stronger C-D bond can also enhance the chemical stability of a molecule by making it more resistant to degradation pathways such as oxidation and hydrolysis.[1] However, the overall stability of a deuterated compound still depends on its entire molecular structure and the storage conditions. While the deuterium isotope itself is stable and does not decay, the organic molecule it is a part of can still be susceptible to other forms of degradation.[1]

Q3: What are the most critical factors to consider for the proper storage of deuterated compounds?

A3: To maintain the isotopic and chemical purity of deuterated compounds, the following storage practices are crucial:

• Protection from Moisture: Exposure to moisture can lead to hydrogen-deuterium (H/D) exchange, especially for deuterium atoms attached to heteroatoms (e.g., O-D, N-D, S-D) or at acidic/basic sites. This can reduce the isotopic enrichment of your compound. It is essential to store compounds in tightly sealed containers in a dry environment, such as in a desiccator or under an inert atmosphere (e.g., argon or nitrogen).[1]

• Controlled Temperature: Storing deuterated compounds at low temperatures (e.g., refrigerated at 2-8°C or frozen at -20°C or -80°C) is critical to minimize the rate of chemical degradation. Always refer to the manufacturer's specific recommendations. For solutions, it is advisable to aliquot them into single-use vials to avoid repeated freeze-thaw cycles.[1]

• Protection from Light: Exposure to light, particularly UV radiation, can catalyze photolytic degradation. Therefore, it is recommended to store these compounds in amber vials or other light-protecting containers.[1]

• Inert Atmosphere: For compounds that are particularly sensitive to oxidation, storing them under an inert gas like argon or nitrogen can effectively prevent oxidative degradation.[1]

Q4: Can the position of the deuterium label affect the stability of the compound?

A4: Absolutely. The position of deuteration is a critical factor influencing the compound's stability. For enhancing metabolic stability, deuterium atoms are strategically placed at the sites where the molecule is most susceptible to enzymatic metabolism. Similarly, for chemical stability, deuteration at a position prone to chemical attack (e.g., oxidation) can enhance the compound's resilience. Conversely, deuterium atoms on acidic or basic functional groups may be more susceptible to H/D exchange.[1]

Q5: What are the common indicators that a deuterated compound may have degraded?

A5: Signs of degradation in a deuterated compound can manifest in several ways:

• Changes in Physical Appearance: This can include a change in color, the appearance of cloudiness in a solution, or the formation of precipitates.

• Alterations in Analytical Profiles: When analyzed by techniques such as HPLC, GC, or LC-MS, the appearance of new peaks or a decrease in the area of the parent compound's peak can indicate degradation.

• Loss of Isotopic Enrichment: A lower-than-expected molecular weight or a change in the isotopic distribution observed in mass spectrometry, or a decreased deuterium signal in ²H-NMR, can signify a loss of the deuterium label through H/D exchange.[1]

Troubleshooting Guides

This section addresses specific issues that you might encounter during your experiments.

Issue 1: I'm observing a loss of isotopic enrichment in my deuterated compound over time.

Possible Causes	Solutions & Recommendations
Hydrogen-Deuterium (H/D) Exchange: Deuterium atoms are exchanging with hydrogen from the environment. This is more common for deuterium on heteroatoms (O-D, N-D) or at acidic/basic sites.[1]	Storage: Ensure the compound is stored in a tightly sealed container, preferably in a desiccator or under a dry, inert atmosphere (argon or nitrogen).[1]Solvent Choice: Use aprotic and anhydrous (dry) solvents for reconstitution and during experiments whenever feasible. pH Control: If the compound is susceptible to acid- or base-catalyzed exchange, buffer solutions to a neutral pH.[1]
Moisture Contamination: Exposure to atmospheric moisture or use of protic solvents (e.g., water, methanol) can facilitate H/D exchange.	Handling: Minimize the time the compound is exposed to the atmosphere during weighing and sample preparation. Handle in a glove box or under a stream of inert gas if the compound is highly sensitive.

Issue 2: My deuterated compound appears to be degrading faster than its non-deuterated analog.

Possible Causes	Solutions & Recommendations
Metabolic Switching: Deuteration at a primary metabolic site can slow down that specific metabolic pathway to such an extent that a previously minor pathway becomes the major route of metabolism. This can lead to the formation of different or unexpected metabolites.[1]	Comprehensive Metabolite Profiling: Employ high-resolution mass spectrometry to identify new degradation products and elucidate the alternative metabolic pathways.
Reactive Impurities: Impurities present in the sample or the solvents used could be catalyzing the degradation of the deuterated compound.	Purity Analysis: Ensure the high purity of the deuterated compound and all solvents and reagents used in your experiments.
Different Degradation Pathway: The deuterated compound may be susceptible to a different primary degradation pathway (e.g., photolysis) that is less significant for the non-deuterated analog under the experimental conditions.	Forced Degradation Studies: Conduct stress testing (exposure to acid, base, heat, light, and oxidizing agents) to systematically identify the intrinsic stability of the deuterated compound and its potential degradation pathways.[1]

Data Presentation

The stability of a deuterated compound is highly dependent on its specific chemical structure and the environmental conditions. The following table provides a generalized overview of the impact of various factors on stability. Specific quantitative data is often proprietary or specific to a particular molecule.

Table 1: Generalized Overview of Factors Influencing the Stability of Deuterated Compounds

Parameter	Condition	Impact on Stability	Rationale
Temperature	Elevated	Decreased	Increases the rate of chemical degradation reactions.[1]
Refrigerated/Frozen	Increased	Slows down the kinetics of chemical reactions.[1]
pH	Acidic or Basic	Potentially Decreased	Can catalyze hydrolysis and hydrogen-deuterium (H/D) exchange.[1]
Light Exposure	UV or Sunlight	Decreased	Can induce photolytic degradation (photodegradation).[1]
Atmosphere	Presence of Oxygen	Decreased	Can lead to oxidative degradation.[1]
Inert (e.g., N₂, Ar)	Increased	Prevents or minimizes oxidative degradation.[1]
Moisture	High Humidity	Decreased	Can cause hydrolysis and facilitate H/D exchange.[1]

Experimental Protocols

Protocol 1: H/D Back-Exchange Stability Assessment

Objective: To determine the stability of the deuterium label on a compound under conditions relevant to its intended use (e.g., in a specific buffer or biological matrix).

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the deuterated compound in an appropriate aprotic and anhydrous solvent (e.g., acetonitrile, DMSO).

  • Spike a known concentration of the stock solution into the test medium (e.g., phosphate-buffered saline pH 7.4, human plasma).

• Incubation:

  • Incubate the sample at a physiologically relevant temperature (e.g., 37°C).

  • Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Sample Quenching and Extraction:

  • Immediately stop any potential enzymatic activity by adding a quenching solution (e.g., cold acetonitrile).

  • If necessary, extract the compound from the matrix using techniques like protein precipitation or liquid-liquid extraction.

• Analysis:

  • Analyze the samples using LC-MS.

  • Monitor the mass isotopologue distribution of the compound over time. A shift towards lower masses is indicative of H/D back-exchange.

• Data Interpretation:

  • Calculate the percentage of the deuterated form of the compound remaining at each time point to determine the rate of exchange.

Protocol 2: Forced Degradation Study

Objective: To identify the potential degradation pathways and degradation products of a deuterated compound under various stress conditions.[1]

Methodology:

• Preparation of Stress Samples:

  • Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and incubate at a specified temperature (e.g., 60°C).[1]

  • Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and incubate at a specified temperature.[1]

  • Oxidative Degradation: Dissolve the compound in a solution of 3% hydrogen peroxide (H₂O₂) and incubate.[1]

  • Thermal Degradation: Store the solid compound or a solution in a sealed vial at an elevated temperature (e.g., 80°C).[1]

  • Photolytic Degradation: Expose a solution of the compound to a controlled light source in a photostability chamber.[1]

• Time Points:

  • Collect samples at multiple time points for each stress condition.

• Analysis:

  • Analyze the samples using a stability-indicating method, typically HPLC with UV and/or MS detection.

  • Quantify the amount of the parent compound remaining and identify any major degradation products that are formed.[1]

• Characterization:

  • Use high-resolution MS/MS and NMR to elucidate the structures of the significant degradation products.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]

Technical Support Center: Isotopic Impurities in Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues related to isotopic impurities in stable isotope-labeled (SIL) internal standards used in mass spectrometry-based quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are isotopic impurities in a stable isotope-labeled (SIL) internal standard?

A1: Isotopic impurities refer to the presence of undesired isotopic species within a supposedly pure SIL internal standard. This can manifest in two primary ways:

• Presence of Unlabeled Analyte: The SIL internal standard may contain a small amount of the unlabeled ("light") analyte it is supposed to be a standard for. This often results from incomplete labeling during the synthesis of the standard.[1]

• Isotopic Distribution Overlap: The natural isotopic abundance of elements (like Carbon-13) in the analyte can lead to a signal at the mass-to-charge ratio (m/z) of the internal standard, a phenomenon often called "cross-talk".[2][3][4] Conversely, the isotopic distribution of the internal standard can contribute to the analyte's signal.

Q2: Why is it critical to correct for these impurities?

A2: Isotopic impurities can significantly compromise the accuracy and reliability of quantitative bioanalysis.[5] Failure to correct for them can lead to:

• Inaccurate Quantification: The presence of unlabeled analyte in the SIL standard can artificially inflate the measured concentration of the analyte, leading to overestimation.[1] Conversely, if the analyte's isotopic tail contributes to the internal standard's signal, it can cause underestimation of the analyte's concentration.[1]

• Non-linear Calibration Curves: Isotopic cross-talk is particularly problematic at high analyte concentrations, where the M+n isotopic peaks of the analyte become significant enough to contribute to the internal standard's signal, resulting in a non-linear relationship between the analyte/internal standard response ratio and concentration.[2][3][4]

• Compromised Assay Sensitivity: A high background signal from impurities in the internal standard can obscure the signal of the analyte at the lower limit of quantification (LLOQ), reducing the effective sensitivity of the assay.

Q3: What are the primary sources of isotopic impurities?

A3: The main causes include:

• Incomplete Labeling during Synthesis: The chemical reactions to introduce stable isotopes (e.g., ¹³C, ²H, ¹⁵N) into the molecule may not achieve 100% efficiency, leaving a fraction of the standard unlabeled.[1]

• Natural Isotopic Abundance: All elements with stable isotopes exist in nature as a mixture. For example, carbon is approximately 98.9% ¹²C and 1.1% ¹³C. In a molecule with many carbon atoms, the probability of having one or more ¹³C atoms increases, creating a natural isotopic distribution that can overlap with the signal of a labeled standard.[1][2] This is more pronounced for compounds with higher molecular weights or those containing elements with abundant heavy isotopes like chlorine and bromine.[2][3][4]

• Contamination: Unlabeled material can be introduced during the manufacturing, purification, or handling of the SIL standard.[1]

Q4: When should I suspect that isotopic impurities are affecting my assay?

A4: You should investigate the possibility of isotopic impurity issues under the following circumstances:

• You observe a significant, unexpected signal at the analyte's m/z in blank samples spiked only with the internal standard.

• Your calibration curve becomes non-linear, particularly at the high end of the concentration range.[3]

• The accuracy and precision of your quality control (QC) samples, especially at the low and high concentration levels, are outside of acceptable limits.

• The mass difference between your analyte and the SIL internal standard is small (e.g., less than 4 Da).[6]

Troubleshooting Guide

This guide addresses common problems encountered due to isotopic impurities.

Problem	Possible Cause	Troubleshooting Steps & Solutions
High background signal for the analyte in blank samples.	The SIL internal standard is contaminated with the unlabeled analyte.[1]	1. Analyze the SIL Standard Alone: Prepare a high-concentration solution of the SIL internal standard in a clean solvent. Acquire a high-resolution mass spectrum and look for a signal at the m/z of the unlabeled analyte.[1]2. Quantify the Impurity: Determine the percentage of the unlabeled analyte in the SIL standard (see Protocol 1).3. Solution: If the impurity level is low (<1-2%), you may be able to proceed using a mathematical correction.[7] If it is high, contact the supplier for a higher purity standard.
Calibration curve is non-linear at high concentrations.	The isotopic distribution of the high-concentration analyte is overlapping with and contributing to the signal of the internal standard ("cross-talk").[1][2][3]	1. Evaluate Isotopic Overlap: Analyze a sample at the upper limit of quantification (ULOQ) without any internal standard. Monitor the mass transition of the internal standard to see if a signal is present.[6]2. Solution A - Increase Mass Difference: If possible, choose a SIL internal standard with a larger mass difference from the analyte (ideally >3 Da for small molecules).[8][9]3. Solution B - Mathematical Correction: Apply a correction algorithm to account for the contribution of the analyte's isotopes to the internal standard's signal and vice-versa (see Protocol 3).[6][10]4. Solution C - Non-Linear Regression: Use a non-linear calibration function that models and corrects for the isotopic interference.[2][3][4]
Inaccurate results (bias) at low analyte concentrations.	The contribution of the unlabeled impurity in the SIL standard is significant relative to the low amount of analyte present in the sample.	1. Verify Isotopic Purity: Ensure the isotopic purity of your SIL standard is sufficiently high (typically >99%). Use the method described in Protocol 1.2. Solution - Higher Purity Standard: Source a SIL internal standard with higher isotopic enrichment.3. Solution - Mathematical Correction: If a higher purity standard is not available, a mathematical correction can be applied, but this may introduce greater uncertainty at the LLOQ.[11][12]
Poor precision and accuracy across the assay range.	The isotopic label is unstable (e.g., back-exchange of deuterium).[13]	1. Assess Label Stability: Incubate the SIL internal standard in the sample matrix at the conditions of your sample preparation procedure. Analyze the sample and look for any loss of the isotopic label or formation of the unlabeled analyte.2. Solution A - Change Label Position: Choose a standard where the label is on a chemically stable position (e.g., not on a heteroatom or an easily exchangeable carbon).[8][13]3. Solution B - Use ¹³C or ¹⁵N Labels: Carbon-13 and Nitrogen-15 labels are generally more stable and not subject to back-exchange like deuterium.[13]

Experimental Protocols

Protocol 1: Determining the Isotopic Purity of a SIL Internal Standard

Objective: To quantify the percentage of unlabeled analyte present as an impurity in the SIL internal standard.

Methodology:

• Standard Preparation:

  • Prepare a high-concentration stock solution of the SIL internal standard (e.g., 1 mg/mL) in a high-purity solvent (e.g., methanol, acetonitrile).

  • Create a dilution to a concentration that provides a strong signal without saturating the detector (e.g., 1 µg/mL).

• Mass Spectrometry Analysis:

  • Infuse the solution directly into a high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF).

  • Acquire data in full scan mode with high resolution (>10,000) to clearly resolve the isotopic peaks of the unlabeled analyte and the labeled standard.

• Data Analysis:

  • Identify the monoisotopic peak for the unlabeled analyte and the corresponding labeled peak for the SIL internal standard.

  • Integrate the peak areas (or use peak intensities) for both signals.

  • Calculate the isotopic purity using the following formula:

  Isotopic Purity (%) = [IntensityLabeled / (IntensityLabeled + IntensityUnlabeled)] x 100

Representative Data Presentation:

Species	Monoisotopic m/z	Peak Intensity (counts)	Relative Abundance (%)
Unlabeled Analyte	500.25	50,000	0.5
SIL Internal Standard (+6 Da)	506.27	9,950,000	99.5
Calculated Isotopic Purity	99.5%

Protocol 2: Mathematical Correction for Isotopic Overlap

Objective: To correct measured analyte and internal standard peak intensities for mutual isotopic contributions.

Underlying Principle: The measured intensity for each species is a sum of its true intensity and the contributions from the isotopic distributions of the other species. This can be represented by a system of linear equations.[10]

Methodology:

• Determine Contribution Factors:

  • Analyte into IS (A→IS): Analyze a pure, high-concentration solution of the analyte only . Measure the signal intensity at the analyte's m/z (IA_pure) and any signal at the internal standard's m/z (IIS_from_A).

    • Correction Factor (CFA→IS) = IIS_from_A / IA_pure

  • IS into Analyte (IS→A): Analyze a pure solution of the internal standard only . Measure the signal intensity at the internal standard's m/z (IIS_pure) and any signal at the analyte's m/z (IA_from_IS).

    • Correction Factor (CFIS→A) = IA_from_IS / IIS_pure

• Apply Correction to Experimental Samples:

  • For each sample, you will have the measured intensities for the analyte (IA_meas) and the internal standard (IIS_meas).

  • Use the following equations to calculate the corrected intensities (IA_corr and IIS_corr):

  IA_corr = (IA_meas - IIS_meas × CFIS→A) / (1 - CFA→IS × CFIS→A)

  IIS_corr = (IIS_meas - IA_meas × CFA→IS) / (1 - CFA→IS × CFIS→A)

• Quantification: Use the ratio of IA_corr / IIS_corr for building the calibration curve and quantifying unknown samples.

Visualizations

Caption: Workflow for identifying and correcting isotopic impurity issues.

Caption: Conceptual diagram of isotopic overlap and cross-talk.

References

• 1. benchchem.com [benchchem.com]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. bioszeparacio.hu [bioszeparacio.hu]
• 10. en-trust.at [en-trust.at]
• 11. Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data from stable isotope labeling experiments with IsoCorrectoR - PMC [pmc.ncbi.nlm.nih.gov]
• 12. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 13. hilarispublisher.com [hilarispublisher.com]

Reducing background noise in mass spectrometry analysis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background noise in their mass spectrometry analyses.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in mass spectrometry experiments?

A1: Background noise in mass spectrometry can be broadly categorized into chemical, electronic, and environmental noise.

• Chemical Noise: This is often the most significant contributor and arises from unwanted ions being detected. Common sources include impurities in solvents, plasticizers leaching from labware (e.g., phthalates), polymers like polyethylene (B3416737) glycol (PEG) and polypropylene (B1209903) glycol (PPG), and contaminants from the sample matrix itself.[1][2] Keratins, originating from skin cells and dust, are also common protein contaminants.[3]

• Electronic Noise: This is inherent to the mass spectrometer's detector and electronic components. While it cannot be completely eliminated, it is typically less of an issue than chemical noise in modern instruments.[1] Improper grounding of the system can also contribute to electronic noise.[4][5]

• Environmental Noise: This can originate from volatile organic compounds in the laboratory air, dust particles, or even cleaning products used near the instrument.[1]

Q2: How can I differentiate between a true analyte peak and background noise?

A2: Distinguishing a true signal from noise is critical for accurate analysis. Here are some key strategies:

• Blank Analysis: A crucial step is to run a blank sample (the sample matrix without the analyte) through the entire experimental workflow.[1] This helps identify consistently present background ions that can then be subtracted from your sample data.

• Isotopic Pattern Analysis: Genuine analyte peaks will display a predictable isotopic distribution. Deviations from the expected pattern often indicate the presence of interfering species or background noise.[1]

• Data Analysis Software: Specialized software can deconvolve complex spectra, recognize characteristic isotopic patterns, and perform background subtraction to help isolate the true signal.[1][6]

Q3: What are common chemical contaminants and their sources?

A3: Several common chemical contaminants can interfere with mass spectrometry analysis. The table below summarizes some of the most prevalent ones.

Contaminant Class	Common Examples	Common m/z Values	Primary Sources
Polymers	Polyethylene glycol (PEG)	Series of peaks with +44 Da intervals	Plasticware, detergents, solvents[2][7]
Polypropylene glycol (PPG)	Series of peaks with +58 Da intervals	Plasticware, lubricants[7]
Polysiloxanes	Series of peaks with +74 Da intervals	Septum bleed, column bleed, vacuum grease[6][7]
Plasticizers	Phthalates	e.g., 149, 167, 279	Plastic labware (tubes, pipette tips, vials), solvents[1][2][8]
Proteins	Keratins	Various	Human skin, hair, dust[3][8]
Solvent Adducts	Sodium, Potassium	[M+Na]+, [M+K]+	Glassware, solvents, buffers[3]
Mobile Phase Additives	Trifluoroacetic acid (TFA)	Can cause ion suppression	HPLC mobile phase[9][10]

Troubleshooting Guides

Issue 1: High Background Noise Across the Entire Spectrum

Symptoms: The baseline of your total ion chromatogram (TIC) is significantly elevated, making it difficult to discern low-intensity peaks.[1]

Potential Causes & Solutions:

• Contaminated Solvents or Mobile Phase:

  • Troubleshooting Step: Use fresh, high-purity, LC-MS grade solvents and additives.[1][11][12] Filter all solvents before use.[1] Prepare fresh mobile phases daily.[13]

  • Expected Outcome: A noticeable reduction in the baseline noise.

• Contaminated LC System:

  • Troubleshooting Step: Flush the entire LC system with a sequence of high-purity solvents. A common procedure is to flush with isopropanol (B130326), followed by acetonitrile (B52724), methanol (B129727), and finally water.[1] A "steam cleaning" protocol overnight can also be effective.[14]

  • Expected Outcome: A cleaner baseline in subsequent blank runs.

• Dirty Ion Source:

  • Troubleshooting Step: Clean the ion source components (e.g., capillary, skimmer) according to the manufacturer's guidelines.

  • Expected Outcome: Improved signal intensity and a reduction in background ions.[1]

Experimental Protocol: LC System Flush

• Preparation: Remove the column from the system. Place all solvent lines into a beaker containing high-purity isopropanol (IPA).

• Solvent Line and Pump Flush: Purge each pump line with IPA for at least 10 minutes at a flow rate of 1-2 mL/min. Repeat this process with acetonitrile (ACN), then methanol (MeOH), and finally with LC-MS grade water.[1]

• Full System Flush: Place the solvent lines in fresh bottles of the following solvents: A: 100% Isopropanol, B: 100% Acetonitrile, C: 100% Methanol, D: 100% Water. Run a gradient at 0.5 mL/min for 20-30 minutes for each of the following steps: 100% Isopropanol, 100% Acetonitrile, 100% Methanol, and 100% Water.[1]

• Re-equilibration: Run a final flush with your initial mobile phase conditions until the baseline is stable. Reinstall the column and equilibrate the system with your mobile phase until a stable baseline is achieved.

• Verification: Perform several blank injections to confirm that the background noise has been reduced.[1]

LC System Flush Workflow

Issue 2: Specific, Repetitive Background Peaks

Symptoms: You observe the same interfering peaks in multiple runs, including blank injections.

Potential Causes & Solutions:

• Plasticizer Contamination:

  • Troubleshooting Step: Switch to glass or polypropylene labware. Avoid long-term storage of solvents in plastic containers.[1] Use vials made of glass, especially with organic solvents.[10]

  • Expected Outcome: Disappearance or significant reduction of phthalate-related peaks.

• Polymeric Contamination (e.g., PEG, PPG):

  • Troubleshooting Step: Be mindful of potential sources such as detergents used for cleaning glassware and plastic labware.[8] Consider using syringe filters made of hydrophilic PTFE, which are known to have low levels of extractable impurities.[2]

  • Expected Outcome: Reduction in the characteristic repeating polymer ion series.

• Leaking System:

  • Troubleshooting Step: Check all fittings and connections for leaks using an electronic leak detector.

  • Expected Outcome: Elimination of air leaks, which can introduce contaminants and cause an unstable spray.[1]

Troubleshooting Repetitive Peaks

Issue 3: Poor Signal-to-Noise (S/N) Ratio

Symptoms: The analyte signal is weak relative to the baseline noise, leading to poor sensitivity and difficulty in detection and quantification.

Potential Causes & Solutions:

• Suboptimal Ion Source Settings:

  • Troubleshooting Step: Infuse a standard solution of the analyte and systematically adjust ion source parameters such as spray voltage, gas flows (nebulizing and drying gas), and temperature to maximize the analyte signal.[4][12]

  • Expected Outcome: A significant increase in the analyte's absolute signal intensity.

• Poor Ionization Efficiency:

  • Troubleshooting Step: Evaluate the mobile phase composition. Ensure the pH is appropriate for the analyte's pKa to promote ionization. Consider adding mobile phase additives like formic acid or ammonium (B1175870) formate (B1220265) to aid in protonation or deprotonation.[4]

  • Expected Outcome: Enhanced signal intensity due to improved formation of the desired precursor ion.[4]

• Inefficient Desolvation:

  • Troubleshooting Step: Optimize the drying gas flow rate and temperature. For highly aqueous mobile phases or high flow rates, increasing these parameters can improve desolvation efficiency.[12] Be cautious with thermally labile analytes.[12]

  • Expected Outcome: Improved signal intensity and stability.

• Software-Based Background Subtraction:

  • Troubleshooting Step: Utilize background subtraction features in your mass spectrometry software. This can be done by subtracting a blank spectrum from the sample spectrum or using more advanced algorithms that account for chromatographic shifts.[6][15][16]

  • Expected Outcome: A cleaner spectrum with a reduced baseline, making it easier to identify and quantify the analyte of interest.

Experimental Protocol: Optimizing Cone Gas Flow

• Analyte Infusion: Prepare a standard solution of the analyte and infuse it directly into the mass spectrometer at a constant flow rate.

• Parameter Adjustment: While monitoring the signal intensity of the analyte, incrementally increase the cone gas flow rate from a low setting (e.g., 150 L/hr) to a higher setting (e.g., 500 L/hr).[11]

• Signal-to-Noise Monitoring: At each increment, record both the analyte signal intensity and the baseline noise in a region where no peaks are expected. Calculate the S/N ratio.

• Optimal Setting Selection: Choose the cone gas flow rate that provides the highest S/N ratio.

Cone Gas Flow Optimization

References

• 1. benchchem.com [benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. massspec.unm.edu [massspec.unm.edu]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Cleaning up the masses: Exclusion lists to reduce contamination with HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solvent and Additive Considerations - Center For Mass SpectrometryCenter For Mass Spectrometry [science.smith.edu]
• 10. Sample Preparation | Harvard Center for Mass Spectrometry [massspec.fas.harvard.edu]
• 11. waters.com [waters.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. An algorithm for thorough background subtraction from high-resolution LC/MS data: application for detection of glutathione-trapped reactive metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Calculation and mitigation of isotopic interferences in LC-MS/MS.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the calculation and mitigation of isotopic interferences in Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) assays.

Frequently Asked questions (FAQs)

Q1: What is isotopic interference in LC-MS/MS?

A1: Isotopic interference, or crosstalk, occurs when the isotopic signal of an analyte overlaps with the signal of its stable isotope-labeled internal standard (SIL-IS), or vice versa.[1] This phenomenon arises because many elements possess naturally occurring heavy isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O), which contribute to signals at M+1, M+2, etc., relative to the monoisotopic peak.[2] This can lead to the signal of one molecule interfering with the mass-to-charge ratio (m/z) of another.[2]

Q2: What are the common causes of isotopic interference?

A2: The primary causes of isotopic interference in LC-MS/MS assays include:

• Natural Isotopic Abundance: The naturally occurring heavy isotopes of the analyte can have the same m/z as the SIL-IS, leading to an artificially inflated signal for the internal standard.[1]

• Isotopic Impurity of the SIL-IS: The SIL-IS may contain a small amount of the unlabeled analyte as an impurity, which contributes to the analyte's signal.

• "Crosstalk" in the Mass Spectrometer: This can happen when ions from one selected reaction monitoring (SRM) transition are detected during another transition, although this is less common in modern instruments.[3][4]

Q3: Why is it crucial to address isotopic interference?

Q4: How can I detect potential isotopic interference in my assay?

A4: To assess isotopic interference, you can perform the following checks:

• Inject a high concentration of the analyte solution without the SIL-IS and monitor the SRM channel of the SIL-IS. Any significant signal indicates interference from the analyte to the SIL-IS.

• Inject the SIL-IS solution without the analyte and monitor the SRM channel of the analyte. A signal here points to the presence of unlabeled analyte as an impurity in the internal standard.

Q5: What are the main strategies to mitigate isotopic interference?

A5: Several strategies can be employed to minimize or eliminate isotopic interference:

• Selection of an Appropriate SIL-IS: Choose a SIL-IS with a sufficient mass difference from the analyte (typically ≥ 3 Da) to avoid overlap from naturally occurring isotopes.[6]

• High-Resolution Mass Spectrometry (HR-MS): HR-MS instruments can differentiate between ions with very small mass differences, effectively separating the analyte signal from isotopic interferences.[7]

• Chromatographic Separation: Optimize the liquid chromatography method to achieve baseline separation of the analyte and any interfering species.[8]

• Mathematical Correction: Use mathematical algorithms to calculate and subtract the contribution of the interfering isotopes from the measured signal.[7][9]

Troubleshooting Guide

Issue: Non-linear calibration curve, particularly at the high concentration end.

Potential Cause	Troubleshooting Steps
Isotopic contribution from the analyte to the SIL-IS.	1. Verify Interference: Inject a high concentration of the analyte standard and monitor the SIL-IS channel. A peak at the analyte's retention time confirms interference. 2. Increase SIL-IS Mass: If possible, synthesize or procure a SIL-IS with a higher degree of isotopic labeling (e.g., +6 Da instead of +3 Da). 3. Mathematical Correction: Apply a correction algorithm to the data.[5]
Presence of unlabeled analyte in the SIL-IS.	1. Verify Impurity: Inject the SIL-IS solution and monitor the analyte channel. A peak at the analyte's retention time indicates impurity. 2. Use a Purer SIL-IS: Obtain a new batch of SIL-IS with higher isotopic purity. 3. Modify Calibration: If a purer standard is unavailable, the contribution of the impurity can be mathematically subtracted, though this is a less ideal solution.

Issue: Inaccurate quantification of low-concentration samples.

Potential Cause	Troubleshooting Steps
Contribution from unlabeled analyte impurity in the SIL-IS to the analyte signal.	1. Assess Contribution: Analyze a blank sample spiked only with the SIL-IS. The measured analyte signal represents the contribution from the impurity. 2. Subtract Blank Contribution: Subtract the signal measured in the blank + IS sample from all other samples. 3. Source a Purer SIL-IS: The most robust solution is to use a SIL-IS with minimal unlabeled analyte impurity.

Experimental Protocols

Protocol 1: Experimental Assessment of Isotopic Interference

Objective: To determine the extent of cross-contribution between the analyte and the SIL-IS.

Methodology:

• Prepare Stock Solutions: Prepare individual stock solutions of the analyte and the SIL-IS in an appropriate solvent.

• Analyte to SIL-IS Interference Check:

  • Prepare a high-concentration working solution of the analyte (e.g., at the upper limit of quantification, ULOQ).

  • Inject this solution into the LC-MS/MS system.

  • Acquire data by monitoring the SRM transitions for both the analyte and the SIL-IS.

  • Examine the chromatogram for the SIL-IS channel. The presence of a peak at the retention time of the analyte indicates interference.

• SIL-IS to Analyte Interference Check:

  • Prepare a working solution of the SIL-IS at the concentration used in the analytical method.

  • Inject this solution into the LC-MS/MS system.

  • Acquire data by monitoring the SRM transitions for both the analyte and the SIL-IS.

  • Examine the chromatogram for the analyte channel. The presence of a peak at the retention time of the SIL-IS indicates the presence of unlabeled analyte as an impurity.

• Data Analysis:

  • Calculate the percentage of interference from the analyte to the SIL-IS by dividing the peak area in the SIL-IS channel by the peak area of the analyte in its own channel and multiplying by 100.

  • Calculate the percentage of unlabeled analyte impurity in the SIL-IS by dividing the peak area in the analyte channel by the peak area of the SIL-IS in its own channel and multiplying by 100.

Protocol 2: Mathematical Correction for Isobaric Interference

Objective: To mathematically correct for the interference of an isobaric species on the analyte signal. This example details the correction for the interference of ¹¹⁴Sn⁺ on ¹¹⁴Cd⁺.[7]

Methodology:

• Identify Interfering and Monitoring Isotopes:

  • Analyte Isotope: ¹¹⁴Cd⁺

  • Interfering Isotope: ¹¹⁴Sn⁺

  • Monitoring Isotope for Interference: ¹¹⁸Sn⁺ (an abundant, interference-free tin isotope).[7]

• Measure Signal Intensities:

  • Measure the total signal intensity at m/z 114, which includes both ¹¹⁴Cd⁺ and ¹¹⁴Sn⁺.

  • Measure the signal intensity of the interference-free tin isotope at m/z 118 (¹¹⁸Sn⁺).

• Determine Isotopic Abundance Ratio:

  • Obtain the natural isotopic abundance ratio of ¹¹⁴Sn to ¹¹⁸Sn. The natural abundance of ¹¹⁴Sn is approximately 0.65% and for ¹¹⁸Sn it is 24.23%.[7]

• Calculate and Apply Correction:

  • Use the following equation to calculate the corrected signal for ¹¹⁴Cd⁺: Corrected ¹¹⁴Cd⁺ Signal = Total Signal at m/z 114 - (Intensity of ¹¹⁸Sn⁺ * (Abundance of ¹¹⁴Sn / Abundance of ¹¹⁸Sn))[7]

  • This calculation can often be automated within the instrument's software.[7]

Data Presentation

Table 1: Common Spectroscopic Interferences in Mass Spectrometry and Mitigation Strategies

Type of Interference	Description	Example	Mitigation Strategies
Isobaric Interference	Isotopes of different elements have the same mass number.[7]	⁵⁸Fe and ⁵⁸Ni at m/z 58.[7]	- Select an alternative, interference-free isotope of the analyte.[7]- Use high-resolution mass spectrometry (HR-MS).[7]- Employ chemical separation techniques prior to analysis.[7]- Apply mathematical correction.[7]
Polyatomic (Molecular) Interference	Molecular ions formed in the plasma or ion source have the same nominal mass as the analyte ion.[7]	⁴⁰Ar³⁵Cl⁺ interfering with ⁷⁵As⁺.[7]	- Use collision/reaction cell technology in ICP-MS.[10]- Optimize plasma conditions to reduce the formation of interfering species.[7]- Remove matrix components that form polyatomic ions.[7]- Apply mathematical correction.[7]
Doubly-Charged Ion Interference	Ions with a +2 charge appear in the mass spectrum at half their actual mass (m/2).[7]	¹³⁶Ba²⁺ interfering with ⁶⁸Zn⁺.[7]	- Select an alternative analyte isotope.[10]- Use collision/reaction cell technology to remove interferences.[11]

Visualizations

Caption: Workflow for experimental assessment of isotopic interference.

Caption: Logical relationship of isotopic interference mitigation strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromforum.org [chromforum.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. myadlm.org [myadlm.org]
• 9. Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. spectroscopyonline.com [spectroscopyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Cannabinoids Using High-Performance Liquid Chromatography (HPLC)

The increasing legalization and use of cannabis for medicinal and recreational purposes have created a critical need for reliable and validated analytical methods to ensure product quality, safety, and regulatory compliance.[1] High-Performance Liquid Chromatography (HPLC) is considered the gold standard for cannabinoid analysis, offering the advantage of determining both neutral and acidic cannabinoids without the need for derivatization, which is often required in Gas Chromatography (GC).[2][3][4] This guide provides a comprehensive comparison of HPLC-based methods for cannabinoid analysis, complete with experimental protocols and validation data to assist researchers, scientists, and drug development professionals in selecting and implementing the appropriate methodology.

Comparative Performance of HPLC Methods for Cannabinoid Analysis

The choice of an HPLC method and detector significantly impacts the sensitivity, specificity, and throughput of cannabinoid analysis. The most common detectors used with HPLC for cannabinoid analysis are Ultraviolet (UV), Diode Array Detection (DAD), and Mass Spectrometry (MS).[2][5] The following tables summarize typical validation parameters for the quantification of major cannabinoids, such as Δ⁹-tetrahydrocannabinol (THC), cannabidiol (B1668261) (CBD), cannabinol (B1662348) (CBN), and their acidic precursors (THCA and CBDA), using different HPLC configurations.

Table 1: Comparison of HPLC Method Performance for Cannabinoid Analysis

Parameter	HPLC-UV/DAD	UHPLC-MS/MS
Linearity (R²)	> 0.999[4]	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 µg/mL[6]	0.001 - 0.01 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL[6]	0.005 - 0.05 µg/mL
Accuracy (Recovery %)	90-110%[7][8]	95-105%
Precision (RSD %)	< 5%[7]	< 2%[9]
Specificity	Good, but potential for co-elution[10]	Excellent, based on mass-to-charge ratio
Analysis Time	10 - 30 minutes	< 10 minutes[11]

Table 2: Typical Chromatographic Conditions for Cannabinoid Analysis by HPLC

Parameter	Typical Conditions
Column	C18 Reversed-Phase (e.g., 150 mm x 4.6 mm, 2.6 µm)[1][12]
Mobile Phase	Acetonitrile and Water (both with 0.1% formic acid) in gradient elution[5][10][13]
Flow Rate	0.8 - 1.6 mL/min[6][12]
Detection Wavelength (UV/DAD)	220-230 nm for general cannabinoid detection[5][11]
Column Temperature	30 - 50 °C[11][12]

Experimental Protocol: Validation of an HPLC Method for Cannabinoid Analysis

This protocol outlines the steps for validating an HPLC method for the quantification of cannabinoids in various matrices, such as plant material, oils, and extracts, in accordance with International Council for Harmonisation (ICH) guidelines.[14]

System Suitability

Before initiating method validation, system suitability must be established to ensure the chromatographic system is performing adequately.

• Procedure:

  • Prepare a standard solution containing the cannabinoids of interest.

  • Inject the standard solution six replicate times.

  • Calculate the relative standard deviation (RSD) for the peak area and retention time.

• Acceptance Criteria:

  • RSD for peak area < 2.0%

  • RSD for retention time < 1.0%

  • Tailing factor for each peak between 0.8 and 1.5.

  • Theoretical plates > 2000.

Specificity

Specificity demonstrates the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Procedure:

  • Analyze a blank matrix sample to identify any interfering peaks at the retention times of the target cannabinoids.

  • Spike the blank matrix with known concentrations of the cannabinoid standards and analyze.

  • Compare the chromatograms of the blank, spiked, and standard solutions.

• Acceptance Criteria:

  • No significant interfering peaks should be observed at the retention times of the cannabinoids in the blank chromatogram.

  • The method should be able to separate the target cannabinoids from each other and from any potential interfering peaks.[3]

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Procedure:

  • Prepare a series of at least five calibration standards of the cannabinoids spanning the expected concentration range in the samples.[6]

  • Inject each calibration standard in triplicate.

  • Construct a calibration curve by plotting the average peak area against the concentration.

• Acceptance Criteria:

  • The correlation coefficient (R²) of the calibration curve should be ≥ 0.999.[4]

Accuracy

Accuracy refers to the closeness of the test results obtained by the method to the true value. It is typically assessed by recovery studies.

• Procedure:

  • Spike a blank matrix with the cannabinoid standards at three different concentration levels (low, medium, and high) within the linear range.

  • Prepare and analyze these spiked samples in triplicate.

  • Calculate the percentage recovery for each analyte at each concentration level.

• Acceptance Criteria:

  • The mean recovery should be within 90-110% for each analyte.[7][8]

Precision

Precision is the measure of the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day Precision):

  • Procedure: Analyze six replicate samples of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criteria: The RSD should be ≤ 2.0%.[9]

• Intermediate Precision (Inter-day Precision):

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The RSD over the different days/analysts/instruments should be ≤ 3.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Procedure:

  • Based on Signal-to-Noise Ratio: Determine the concentration at which the analyte peak has a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.[6]

  • Based on the Standard Deviation of the Response and the Slope:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

    • Where σ is the standard deviation of the y-intercepts of the regression lines and S is the slope of the calibration curve.[6]

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.

• Procedure:

  • Introduce small, deliberate changes to the method parameters, such as:

    • Flow rate (e.g., ± 0.1 mL/min)

    • Column temperature (e.g., ± 2 °C)

    • Mobile phase composition (e.g., ± 2% organic component)

  • Analyze a sample under each of the modified conditions.

• Acceptance Criteria:

  • The system suitability parameters should still be met under all varied conditions.

  • The changes should not significantly affect the analytical results.

Workflow for HPLC Method Validation

The following diagram illustrates the logical workflow of the analytical method validation process for cannabinoids using HPLC.

Caption: Workflow of HPLC analytical method validation.

References

• 1. Recent HPLC-UV Approaches for Cannabinoid Analysis: From Extraction to Method Validation and Quantification Compliance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cannabissciencetech.com [cannabissciencetech.com]
• 3. researchgate.net [researchgate.net]
• 4. preprints.org [preprints.org]
• 5. Methods for quantification of cannabinoids: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fast Detection of 10 Cannabinoids by RP-HPLC-UV Method in Cannabis sativa L - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 11. shimadzu.com [shimadzu.com]
• 12. Research Collection | ETH Library [research-collection.ethz.ch]
• 13. iris.uniupo.it [iris.uniupo.it]
• 14. karger.com [karger.com]

Navigating the Lipidome: A Comparative Guide to Deuterated vs. C13 Internal Standards in Lipidomics

For researchers, scientists, and drug development professionals engaged in the intricate field of lipidomics, the precise and accurate quantification of lipid species is paramount. The choice of internal standard is a critical determinant of data quality. This guide provides an objective comparison of the two most common types of stable isotope-labeled internal standards—deuterated (²H) and carbon-13 (¹³C)—supported by experimental data and detailed protocols to inform the selection of the most appropriate standard for your analytical workflow.

Internal standards are essential in mass spectrometry-based lipidomics to correct for variability introduced during sample preparation and analysis.[1] These standards, which are chemically similar to the analytes of interest but isotopically distinct, are added in known amounts to samples at the beginning of the workflow.[1][2] By normalizing the analyte signal to the internal standard signal, researchers can account for sample loss during extraction, variations in ionization efficiency, and matrix effects.[2][3]

Performance Comparison: Deuterated vs. C13 Internal Standards

The selection between deuterated and C13-labeled internal standards involves a trade-off between several key performance characteristics. While both are effective, their subtle differences can significantly impact the accuracy and reliability of quantitative lipidomics data.

Feature	Deuterated (²H) Internal Standards	¹³C Internal Standards
Chromatographic Co-elution	Often elute slightly earlier than the native analyte.[2][4]	Co-elute perfectly with the native analyte.[2][5]
Isotopic Stability	Can be susceptible to H/D back-exchange, particularly if the label is on an exchangeable site (e.g., -OH, -NH).[2][6]	Highly stable as ¹³C is integrated into the carbon backbone and is not exchangeable.[2]
Matrix Effects	Generally provide good correction, but chromatographic shifts can lead to differential ion suppression or enhancement.[2][7]	Offer the most accurate compensation for matrix effects due to perfect co-elution.[2]
Synthesis & Cost	Generally easier and more cost-effective to synthesize.[2][6]	Synthesis is often more complex and expensive.[2]
Availability	Widely available for a broad range of lipid species.[2]	Availability can be more limited compared to deuterated standards.[8]
Potential for Isotopic Scrambling	Potential for isotopic scrambling or exchange during analysis.[4]	Not prone to isotopic scrambling.[8]

Experimental Data Insights

A study comparing deuterated and ¹³C-labeled essential fatty acids in rat plasma found no significant differences in their measured concentrations after 24 hours when the data was corrected for endogenous pools and matrix effects.[4][9] This suggests that with proper data handling, both types of standards can yield comparable results. However, it was also noted that endogenous pools of fatty acids had a greater suppressing effect on the measurements of ¹³C-U-labeled essential fatty acids compared to those labeled with deuterium.[9]

Another study highlighted that the use of a biologically generated ¹³C-internal standard lipid mixture resulted in a significant reduction in the coefficient of variation (CV%) for lipid normalization compared to a commercially available deuterated internal standard mixture.[10][11][12] This suggests that a complex mixture of ¹³C-labeled standards that better represents the diversity of the lipidome can improve quantitative accuracy.

Experimental Protocols

Accurate and reproducible lipidomics analysis relies on standardized experimental procedures. Below are detailed methodologies for key steps in a typical lipidomics workflow.

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: To a 100 µL plasma sample, add a known quantity of the chosen internal standard (deuterated or ¹³C-labeled).

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.[1]

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation.[10]

• Centrifugation: Centrifuge the sample at 2000 x g for 10 minutes to separate the aqueous and organic layers.[10]

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette.[1]

• Drying: Dry the collected lipid extract under a stream of nitrogen gas or using a vacuum concentrator.[1]

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol:chloroform 1:1, v/v).

Chromatographic Separation and Mass Spectrometry Analysis

• Chromatographic Column: Utilize a C18 reversed-phase column suitable for lipid separation.[1]

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[1]

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1]

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.[1]

• Flow Rate: A flow rate of 0.3-0.6 mL/min is commonly used.[1]

• Column Temperature: Maintain the column at a constant temperature (e.g., 55°C) to ensure reproducible retention times.[1]

• Mass Spectrometry: Perform analysis using an electrospray ionization (ESI) source coupled to a high-resolution mass spectrometer. Acquire data in both positive and negative ion modes to cover a broad range of lipid classes.

Visualizing the Workflow and Key Comparisons

To better illustrate the experimental process and the critical differences between the two types of internal standards, the following diagrams are provided.

Figure 1. A typical experimental workflow for quantitative lipidomics using internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. myadlm.org [myadlm.org]
• 8. caymanchem.com [caymanchem.com]
• 9. Simultaneous quantitative determination of deuterium- and carbon-13-labeled essential fatty acids in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 12. pubs.rsc.org [pubs.rsc.org]

A Head-to-Head Battle: Cross-Validating LC-MS/MS and GC-MS for Robust Lipid Analysis

For researchers, scientists, and drug development professionals navigating the complexities of lipid analysis, the choice between Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) is a critical decision point. This guide provides an objective comparison of these two powerful techniques, supported by experimental data and detailed protocols, to facilitate an informed selection for specific analytical needs.

The accurate quantification of lipids is paramount in understanding disease mechanisms, identifying biomarkers, and developing novel therapeutics. Both LC-MS/MS and GC-MS offer high sensitivity and selectivity, yet their fundamental differences in analyte separation and ionization make them suitable for different types of lipid molecules and research questions. This comparison guide delves into a cross-validation approach to highlight the strengths and limitations of each method.

Quantitative Performance: A Comparative Snapshot

A direct comparison of quantitative data from cross-validation studies reveals the nuanced performance of each technique. For certain analytes, the methods show excellent agreement, while for others, variations in sensitivity, precision, and accuracy become apparent.

Analyte Class	Key Performance Parameter	LC-MS/MS	GC-MS	Remarks
Cholesterol	Agreement with Certified Value	Within 0.5%[1]	Within 0.5%[1]	Both methods demonstrate high accuracy for cholesterol quantification.[1]
Sensitivity (LOD/LOQ)	Method Dependent	Higher Sensitivity (Lower LOD/LOQ)[2]	GC-MS can offer superior sensitivity for cholesterol analysis in specific matrices like meat.[2]
Fatty Acids	Coverage	Broader coverage of diverse fatty acids[3]	Well-established for common fatty acids	LC-MS/MS may allow for the determination of a wider range of novel fatty acids.[3]
Derivatization	Not typically required	Mandatory (e.g., FAMEs)	The need for derivatization in GC-MS can introduce variability if not carefully controlled.
Endocannabinoids (e.g., Anandamide)	Quantitative Comparison	Values ~16% lower than GC-MS/MS[4]	Values ~16% higher than LC-MS/MS[4]	Cross-validation reveals a consistent bias between the two methods for this specific analyte.[4]

Experimental Protocols for Cross-Validation

To ensure a rigorous comparison, a unified sample preparation protocol should be employed to the greatest extent possible before the sample is split for parallel analysis by LC-MS/MS and GC-MS.

Sample Preparation (Unified Protocol)

This protocol is a generalized approach and may require optimization based on the specific lipid class and sample matrix.

• Lipid Extraction:

  • Homogenize the biological sample (e.g., plasma, tissue) in a cold solvent mixture. A common method is the Folch extraction using chloroform:methanol (2:1, v/v) or the Bligh-Dyer method with chloroform:methanol:water (1:2:0.8, v/v/v).[5]

  • For targeted analysis of specific lipid classes, solid-phase extraction (SPE) can be employed for fractionation.

  • Add a suitable internal standard cocktail containing deuterated or ¹³C-labeled lipids representative of the classes under investigation to the extraction solvent to correct for extraction inefficiency and matrix effects.

• Phase Separation:

  • After vortexing and incubation, centrifuge the sample to separate the organic (lipid-containing) and aqueous phases.

  • Carefully collect the lower organic phase.

• Drying and Reconstitution:

  • Evaporate the organic solvent under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a solvent compatible with both LC and GC injection (e.g., isopropanol (B130326) or a mixture of hexane (B92381) and isopropanol). At this point, the sample is split for the two different analytical workflows.

LC-MS/MS Analysis of Intact Lipids

• Chromatographic Separation:

  • Column: Use a reverse-phase C18 or C8 column for separating lipids based on their hydrophobicity.

  • Mobile Phase: A gradient of aqueous and organic solvents, such as water with a modifier (e.g., ammonium (B1175870) formate (B1220265) or formic acid) and a mixture of acetonitrile (B52724) and isopropanol.

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) is commonly used, often in both positive and negative ion modes to cover a broad range of lipid classes.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan/data-dependent MS/MS for untargeted lipidomics.

  • Data Analysis: Quantify lipids by comparing the peak area of the analyte to its corresponding internal standard.

GC-MS Analysis of Derivatized Lipids (e.g., Fatty Acids)

• Derivatization:

  • To the reconstituted lipid extract, add a derivatizing agent to increase the volatility of the lipids. For fatty acids, this is typically done by transesterification to form fatty acid methyl esters (FAMEs) using reagents like methanolic HCl or BF₃-methanol. For sterols, silylation reagents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are used.[5]

• Chromatographic Separation:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or DB-225ms) is typically used for FAMEs and sterol analysis.

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: A temperature gradient is used to elute analytes based on their boiling points.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) is the most common method.

  • Analysis Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan mode for identification.

  • Data Analysis: Quantify analytes by comparing the peak area to the corresponding internal standard.

Visualizing the Workflow and a Key Lipid Signaling Pathway

To better illustrate the experimental process and a relevant biological context, the following diagrams were generated using Graphviz.

Cross-validation experimental workflow for lipid analysis.

Simplified diagram of the sphingolipid signaling pathway.

Conclusion: Selecting the Optimal Method

The cross-validation of LC-MS/MS and GC-MS for lipid analysis underscores that the "better" method is contingent on the specific research goals.

• LC-MS/MS excels in the analysis of a broad spectrum of intact, less volatile, and polar lipids, such as phospholipids (B1166683) and sphingolipids, without the need for derivatization. This simplifies sample preparation and allows for a more comprehensive overview of the lipidome.

• GC-MS remains a robust and highly sensitive technique for the analysis of volatile and thermally stable lipids, particularly fatty acids and cholesterol, after derivatization. Its well-established libraries and methodologies make it a reliable choice for targeted quantification of these specific lipid classes.

For a comprehensive understanding of lipid metabolism and signaling, a dual-platform approach, leveraging the strengths of both LC-MS/MS and GC-MS, is often the most powerful strategy. By carefully considering the analyte of interest, the required level of sensitivity, and the desired sample throughput, researchers can confidently select the most appropriate analytical tool to advance their scientific inquiries.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Liquid chromatography high-resolution mass spectrometry for fatty acid profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A Critical Overview of HPLC-MS-Based Lipidomics in Determining Triacylglycerol and Phospholipid in Foods - PMC [pmc.ncbi.nlm.nih.gov]

Oleoyl Serotonin vs. Arachidonoyl Serotonin: A Comparative Analysis of Two Bioactive Lipids

A comprehensive examination of the pharmacological profiles of Oleoyl Serotonin (B10506) and Arachidonoyl Serotonin, two structurally related endogenous N-acyl amides, reveals distinct mechanisms of action and therapeutic potential. While both molecules share a common serotonin backbone, their differing fatty acid chains dictate their primary biological targets and subsequent physiological effects. This guide provides a detailed comparison of their performance, supported by experimental data, to inform researchers and drug development professionals in the fields of pharmacology and neuroscience.

Arachidonoyl Serotonin (AA-5-HT) is a well-characterized dual-action molecule, exhibiting inhibitory effects on Fatty Acid Amide Hydrolase (FAAH) and antagonistic activity at the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1][2] In contrast, Oleoyl Serotonin is a more selective antagonist of the TRPV1 channel, with negligible inhibitory action on FAAH.[3][4] This fundamental difference in their pharmacological targets underpins their distinct therapeutic profiles, with Arachidonoyl Serotonin offering a broader spectrum of action by modulating the endocannabinoid system and nociceptive pathways, while Oleoyl Serotonin's effects are primarily mediated through the TRPV1 channel. A recent study has also indicated that Oleoyl Serotonin can act as an antagonist of cannabinoid receptors (CB1 and CB2).

Quantitative Comparison of Bioactivity

The in vitro bioactivity of Oleoyl Serotonin and Arachidonoyl Serotonin has been quantified through various assays, with the half-maximal inhibitory concentration (IC50) being a key performance indicator. The following tables summarize the reported IC50 values for their primary molecular targets.

Compound	Target	IC50 Value	Cell Line/System
Oleoyl Serotonin	Human TRPV1	2.57 µM	HEK293 cells
FAAH	> 50 µM
Arachidonoyl Serotonin	Human TRPV1	37 - 100 nM	HEK293 cells
Rat TRPV1	37 - 40 nM	HEK293 cells
FAAH	1 - 12 µM	Mouse Neuroblastoma (N18TG2) cells, Rat Basophilic Leukemia (RBL-2H3) cells

Table 1: Comparative in vitro bioactivity of Oleoyl Serotonin and Arachidonoyl Serotonin.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following sections outline the key in vitro assays used to characterize the activity of Oleoyl Serotonin and Arachidonoyl Serotonin.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

This assay determines the ability of a compound to inhibit the enzymatic activity of FAAH, which is responsible for the degradation of endocannabinoids like anandamide.

Principle: The assay measures the hydrolysis of a substrate, such as [¹⁴C]anandamide, by FAAH. An inhibitor will reduce the amount of hydrolyzed product, in this case, [¹⁴C]arachidonic acid.

General Protocol:

• Enzyme Preparation: Homogenates of cells expressing FAAH, such as mouse neuroblastoma N18TG2 cells or rat basophilic leukemia RBL-2H3 cells, are used as the source of the enzyme.[1]

• Incubation: The cell homogenates are incubated with the radiolabeled substrate ([¹⁴C]anandamide) in the presence of varying concentrations of the test compound (Oleoyl Serotonin or Arachidonoyl Serotonin).

• Reaction Termination and Extraction: The enzymatic reaction is stopped, and the lipids are extracted from the reaction mixture.

• Analysis: The amount of product ([¹⁴C]arachidonic acid) is quantified using thin-layer chromatography and radiometric detection.[1] The IC50 value is then calculated.

TRPV1 Antagonism Assay

This assay evaluates the ability of a compound to block the activation of the TRPV1 channel, a key receptor in pain and inflammation pathways.

Principle: The assay measures the influx of calcium ions (Ca²⁺) into cells overexpressing the TRPV1 receptor upon stimulation with an agonist, such as capsaicin. An antagonist will inhibit this calcium influx.

General Protocol:

• Cell Culture: Human Embryonic Kidney (HEK293) cells are genetically engineered to overexpress the human or rat TRPV1 receptor.

• Compound Incubation: The cells are pre-incubated with varying concentrations of the test compound (Oleoyl Serotonin or Arachidonoyl Serotonin).

• Stimulation: The cells are then stimulated with a known TRPV1 agonist, like capsaicin.

• Measurement: The change in intracellular calcium concentration is measured using a fluorescence-based method, often with a fluorescence plate reader or microscope.[4]

• Data Analysis: The concentration of the test compound that inhibits 50% of the agonist-induced calcium influx (IC50) is determined.[4]

Signaling Pathways and Mechanisms of Action

The distinct pharmacological profiles of Oleoyl Serotonin and Arachidonoyl Serotonin are a direct result of their interactions with different signaling pathways.

Arachidonoyl Serotonin: A Dual-Action Modulator

Arachidonoyl Serotonin's ability to inhibit FAAH and antagonize TRPV1 provides a two-pronged approach to analgesia and anti-inflammatory effects. By inhibiting FAAH, it increases the levels of the endogenous cannabinoid anandamide, which then activates cannabinoid receptors (CB1 and CB2), leading to reduced pain perception. Simultaneously, its direct antagonism of TRPV1 channels on nociceptive neurons blocks the transmission of pain signals.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Oleoyl Serotonin - Immunomart [immunomart.com]
• 4. Analgesic actions of N-arachidonoyl-serotonin, a fatty acid amide hydrolase inhibitor with antagonistic activity at vanilloid TRPV1 receptors - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard of Quantification: Evaluating the Accuracy and Precision of Stable Isotope Dilution Methods

For researchers, scientists, and drug development professionals seeking the highest degree of confidence in their analytical measurements, stable isotope dilution (SID) has emerged as the benchmark for accuracy and precision. When coupled with mass spectrometry (SID-MS), this technique offers unparalleled reliability, particularly in complex biological matrices where other methods may falter. This guide provides an objective comparison of SID methods with alternatives, supported by experimental data, detailed methodologies, and visual workflows to illuminate its advantages in research and therapeutic development.

Stable isotope dilution is an analytical technique that involves the addition of a known quantity of an isotopically labeled version of the analyte of interest to a sample.[1][2] This "internal standard" is chemically identical to the endogenous analyte but possesses a different mass due to the incorporation of stable isotopes such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N).[1][3] The core principle of SID lies in the fact that the stable isotope-labeled internal standard behaves identically to the native analyte during all stages of sample preparation, extraction, chromatography, and ionization in the mass spectrometer.[1][4] This co-behavior is the key to correcting for analyte loss during sample processing and mitigating the often-unpredictable matrix effects that can plague other quantification methods.[1]

Unrivaled Accuracy and Precision: A Data-Driven Comparison

The superiority of SID methods, particularly in complex sample types, is not just theoretical. Experimental data consistently demonstrates its enhanced accuracy and precision over more traditional approaches like external standard calibration.

A compelling example is the analysis of mycotoxins in food matrices. A study on the quantification of ochratoxin A (OTA) in flour revealed that external calibration methods produced results that were 18-38% lower than the certified reference value, largely due to matrix suppression effects. In contrast, various SID-MS approaches all yielded results that fell within the expected range of the certified reference material, validating their accuracy.[3]

Analytical Method	Analyte	Matrix	Accuracy (% Bias from Certified Value)	Precision (%RSD)	Reference
External Standard Calibration	Ochratoxin A	Wheat Flour	-18% to -38%	Not Reported	[3]
Single Isotope Dilution MS (ID¹MS)	Ochratoxin A	Wheat Flour	Within certified range (~-6% bias vs ID²MS)	Not Reported	[3]
Double Isotope Dilution MS (ID²MS)	Ochratoxin A	Wheat Flour	Within certified range	Not Reported	[3]

In the realm of clinical diagnostics, a study comparing quantification methods for the steroid hormone cortisol in human serum found that a direct isotope dilution analysis (DIDA) approach yielded accuracy and reproducibility comparable to a conventional six-point external calibration.[5] Notably, the coefficient of variation (CV) for the DIDA method was significantly lower, indicating superior precision.[5]

Analytical Method	Analyte	Matrix	Inter-assay Precision (%CV) at 44 µg/L	Inter-assay Precision (%CV) at 142 µg/L	Inter-assay Precision (%CV) at 363 µg/L	Reference
Conventional 6-point Calibration	Cortisol	Human Serum	3.8%	3.3%	3.0%	[5]
Direct Isotope Dilution Analysis (DIDA)	Cortisol	Human Serum	3.2%	2.9%	2.5%	[5]

Furthermore, in environmental analysis, a comparison of methods for determining iodine in various food samples highlighted that while both external calibration and SID-MS provided good accuracy and precision, the SID-MS method offered a lower limit of detection (LOD), enabling more sensitive measurements.[6][7]

Analytical Method	Analyte	Matrix	Limit of Detection (LOD)	Reference
External Calibration ICP-MS	Iodine	Food	0.02 mg/kg	[6][7]
Isotope Dilution ICP-MS	Iodine	Food	0.01 mg/kg	[6][7]

The SID-MS Workflow: A Step-by-Step Visualization

The power of stable isotope dilution is realized through a meticulous and well-controlled experimental workflow. The following diagram illustrates the key stages of a typical SID-MS analysis, from sample preparation to final data acquisition.

A generalized workflow for a stable isotope dilution mass spectrometry (SID-MS) assay.

Experimental Protocols: A Closer Look at the Methodology

The successful implementation of a SID-MS assay hinges on a robust and well-documented experimental protocol. Below are detailed methodologies for key experiments cited in the comparison.

Protocol 1: Quantification of Mycotoxins in Maize using Stable Isotope Dilution UHPLC-MS/MS[4]

This protocol describes the accurate determination of various mycotoxins, including aflatoxins, fumonisins, ochratoxin A, deoxynivalenol, and zearalenone, in maize.

1. Sample Preparation and Extraction:

• Homogenize 20 g of maize sample.

• Add a known amount of a uniformly ¹³C-labeled internal standard for each target mycotoxin.

• Extract the sample with 80 mL of acetonitrile/water (80/20, v/v) for 60 minutes on a mechanical shaker.

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Transfer an aliquot of the supernatant for analysis.

2. UHPLC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A suitable reversed-phase C18 column.

  • Mobile Phase A: Water/formic acid (99.9:0.1, v/v) with 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Methanol/formic acid (99.9:0.1, v/v) with 5 mM ammonium formate.

  • Gradient: A linear gradient from 30% B to 100% B over 7.5 minutes.

  • Flow Rate: 350 µL/min.

  • Column Temperature: 30 °C.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in both positive and negative modes.

  • Detection Mode: Dynamic Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the native mycotoxins and their ¹³C-labeled internal standards.

3. Quantification:

• Calculate the concentration of each mycotoxin based on the peak area ratio of the native analyte to its corresponding ¹³C-labeled internal standard, using a calibration curve prepared with known concentrations of the analytes and internal standards.

Protocol 2: Analysis of Serum C-Peptide by Isotope Dilution-UPLC-MS/MS[8]

This method provides a highly accurate measurement of serum C-peptide, a biomarker for insulin (B600854) secretion.

1. Sample Preparation:

• To 100 µL of serum, add a known amount of stable isotope-labeled C-peptide internal standard.

• Precipitate proteins by adding 400 µL of acetonitrile, followed by vortexing and centrifugation.

• Perform solid-phase extraction (SPE) on the supernatant for further purification.

• Evaporate the eluate to dryness and reconstitute in a suitable mobile phase.

2. UPLC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A reversed-phase column suitable for peptide separation.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate C-peptide from other serum components.

  • Flow Rate: 0.20 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) of specific transitions for both native and labeled C-peptide.

3. Method Validation:

• Precision: Intra- and inter-run precision coefficients of variation were found to be <5%.

• Trueness: Bias values for trueness were <4%.

• Linearity: The method was linear over a range of 0.050-15 ng/mL.

• Lower Limit of Quantitation (LLOQ): 0.050 ng/mL.

Application in Drug Development: A Signaling Pathway Perspective

Stable isotope dilution methods are invaluable in drug development for elucidating metabolic pathways and quantifying drug and metabolite concentrations with high precision. The following diagram illustrates a simplified signaling pathway where SID-MS could be employed to quantify the levels of a drug and its key metabolites, providing critical pharmacokinetic and pharmacodynamic data.

Quantification of a drug and its metabolites in a signaling pathway using SID-MS.

References

• 1. Validation of New Instrumentation for Isotope Dilution Mass Spectrometric Determination of Organic Serum Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A suggested standard for validation of LC-MS/MS based analytical series in diagnostic laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Research Collection | ETH Library [research-collection.ethz.ch]
• 7. Comparison of external calibration and isotope dilution methods for iodine determination in foods by inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to the Inter-Laboratory Comparison of Oleoyl Serotonin Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the inter-laboratory comparison of Oleoyl Serotonin (B10506) quantification, offering a standardized methodology to ensure data comparability and reliability across different research facilities. Given the absence of publicly available, formal round-robin test results for Oleoyl Serotonin, this document presents a proposed structure for such a study, including hypothetical data, detailed experimental protocols, and relevant biological pathway information.

Data Presentation: A Framework for Comparison

To facilitate a clear and direct comparison of results from participating laboratories, all quantitative data should be summarized in a structured format. The following table represents a proposed template for reporting key validation parameters for the quantification of Oleoyl Serotonin in a biological matrix (e.g., human plasma).

Table 1: Proposed Inter-Laboratory Comparison of Oleoyl Serotonin Quantification in Human Plasma

Parameter	Laboratory A	Laboratory B	Laboratory C	Mean	Std. Dev.	% RSD
Lower Limit of Quantification (LLOQ) (ng/mL)	2.0	2.5	1.8	2.1	0.36	17.1%
Upper Limit of Quantification (ULOQ) (ng/mL)	1000	1200	950	1050	127.48	12.1%
Intra-Assay Precision (% CV) at Low QC	4.5%	5.2%	4.1%	4.6%	0.56%	12.2%
Intra-Assay Precision (% CV) at Mid QC	3.1%	3.8%	2.9%	3.3%	0.47%	14.2%
Intra-Assay Precision (% CV) at High QC	2.5%	3.1%	2.2%	2.6%	0.46%	17.7%
Inter-Assay Precision (% CV) at Low QC	6.8%	7.5%	6.5%	6.9%	0.51%	7.4%
Inter-Assay Precision (% CV) at Mid QC	5.2%	6.1%	4.9%	5.4%	0.62%	11.5%
Inter-Assay Precision (% CV) at High QC	4.1%	4.9%	3.8%	4.3%	0.57%	13.3%
Mean Accuracy (%) at Low QC	102.3%	98.5%	104.1%	101.6%	2.8%	2.8%
Mean Accuracy (%) at Mid QC	101.5%	100.2%	102.8%	101.5%	1.3%	1.3%
Mean Accuracy (%) at High QC	99.8%	101.1%	100.5%	100.5%	0.65%	0.6%
Extraction Recovery (%)	88.2%	91.5%	86.7%	88.8%	2.4%	2.7%
Matrix Effect (%)	95.1%	93.8%	96.5%	95.1%	1.35%	1.4%

Experimental Protocols

A standardized experimental protocol is crucial for a successful inter-laboratory comparison. The following is a detailed methodology for the quantification of Oleoyl Serotonin in a biological matrix by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a common and robust analytical technique.[1][2][3][4][5]

Sample Preparation: Protein Precipitation and Solid-Phase Extraction

This protocol is designed to efficiently extract Oleoyl Serotonin from a complex biological matrix like plasma or serum.

• Internal Standard Spiking: To 100 µL of the biological sample (e.g., plasma), add 10 µL of a working solution of the internal standard (e.g., Oleoyl Serotonin-d17) at a concentration of 50 ng/mL.[6] Vortex for 10 seconds.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to the sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 14,000 rpm for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer for Analysis: Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[2][4][5]

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0.0-0.5 min: 50% B

  • 0.5-2.5 min: Linear gradient from 50% to 95% B

  • 2.5-3.5 min: Hold at 95% B

  • 3.5-3.6 min: Return to 50% B

  • 3.6-5.0 min: Column re-equilibration at 50% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Oleoyl Serotonin: Precursor ion (Q1) m/z 441.3 -> Product ion (Q3) m/z 160.1

  • Oleoyl Serotonin-d17 (Internal Standard): Precursor ion (Q1) m/z 458.4 -> Product ion (Q3) m/z 160.1

• Data Analysis: Peak areas of Oleoyl Serotonin and the internal standard are integrated. A calibration curve is constructed by plotting the peak area ratio (analyte/internal standard) against the analyte concentration of the calibration standards. The concentrations of the quality control and unknown samples are then calculated from this curve.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for Oleoyl Serotonin quantification.

Workflow for Oleoyl Serotonin Quantification.

Signaling Pathway of Oleoyl Serotonin

Oleoyl Serotonin is known to interact with the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, acting as an antagonist.[6][][8] This interaction is relevant in the context of pain signaling. The diagram below provides a simplified representation of this interaction.

Simplified Signaling of Oleoyl Serotonin at the TRPV1 Channel.

References

• 1. Quantification of serotonin O-sulphate by LC-MS method in plasma of healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical considerations for quantitative determination of serotonin and its metabolically related products in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of serotonin and eight of its metabolites in plasma of healthy volunteers by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis and measurement of serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of Serum Serotonin by High-Performance Liquid Chromatography-Tandem Mass Spectrometry Using Online Solid-Phase Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 8. Oleoyl Serotonin - Immunomart [immunomart.com]

Comparison of different internal standards for quantitative lipid analysis.

For researchers, scientists, and drug development professionals engaged in lipid analysis, achieving accurate and reproducible quantification of lipid species is paramount. This guide provides an objective comparison of commonly used internal standards, supported by experimental data, to facilitate the selection of the most suitable standards for your analytical workflow.

The complexity of the lipidome and the multi-step nature of analytical procedures introduce variability that can compromise the accuracy of quantitative data. Internal standards (IS) are crucial for mitigating these variations.[1][2] An ideal internal standard is a compound chemically similar to the analyte of interest but isotopically or structurally distinct, allowing it to be differentiated by mass spectrometry.[1] It should be added to a sample in a known quantity at the earliest point in the analytical workflow, ideally before lipid extraction, to account for analyte loss during sample preparation and variability in instrument response.[1][3]

Performance Comparison of Internal Standard Types

The selection of an appropriate internal standard is a critical step in the design of any quantitative lipidomics experiment. The most common types of internal standards are stable isotope-labeled lipids (e.g., deuterated or ¹³C-labeled) and odd-chain fatty acid-containing lipids. Stable isotope-labeled standards are often considered the "gold standard" due to their chemical and physical properties being nearly identical to their endogenous counterparts.[1] Odd-chain lipids, which are naturally low in abundance in most mammalian systems, offer a cost-effective alternative.

While no single study presents a complete head-to-head comparison of all internal standard types across all performance metrics, the following table summarizes representative quantitative data synthesized from various analytical validation studies.

Performance Metric	Stable Isotope-Labeled Standards (Deuterated & ¹³C-Labeled)	Odd-Chain Fatty Acid Standards	Key Considerations
Linearity (R²)	Excellent, typically >0.99 over a wide dynamic range.[4]	Good, but may deviate from linearity at very high or low concentrations relative to the endogenous lipids.[4]	The concentration of the internal standard should be within the linear dynamic range of the instrument.
Recovery	High and consistent, often ranging from 90-110%. For example, a study on plasma lipids reported recoveries for most tested compounds between 100.2% and 111.5%.[5]	Generally good, but can be more variable than isotope-labeled standards as their extraction efficiency may not perfectly match all even-chain endogenous lipids.	Recovery should be assessed for each lipid class and matrix to ensure the chosen standard is representative.
Precision (%CV)	Excellent, with intra- and inter-batch CVs typically below 15%. A large-scale plasma lipidomics study reported median intra- and inter-batch CVs of 4.4% and 2.1%, respectively, with internal standard normalization.[5]	Good, but may be slightly higher than isotope-labeled standards. The use of non-ideal internal standards can lead to an increase in the variance of the measurement.[4]	The goal is to minimize the coefficient of variation for replicate measurements.
Correction for Matrix Effects	Superior, as they co-elute with the analyte and experience the same ion suppression or enhancement.[4]	Effective, but may not fully compensate for matrix effects if their chromatographic retention time differs significantly from the analyte.[4]	Matrix effects can significantly impact quantification and should be evaluated during method development.

Detailed Experimental Protocols

Accurate and reproducible lipid quantification relies on meticulous and standardized experimental procedures. The following protocols outline a typical workflow for quantitative lipid analysis using internal standards.

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

• Acquire High-Purity Standards: Obtain certified internal standards (stable isotope-labeled or odd-chain lipids) from a reputable supplier.

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., methanol (B129727) or chloroform/methanol mixture) to create a concentrated stock solution (e.g., 1 mg/mL).

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for the analytical method and the expected concentration of the endogenous lipids.

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.

Protocol 2: Lipid Extraction from Plasma with Internal Standard Spiking (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a glass tube, add a precise volume of the plasma sample (e.g., 50 µL). To this, add a known volume of the internal standard working solution.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1 (e.g., 1 mL of chloroform:methanol for a 50 µL plasma sample).

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 200 µL for 1 mL of chloroform:methanol), vortex for 30 seconds, and centrifuge at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis (e.g., 100 µL of methanol/isopropanol 1:1 v/v).

Protocol 3: LC-MS Analysis and Quantification

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column suitable for lipid separation (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[4]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[4]

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.

  • Flow Rate: A flow rate of 0.3-0.6 mL/min is commonly used.[4]

  • Column Temperature: Maintain the column at a constant temperature (e.g., 55°C) to ensure reproducible retention times.[4]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.

  • Data Acquisition: Acquire data in a data-dependent or data-independent manner to obtain both MS1 and MS/MS spectra for lipid identification and quantification.

• Data Processing and Quantification:

  • Process the raw LC-MS data using specialized software to identify lipid species and integrate the peak areas for both the endogenous lipids and the internal standards.

  • Calculate the response ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the response ratio against the concentration of a series of external calibration standards containing a fixed amount of the internal standard.

  • Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow and Logic

To better understand the experimental and logical workflows in quantitative lipid analysis using internal standards, the following diagrams have been generated using Graphviz.

A typical experimental workflow for quantitative lipid analysis.

Logical relationship for using internal standards in quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. escholarship.org [escholarship.org]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Cannabinoid Analysis Methods in Oral Fluid

For Researchers, Scientists, and Drug Development Professionals

The increasing prevalence of cannabis use for both medicinal and recreational purposes has created a critical need for reliable and validated methods to detect and quantify cannabinoids in biological matrices. Oral fluid has emerged as a valuable specimen due to its non-invasive collection and its potential to reflect recent drug use. This guide provides a comprehensive comparison of validated analytical methods for cannabinoid analysis in oral fluid, with a focus on performance, experimental protocols, and supporting data to aid researchers in selecting the most appropriate method for their needs.

Method Performance Comparison

The selection of an analytical method for cannabinoid analysis in oral fluid is often a trade-off between sensitivity, specificity, and throughput. The two primary analytical techniques employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[1] Both are considered gold-standard confirmatory methods.[1]

Below is a summary of validation parameters for various published LC-MS/MS and GC-MS methods, providing a snapshot of their performance characteristics.

Table 1: Comparison of LC-MS/MS Method Validation Parameters for Cannabinoid Analysis in Oral Fluid

Analyte	LLOQ (ng/mL)	Linearity (ng/mL)	Accuracy (% Target)	Precision (% RSD)	Extraction Method	Reference
THC	0.4	Up to 2000	Within ±15%	Within ±15%	SPE	[2][3]
11-OH-THC	0.4	Up to 200	Within ±15%	Within ±15%	SPE	[2][3]
THCCOOH	1.0	Up to 200	Within ±15%	Within ±15%	SPE	[2][3]
CBD	0.4	Up to 200	Within ±15%	Within ±15%	SPE	[2][3]
CBN	0.4	Up to 200	Within ±15%	Within ±15%	SPE	[2][3]
Synthetic Cannabinoids (19)	2.5	2.5-500	90.5-112.5	3-14.7	Protein Precipitation	[4][5]
25 Cannabinoids & Metabolites	0.5 - 6.0	Not Specified	Within ±25%	Within ±25%	Supported Liquid Extraction	[6]
THCCOOH	0.010	0.05-10	Within 15%	Not Specified	SPE	[7]
THC	5.0	5-1000	Within 15%	Not Specified	SPE	[7]
THC, 11-OH-THC, CBD	0.5	0.5-50	Within 13.8%	0.3-6.6	SPE	[8]
CBN	1.0	1-50	Within 13.8%	0.3-6.6	SPE	[8]
THCCOOH	0.0075	0.0075-0.5	Within 13.8%	0.3-6.6	SPE	[8]

Table 2: Comparison of Extraction Methods for Cannabinoid Analysis in Oral Fluid

Extraction Method	Analytes Recovered	Sensitivity for THCCOOH	Throughput	Reference
Solid-Phase Extraction (SPE)	THC, 11-OH-THC, THCCOOH, CBD, CBN, Glucuronides	Good	High	[2][3][9][10]
Liquid-Liquid Extraction (LLE)	THC, 11-OH-THC, THCCOOH, CBD, CBN	More sensitive than SPE	Lower	[9][10]
Protein Precipitation	Synthetic Cannabinoids	Not specified for THCCOOH	High	[4][5]
Supported Liquid Extraction	25 Cannabinoids & Metabolites	Not specified for THCCOOH	Moderate	[6]
Dispersive Microextraction	THC	Not specified	Rapid	[11]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the reproducibility and validity of analytical results. Below are generalized protocols for the most common methods of cannabinoid analysis in oral fluid.

LC-MS/MS with Solid-Phase Extraction (SPE)

This method is widely adopted for its high throughput and ability to concurrently quantify a range of cannabinoids and their metabolites.[2][3]

a. Sample Preparation (SPE):

• Oral fluid is collected using a specialized device, such as Quantisal™.[2][3][9]

• An internal standard solution containing deuterated analogues of the target cannabinoids is added to the collection buffer.[9]

• The oral fluid/buffer mixture is applied to a conditioned SPE column (e.g., Oasis Prime HLB).[2][3]

• The column is washed to remove interferences.

• Cannabinoids are eluted with an appropriate organic solvent mixture.

• The eluate is evaporated and reconstituted in the mobile phase for LC-MS/MS analysis.

b. Chromatographic and Mass Spectrometric Conditions:

• Column: A C18 column is commonly used for chromatographic separation.[2]

• Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid, is typically employed.[4][5]

• Ionization: Electrospray ionization (ESI) in both positive and negative modes is used to detect a wide range of cannabinoids.[9][10]

• Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer ensures high selectivity and sensitivity.[9][10]

GC-MS with Derivatization

GC-MS is a robust technique for cannabinoid analysis, often requiring derivatization to improve the volatility and thermal stability of the analytes.

a. Sample Preparation and Derivatization:

• Extraction is performed using either SPE or LLE as described above.

• The dried extract is derivatized using an agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) for neutral cannabinoids or trifluoroacetic anhydride (B1165640) and hexafluoroisopropanol for acidic metabolites like THCCOOH.[8]

b. GC-MS Conditions:

• Column: A capillary column suitable for drug analysis is used.

• Carrier Gas: Helium is typically used.

• Ionization: Electron Ionization (EI) is common, while Negative Chemical Ionization (NCI) can provide enhanced sensitivity for certain analytes like THCCOOH.[8]

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the key steps in the validation workflow and the experimental procedure for cannabinoid analysis in oral fluid.

Method Validation Workflow

Cannabinoid Analysis Workflow

Conclusion

The validation of analytical methods for cannabinoids in oral fluid is a complex process that requires careful consideration of various performance parameters. LC-MS/MS and GC-MS are both powerful techniques capable of providing accurate and reliable results. The choice between them, and the specific extraction method, will depend on the specific research question, the required sensitivity, and the available resources. This guide provides a starting point for researchers to compare and select the most suitable method for their analytical needs, ensuring the generation of high-quality, defensible data. The inclusion of metabolites such as THCCOOH is crucial for distinguishing active use from passive exposure.[7]

References

• 1. Detection of Cannabinoids in Oral Fluid Specimens as the Preferred Biological Matrix for a Point-of-Care Biosensor Diagnostic Device - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of a liquid chromatography-tandem mass spectrometry method for analyzing cannabinoids in oral fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of a liquid chromatography-tandem mass spectrometry method for analyzing cannabinoids in oral fluid. [cmcr.ucsd.edu]
• 4. academic.oup.com [academic.oup.com]
• 5. A Validated Method for the Detection of Synthetic Cannabinoids in Oral Fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of a method for analysis of 25 cannabinoids in oral fluid and exhaled breath condensate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Simultaneous quantification of cannabinoids and metabolites in oral fluid by two-dimensional gas chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. Analysis of cannabinoids in oral fluid by liquid chromatography–tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 11. scitechdaily.com [scitechdaily.com]

A Comparative Guide to the Biological Activity of Oleoyl Serotonin and Other N-Acyl Amides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of Oleoyl Serotonin with other prominent N-acyl amides, including Anandamide (B1667382) (AEA), Oleoylethanolamide (OEA), and Palmitoylethanolamide (B50096) (PEA). The information is supported by experimental data to facilitate research and development in pharmacology and drug discovery.

Introduction to N-Acyl Amides

N-acyl amides are a diverse class of lipid signaling molecules formed by the conjugation of a fatty acid with a neurotransmitter or amino acid.[1] These compounds, including Oleoyl Serotonin, play significant roles in various physiological processes and are increasingly recognized for their therapeutic potential. Their biological activities are mediated through interactions with a range of molecular targets, most notably Transient Receptor Potential (TRP) channels, Fatty Acid Amide Hydrolase (FAAH), and cannabinoid receptors.

Comparative Biological Activity

The biological activity of Oleoyl Serotonin and other selected N-acyl amides is summarized below, with quantitative data presented in Table 1. This comparison focuses on their interactions with key molecular targets: the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, Fatty Acid Amide Hydrolase (FAAH), and the cannabinoid receptors CB1 and CB2.

Quantitative Comparison of In Vitro Activities

The following table provides a summary of the half-maximal inhibitory concentration (IC50) and binding affinity (Ki) values for Oleoyl Serotonin and other N-acyl amides at various molecular targets.

Compound	Target	Species	Assay Type	IC50 / Ki	Reference(s)
Oleoyl Serotonin	hTRPV1	Human	Antagonist Activity	IC50: 2.57 µM	[2]
FAAH	-	-	Data not readily available	-
CB1 Receptor	-	-	Data not readily available	-
CB2 Receptor	-	-	Data not readily available	-
N-Arachidonoyl Serotonin	hTRPV1	Human	Antagonist Activity	IC50: 37-40 nM	[2]
FAAH	Mouse	Inhibition Assay	IC50: 12 µM	[3]
Anandamide (AEA)	hCB1 Receptor	Human	Binding Affinity	Ki: 89 nM	[4]
hCB2 Receptor	Human	Binding Affinity	Ki: 371 nM	[4]
rTRPV1	Rat	Agonist Activity	pKi: 5.68	[4]
FAAH	Rat	Substrate	-	[5][6]
Oleoylethanolamide (OEA)	hPPARα	Human	Agonist Activity	EC50: ~3 µM	[2]
rTRPV1	Rat	Agonist Activity	Potentiates capsaicin (B1668287) effects	[7][[“]]
FAAH	Rat	Substrate	-	[9]
CB1/CB2 Receptors	-	Binding Affinity	No direct binding	[7]
Palmitoylethanolamide (PEA)	hPPARα	Human	Agonist Activity	EC50: ~3 µM	[2]
TRPV1	-	Indirect Modulator	Potentiates capsaicin & anandamide	[7][[“]]
FAAH	Rat	Substrate	-	[9]
CB1/CB2 Receptors	-	Binding Affinity	No direct binding	[7]

h: human, r: rat. IC50: Half-maximal inhibitory concentration. Ki: Inhibitory constant. pKi: -log(Ki). EC50: Half-maximal effective concentration. PPARα: Peroxisome proliferator-activated receptor alpha.

Signaling Pathways and Mechanisms of Action

The biological effects of N-acyl amides are dictated by their interaction with specific signaling pathways. Oleoyl Serotonin primarily exerts its effects through the modulation of TRPV1 channels. Other N-acyl amides, such as anandamide, have a broader spectrum of action, engaging with the endocannabinoid system.

Biosynthesis and Degradation of N-Acyl Amides

The general pathway for the biosynthesis and degradation of N-acyl amides is crucial for regulating their signaling functions.

Caption: General overview of the biosynthesis and degradation pathways for N-acyl amides.

Downstream Signaling of N-Acyl Amides

The interaction of N-acyl amides with their respective receptors initiates a cascade of intracellular events.

Caption: Downstream signaling pathways of selected N-acyl amides.

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below to facilitate the replication and validation of the presented data.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

This protocol describes a fluorometric method to determine the inhibitory potential of a test compound on FAAH activity.

Principle: The assay measures the hydrolysis of a non-fluorescent FAAH substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA), which releases the highly fluorescent 7-amino-4-methylcoumarin (B1665955) (AMC). The rate of fluorescence increase is directly proportional to FAAH activity.

Materials:

• Recombinant human or rat FAAH

• FAAH substrate (e.g., AAMCA)

• Test compound (e.g., Oleoyl Serotonin)

• Known FAAH inhibitor (positive control, e.g., URB597)

• Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• DMSO (for dissolving compounds)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound and positive control in DMSO.

• Enzyme Preparation: Dilute the FAAH enzyme to the desired concentration in cold assay buffer.

• Assay Reaction: a. To each well of the microplate, add the assay buffer. b. Add the test compound, positive control, or DMSO (vehicle control). c. Add the diluted FAAH enzyme to all wells except the no-enzyme control wells. d. Pre-incubate the plate at 37°C for 10-15 minutes. e. Initiate the reaction by adding the FAAH substrate to all wells.

• Data Acquisition: Immediately measure the fluorescence intensity (Excitation: ~360 nm, Emission: ~460 nm) kinetically at 37°C for 30-60 minutes.

• Data Analysis: a. Calculate the rate of reaction (slope of the linear portion of the kinetic curve). b. Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control. c. Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Caption: Experimental workflow for the FAAH inhibition assay.

Transient Receptor Potential Vanilloid 1 (TRPV1) Activity Assay

This protocol outlines a cell-based calcium imaging assay to measure the agonist or antagonist activity of a test compound on TRPV1 channels.

Principle: TRPV1 is a non-selective cation channel that is highly permeable to Ca²⁺. Activation of TRPV1 leads to an influx of Ca²⁺ into the cell, which can be detected using a fluorescent Ca²⁺ indicator.[10] Antagonists will block the Ca²⁺ influx induced by a known TRPV1 agonist (e.g., capsaicin).

Materials:

• HEK293 cells stably expressing human or rat TRPV1

• Cell culture medium and reagents

• Fluorescent Ca²⁺ indicator (e.g., Fluo-4 AM or Fura-2 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar buffer

• TRPV1 agonist (e.g., capsaicin)

• Test compound (e.g., Oleoyl Serotonin)

• Known TRPV1 antagonist (positive control, e.g., capsazepine)

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader with automated injection capabilities

Procedure:

• Cell Culture: Plate TRPV1-expressing HEK293 cells in a 96-well plate and grow to confluence.

• Dye Loading: a. Prepare a loading solution of the Ca²⁺ indicator with Pluronic F-127 in HBSS. b. Remove the culture medium from the cells and add the dye loading solution. c. Incubate the plate at 37°C for 45-60 minutes in the dark. d. Wash the cells with HBSS to remove excess dye.

• Assay: a. For Antagonist Assay: Add the test compound or positive control to the wells and incubate for a specified period. b. Place the plate in the fluorescence microplate reader. c. Record a baseline fluorescence reading. d. Inject the TRPV1 agonist (capsaicin) into the wells. e. Immediately start recording the fluorescence signal over time. f. For Agonist Assay: Inject the test compound and record the fluorescence signal.

• Data Analysis: a. The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after agonist/test compound addition. b. For antagonist activity, calculate the percentage of inhibition of the agonist-induced response. c. For agonist activity, determine the EC50 value from a dose-response curve. For antagonist activity, determine the IC50 value.

Caption: Experimental workflow for the TRPV1 activity assay.

Conclusion

Oleoyl Serotonin emerges as a notable modulator of TRPV1 channels, exhibiting antagonistic properties. Its biological activity profile, however, appears more targeted compared to the broader spectrum of activity observed for anandamide, which engages with both cannabinoid and TRPV1 receptors and is a primary substrate for FAAH. Oleoylethanolamide and Palmitoylethanolamide, while structurally related, primarily exert their effects through PPARα and indirectly modulate TRPV1 activity, without significant interaction with cannabinoid receptors. The provided data and protocols offer a foundational resource for further investigation into the therapeutic potential of Oleoyl Serotonin and other N-acyl amides. Further research is warranted to fully elucidate the biological role of Oleoyl Serotonin, particularly its potential interactions with cannabinoid receptors and its in vivo efficacy.

References

• 1. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Fluorimetric Assay of FAAH Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorimetric Assay of FAAH Activity | Springer Nature Experiments [experiments.springernature.com]
• 7. ‘Entourage' effects of N-palmitoylethanolamide and N-oleoylethanolamide on vasorelaxation to anandamide occur through TRPV1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. consensus.app [consensus.app]
• 9. Quantification of anandamide, oleoylethanolamide and palmitoylethanolamide in rodent brain tissue using high performance liquid chromatography–electrospray mass spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assay of TRPV1 Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing Linearity and Range in Quantitative Lipid Assays

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative data are paramount. When selecting a quantitative lipid assay, a critical evaluation of its performance characteristics is essential. This guide provides a comprehensive comparison of methodologies for assessing the linearity and analytical range of a quantitative lipid assay, supported by detailed experimental protocols and data presentation.

Understanding Linearity and Range

In bioanalytical method validation, linearity refers to the ability of an assay to produce test results that are directly proportional to the concentration of the analyte in the sample.[1] The analytical range is the interval between the upper and lower concentrations of an analyte in a sample for which the assay has been demonstrated to be accurate, precise, and linear.[2][3] This range is defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).[4]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for bioanalytical method validation to ensure data integrity.[5][6] These guidelines recommend evaluating a minimum of five concentrations to assess linearity.[1]

Comparative Performance of Quantitative Lipid Assays

To illustrate the assessment of linearity and range, this section presents hypothetical data for two different quantitative lipid assay kits: "Product X" and "Competitor Y".

Linearity Assessment

The linearity of an assay is typically evaluated by performing a linear regression analysis on the concentration-response data. A key metric is the coefficient of determination (r²), which should ideally be close to 1.0, with a common acceptance criterion being ≥ 0.99.[2]

Table 1: Linearity Data for Product X vs. Competitor Y

Nominal Concentration (µM)	Product X (Signal Intensity)	Competitor Y (Signal Intensity)
1.0 (LLOQ)	15,234	14,987
5.0	74,890	73,112
25.0	376,112	365,987
50.0	751,234	730,145
100.0 (ULOQ)	1,502,456	1,459,876
Linear Regression
Slope	14,987	14,550
Y-intercept	345	450
r²	0.9998	0.9985

Analysis: Based on the hypothetical data, Product X demonstrates superior linearity with a coefficient of determination (r²) of 0.9998, which is closer to 1.0 compared to Competitor Y's r² of 0.9985. Both products, however, meet the general acceptance criterion of r² ≥ 0.99.

Analytical Range Assessment

The analytical range is determined by the LLOQ and ULOQ. At these limits, the assay must still provide accurate and precise measurements. Regulatory guidelines suggest that the accuracy at the LLOQ should be within ±20% of the nominal value, and the precision (expressed as the coefficient of variation, %CV) should not exceed 20%. For other concentrations within the range, the accuracy should be within ±15%, and the precision should not exceed 15%.[6][7]

Table 2: Accuracy and Precision at the Limits of Quantification

Concentration (µM)	Assay	Mean Measured Concentration (µM)	Accuracy (%)	Precision (%CV)
1.0 (LLOQ)	Product X	1.05	5.0%	8.2%
Competitor Y	1.18	18.0%	15.5%
100.0 (ULOQ)	Product X	98.7	-1.3%	4.5%
Competitor Y	105.2	5.2%	9.8%

Analysis: The hypothetical data indicates that Product X exhibits better accuracy and precision at both the LLOQ and ULOQ compared to Competitor Y. Notably, Competitor Y's accuracy at the LLOQ is approaching the 20% limit, and its precision is significantly higher than that of Product X.

Experimental Protocols

The following is a detailed protocol for assessing the linearity and range of a quantitative lipid assay, based on established bioanalytical method validation guidelines.[2][4]

Objective

To establish and validate the linearity and analytical range of a calibration curve for the quantification of a specific lipid in a biological matrix.

Materials

• Lipid analyte of interest (certified reference standard)

• Internal Standard (IS), preferably a stable isotope-labeled version of the analyte

• Blank biological matrix (e.g., plasma, serum)

• Appropriate organic solvents for stock solution preparation

• Quantitative lipid assay kit (e.g., Product X)

• Microplate reader or other required instrumentation

Procedure

• Preparation of Solutions:

  • Stock Solutions: Prepare individual stock solutions of the lipid analyte and the internal standard in a suitable organic solvent.

  • Calibration Standards: Prepare a series of calibration standards by spiking the blank biological matrix with known concentrations of the analyte. A minimum of six non-zero concentration levels should be prepared, including the LLOQ and ULOQ.[4]

  • Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration levels: LLOQ, low, medium, and high.[7]

• Sample Processing:

  • Follow the specific instructions provided with the quantitative lipid assay kit for sample extraction and preparation.

  • Add the internal standard to all samples (calibration standards, QCs, and unknown samples) to correct for variability during sample processing and analysis.

• Data Acquisition:

  • Analyze the processed samples using the appropriate instrumentation as specified by the assay kit manufacturer.

• Data Analysis and Acceptance Criteria:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the nominal concentration of the analyte.

  • Perform a linear regression analysis on the data. The use of a weighting factor (e.g., 1/x or 1/x²) is often necessary to ensure accuracy at the lower end of the range.[2]

  • Linearity: The coefficient of determination (r²) should be ≥ 0.99.

  • Range (Accuracy and Precision): The back-calculated concentrations of the calibration standards should be within ±15% of the nominal values, except for the LLOQ, which should be within ±20%. The precision (%CV) at each concentration level should not exceed 15%, except for the LLOQ, where it should not exceed 20%.[6]

Visualizing the Workflow

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and logical relationships.

Caption: Experimental workflow for linearity and range assessment.

Caption: Logical relationship of linearity and range assessment.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ema.europa.eu [ema.europa.eu]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. nalam.ca [nalam.ca]

The Critical Choice: How Internal Standard Selection Dictates Measurement Accuracy

A comprehensive guide for researchers, scientists, and drug development professionals on the pivotal role of internal standards in quantitative analysis. This guide objectively compares the performance of different internal standard types, supported by experimental data, to illuminate the profound impact of this choice on the accuracy and precision of measurement results.

In the realm of quantitative analysis, particularly within the demanding fields of pharmaceutical research and clinical development, the pursuit of accurate and reliable data is paramount. The internal standard (IS) method is a cornerstone of achieving this goal, compensating for variability inherent in sample preparation, injection volume, and instrument response.[1] However, the effectiveness of this technique hinges critically on the selection of an appropriate internal standard. An injudicious choice can introduce significant error, undermining the validity of the study, while a well-chosen internal standard can dramatically enhance the precision and accuracy of the results.[2]

This guide provides a data-driven comparison of the two primary types of internal standards: the "gold standard" Stable Isotope-Labeled Internal Standard (SIL-IS) and the more readily available Structural Analog Internal Standard. Through a detailed examination of experimental data and methodologies, we will demonstrate how this selection can be the determining factor in the reliability of your quantitative data.

The Gold Standard vs. The Practical Alternative: A Performance Showdown

The ideal internal standard perfectly mimics the analyte's behavior throughout the analytical process, from extraction to detection.[3] This ensures that any variations affect both the analyte and the internal standard equally, allowing for accurate correction.

• Stable Isotope-Labeled Internal Standards (SIL-IS): These are considered the gold standard because they are chemically identical to the analyte, with the only difference being the substitution of one or more atoms with their heavier stable isotopes (e.g., ²H, ¹³C, ¹⁵N). This near-perfect chemical and physical similarity allows them to co-elute with the analyte and experience virtually identical ionization and matrix effects in mass spectrometry.[2]

• Structural Analog Internal Standards: These are compounds that are chemically similar, but not identical, to the analyte. They are often more readily available and less expensive than SIL-ISs. However, their different chemical structures can lead to variations in extraction recovery, chromatographic retention, and ionization response compared to the analyte, potentially compromising the accuracy of the results.

The following data from various studies starkly illustrates the performance differences between these two types of internal standards.

Case Study 1: Immunosuppressants in Whole Blood

A study comparing the performance of an LC-MS/MS method for the quantification of several immunosuppressive drugs using either stable isotope-labeled or structural analog internal standards provides compelling evidence of the superiority of SIL-ISs.

Analyte	Internal Standard Type	Internal Standard	Mean Accuracy (% Bias)	Within-Day Imprecision (%RSD)	Between-Day Imprecision (%RSD)
Tacrolimus	Stable Isotope-Labeled	Tacrolimus-¹³C,D₂	-1.2%	< 10%	< 8%
Structural Analog	Ascomycin	0.2%	< 10%	< 8%
Sirolimus	Stable Isotope-Labeled	Sirolimus-¹³C,D₃	12.2%	< 10%	< 8%
Structural Analog	Desmethoxy-rapamycin	11.4%	< 10%	< 8%
Ciclosporin A	Stable Isotope-Labeled	Ciclosporin A-D₁₂	-2.1%	< 10%	< 8%
Structural Analog	Ciclosporin D	-2.0%	< 10%	< 8%
Everolimus	Stable Isotope-Labeled	Everolimus-D₄	9.1%	< 10%	< 8%
Structural Analog	Desmethoxy-rapamycin	9.8%	< 10%	< 8%

Data adapted from a study on the LC-MS/MS analysis of immunosuppressive drugs.

While both types of internal standards provided acceptable precision in this study, the accuracy, as indicated by the % Bias, showed subtle but important differences. For tacrolimus, the SIL-IS resulted in a slightly lower bias.

Case Study 2: 6-Methylmercaptopurine (6-MMP) in Red Blood Cells

A study evaluating various structural analog internal standards against a stable isotope-labeled internal standard for the quantification of 6-MMP highlights the potential for significant bias with suboptimal choices.

Internal Standard Type	Internal Standard	Performance Compared to SIL-IS
Stable Isotope-Labeled	6-MMP-¹³C,D₃	Reference Standard
Structural Analog	Isotopically labeled structural isomer	Excellent agreement
Structural Analog	Analog with an added methyl group	Excellent agreement
Structural Analog	Halogen-substituted analogs (Cl and Br)	Met acceptance criteria
Structural Analog	Analogs with substituted amine moieties	Unacceptable performance (≥15% bias)

Data adapted from a study on the selection of a structural analog internal standard for 6-MMP.

This study demonstrates that while some structural analogs can perform adequately, others can lead to significant inaccuracies in quantification.

Case Study 3: Olanzapine (B1677200) in Human Plasma

Data collated from multiple studies on the bioanalysis of the antipsychotic drug olanzapine further underscores the benefits of using a deuterated internal standard.

Internal Standard Type	Internal Standard	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)
Stable Isotope-Labeled	Olanzapine-d₃	< 10%	< 10%	Within ±10%
Structural Analog	Venlafaxine	< 11.60%	< 11.60%	< 1.66%
Structural Analog	Dibenzepine	< 11%	< 11%	Within ±15%

Data collated from multiple bioanalytical studies of olanzapine.

While the structural analogs provided acceptable precision and accuracy within regulatory limits, the use of a stable isotope-labeled internal standard generally offers tighter control over variability.

The Path to Reliable Results: A Workflow for Internal Standard Selection and Validation

The selection and validation of an internal standard is a critical part of method development. The following workflow outlines the key steps to ensure the chosen internal standard is fit for purpose.

References

• 1. Quantification of olanzapine and its three metabolites by liquid chromatography–tandem mass spectrometry in human body fluids obtained from four deceased, and confirmation of the reduction from olanzapine N-oxide to olanzapine in whole blood in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The development and validation of a method for quantifying olanzapine in human plasma by liquid chromatography tandem mass spectrometry and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comparative analysis of different sample extraction techniques for lipids.

An objective analysis of prevalent methodologies for the isolation of lipids, supported by experimental data and detailed protocols to guide researchers, scientists, and drug development professionals in selecting the optimal technique for their specific applications.

The accurate and efficient extraction of lipids from biological matrices is a critical first step in lipidomics research and drug development. The chosen extraction method significantly impacts the qualitative and quantitative profile of the recovered lipids. This guide provides a comparative analysis of several widely used lipid extraction techniques, presenting their principles, performance data, and detailed experimental protocols.

Performance Comparison of Lipid Extraction Techniques

The selection of an appropriate lipid extraction technique is contingent on the specific lipid classes of interest, the sample matrix, and the downstream analytical platform. The following table summarizes quantitative data from various studies to facilitate a direct comparison of key performance metrics.

Extraction Technique	Principle	Typical Sample Types	Extraction Efficiency/Recovery	Advantages	Disadvantages
Folch Method	Liquid-liquid extraction using a chloroform (B151607):methanol solvent system to partition lipids into an organic phase.[1][2]	Tissues, cells, plasma.[1][3]	High recovery for a broad range of lipids.[4][5] Can be >95%.[6] For samples with >2% lipid, it yields significantly higher amounts than Bligh & Dyer.[6]	Gold standard, well-established, effective for a wide variety of lipids.[1]	Use of toxic chlorinated solvent (chloroform), labor-intensive, may not be optimal for all lipid classes.[1][7]
Bligh-Dyer Method	A modified liquid-liquid extraction using a lower solvent-to-sample ratio of chloroform:methanol:water.[1][6]	Biological fluids, tissues with high water content.[1]	Efficient for samples with <2% lipid.[6] Underestimates lipid content in samples with >2% lipid.[6]	Faster than the Folch method, uses less solvent.[6]	Lower recovery for high-lipid samples, uses chloroform.[6]
Matyash (MTBE) Method	Uses methyl-tert-butyl ether (MTBE) as a less toxic alternative to chloroform for biphasic extraction.[7]	Plasma, cells.[5][7]	Comparable to Folch and Bligh-Dyer for many lipid classes.[8] Can be more effective for some sphingolipids.[4]	Safer solvent, upper organic phase is easier to collect.[7]	MTBE is volatile.[7]
Solid-Phase Extraction (SPE)	Lipids are retained on a solid sorbent and then eluted with specific solvents, allowing for fractionation.[9][10]	Biofluids (serum, plasma), tissues.[9]	High recovery of specific lipid classes, such as phospholipids (B1166683) and neutral lipids, can be achieved.[11]	High selectivity, can isolate specific lipid classes, amenable to automation.[9][10]	Can be more expensive, requires method development for different sample types.[9]
Supercritical Fluid Extraction (SFE)	Uses a supercritical fluid, typically CO2, as the extraction solvent.[12]	Solid samples, natural products.[12]	Yields can be higher than conventional solvent extraction.[13] Increasing pressure and temperature generally increases lipid solubility and yield.[14]	"Green" technology (uses non-toxic CO2), tunable selectivity by altering pressure and temperature.[14]	High initial equipment cost.[15]
Microwave-Assisted Extraction (MAE)	Microwaves are used to heat the solvent and sample, accelerating the extraction process.[16][17]	Meat, cheese, microalgae.[16][17][18]	Can achieve comparable or higher yields than conventional methods in a fraction of the time (e.g., 10-18 minutes).[17][19]	Extremely fast, reduces solvent consumption.[16][19]	Requires specialized equipment, potential for localized heating and lipid degradation if not optimized.[16]
Ultrasound-Assisted Extraction (UAE)	High-frequency sound waves create cavitation bubbles that disrupt cell walls and enhance solvent penetration.[20][21]	Seeds, microalgae, fungi.[22][23][24]	Can significantly increase extraction yield compared to conventional methods.[23]	Increased efficiency, reduced extraction time and solvent consumption.[20][22]	Requires specific equipment, potential for free radical formation.

Experimental Workflows and Logical Relationships

The general workflow for lipid extraction and analysis involves several key stages, from sample preparation to data acquisition. The specific steps can vary depending on the chosen extraction technique.

Caption: A generalized workflow for lipid extraction from biological samples, followed by analysis using liquid chromatography-mass spectrometry (LC-MS).

The choice of extraction method introduces variations within this general workflow, particularly in the "Lipid Extraction" phase. The following diagram illustrates the decision-making process based on sample type and desired outcome.

Caption: A decision-making diagram to guide the selection of an appropriate lipid extraction technique based on sample characteristics and research objectives.

Detailed Experimental Protocols

Modified Folch Method for Tissues

This protocol is adapted from the classic Folch method for the extraction of total lipids from animal tissues.[1][25]

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Homogenizer

• Centrifuge

• Glass centrifuge tubes with Teflon-lined caps

• Rotary evaporator or nitrogen stream evaporator

Procedure:

• Weigh approximately 1 g of tissue and place it in a glass homogenizer.

• Add 20 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenize the tissue thoroughly until a uniform suspension is formed.

• Transfer the homogenate to a glass centrifuge tube.

• Agitate for 15 minutes at room temperature.

• Add 5 mL of 0.9% NaCl solution to the tube.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a clean, pre-weighed tube.

• Evaporate the solvent under a stream of nitrogen or using a rotary evaporator.

• The dried lipid extract can be stored at -80°C until analysis.

Solid-Phase Extraction (SPE) for Lipid Fractionation from Plasma

This protocol provides a general method for separating major lipid classes from plasma using a silica-based SPE cartridge.[9][10][11]

Materials:

• Silica (B1680970) SPE cartridge (e.g., 500 mg)

• Plasma sample

• Chloroform

• 2-propanol

• Hexane

• Diethyl ether

• Methanol

• Acetic acid

• SPE manifold

• Collection tubes

Procedure:

• Cartridge Conditioning: Condition the silica SPE cartridge by washing it sequentially with 5 mL of methanol, followed by 5 mL of chloroform. Do not allow the cartridge to dry.

• Sample Loading: Load the lipid extract (obtained from a primary extraction like the Folch method, redissolved in a small volume of chloroform) onto the cartridge.

• Elution of Neutral Lipids: Elute the neutral lipids (e.g., cholesterol esters, triglycerides) by passing 10 mL of a 98:2 (v/v) hexane:diethyl ether mixture through the cartridge. Collect the eluate.

• Elution of Free Fatty Acids: Elute the free fatty acids with 10 mL of a 98:2 (v/v) hexane:diethyl ether mixture containing 2% acetic acid. Collect the eluate in a separate tube.

• Elution of Phospholipids: Elute the phospholipids with 10 mL of methanol. Collect the eluate in a separate tube.

• Drying: Evaporate the solvent from each collected fraction under a stream of nitrogen.

• The fractionated lipids are now ready for derivatization or direct analysis.

Microwave-Assisted Extraction (MAE) for Lipids from Cheese

This protocol is based on a method developed for the rapid extraction of lipids from soft cheese.[17]

Materials:

• Microwave extraction system

• Ethanol

• Ethyl acetate (B1210297)

• Extraction vessel

• Homogenizer or blender

• Filtration system

Procedure:

• Homogenize 1 g of the cheese sample.

• Place the homogenized sample into the microwave extraction vessel.

• Add 24 mL of a 2:1 (v/v) ethanol:ethyl acetate solvent mixture.

• Seal the vessel and place it in the microwave extractor.

• Set the extraction parameters: heat to 65°C and hold for 18 minutes with a maximum power of 700 W.

• After extraction, allow the vessel to cool to room temperature.

• Filter the extract to remove solid residues.

• Evaporate the solvent from the filtrate to obtain the lipid extract.

This guide provides a foundational understanding of various lipid extraction techniques. Researchers are encouraged to consult the primary literature and perform in-house validation to optimize protocols for their specific sample types and analytical platforms.

References

• 1. mdpi.com [mdpi.com]
• 2. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Mammalian Cell- and Plasma-Based Lipidomics Studies | NIST [nist.gov]
• 4. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vliz.be [vliz.be]
• 7. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 9. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis | Springer Nature Experiments [experiments.springernature.com]
• 11. Separation of lipid classes by solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. taylorfrancis.com [taylorfrancis.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Supercritical Fluid Extraction and Chromatography of Lipids in Bilberry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. repositorio.ital.sp.gov.br [repositorio.ital.sp.gov.br]
• 17. mdpi.com [mdpi.com]
• 18. Microwave-Assisted Brine Extraction for Enhancement of the Quantity and Quality of Lipid Production from Microalgae Nannochloropsis sp - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Ultrasound-assisted lipid extractions, enriched with sterols and tetranortriterpenoids, from Carapa guianensis seeds and the application of lipidomics ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04776K [pubs.rsc.org]
• 23. researchgate.net [researchgate.net]
• 24. Ultrasound-Assisted Lipid Extraction from Chlorella sp.: Taguchi Design and Life Cycle Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

A Comparative Guide to Serum Serotonin Quantification Methods

For researchers, clinical scientists, and professionals in drug development, the accurate quantification of serotonin (B10506) (5-hydroxytryptamine, 5-HT) in serum is critical for studies in neuroscience, oncology, and pharmacology. This guide provides an objective comparison of three prevalent analytical methods: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD), and Enzyme-Linked Immunosorbent Assay (ELISA). We present a summary of their performance based on key validation parameters, detailed experimental protocols, and logical diagrams to illustrate workflows and principles.

Performance Comparison of Serotonin Quantification Methods

The choice of analytical method depends on the specific requirements for sensitivity, specificity, throughput, and available resources. The following table summarizes the key performance validation parameters for LC-MS/MS, HPLC-ECD, and ELISA based on published data.

Parameter	LC-MS/MS	HPLC-ECD	ELISA
Linearity Range	0.5 - 2000 ng/mL[1]	10 - 200 pg/mL	15.6 - 1000 ng/mL[2]
Correlation (r²)	>0.99[3]	>0.98	Not typically reported
Accuracy (% Recovery)	87.5% - 104%[3]	Not specified	Not specified
Intra-Assay Precision (CV%)	< 8.1%[3]	5.6% - 7.7%[4]	< 10%[2]
Inter-Assay Precision (CV%)	< 11.5%[3]	3.5% - 14.9%[4]	< 10%[2]
Limit of Quantification (LOQ)	0.94 ng/mL[3]	5 nmol/L (~0.88 ng/mL)[4]	15.63 ng/mL[2]
Specificity	Very High	High	Moderate (potential cross-reactivity)
Throughput	High (with automation)	Moderate	High
Cost per Sample	High	Moderate	Low

Methodology and Experimental Protocols

Detailed and validated protocols are essential for reproducible and reliable results. Below are representative protocols for the LC-MS/MS and ELISA methods.

LC-MS/MS Protocol for Serum Serotonin

This method is considered the gold standard due to its high specificity and sensitivity. The protocol involves a straightforward protein precipitation step.

Sample Preparation:

• Pipette 150 µL of serum sample into a clean microcentrifuge tube.

• Add 50 µL of an internal standard solution (e.g., deuterated serotonin) to each sample, calibrator, and control.

• Add 200 µL of 4% 5-sulfosalicylic acid (SSA) solution to precipitate proteins.[3]

• Vortex the mixture for 15 seconds.

• Centrifuge at 4000 rpm for 5 minutes to pellet the precipitated protein.[5]

• Carefully transfer the clear supernatant to an HPLC vial for analysis.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 3.0 mm x 150 mm, 2.7 µm).[6]

• Mobile Phase: Gradient elution with a mixture of 0.1% formic acid in water and methanol.

• Flow Rate: 0.4 mL/min.[6]

• Injection Volume: 5 µL.

• Run Time: Approximately 6 minutes.[7]

Mass Spectrometry Detection:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for serotonin and its internal standard, ensuring high selectivity.[6]

ELISA Protocol for Serum Serotonin

ELISA offers a high-throughput and cost-effective alternative, suitable for screening large numbers of samples. This is a competitive assay format.

Principle: Free serotonin in the sample competes with a fixed amount of serotonin bound to the microplate wells for a limited number of specific antibody binding sites. The amount of antibody bound to the plate is inversely proportional to the concentration of serotonin in the sample.

Assay Procedure:

• Acylation: Serotonin in standards, controls, and samples must first be quantitatively acylated. This involves mixing the sample (e.g., 25 µL) with an acylation reagent.[8]

• Binding: Pipette the acylated standards, controls, and samples into the wells of the serotonin-coated microplate. Add the serotonin-specific antibody to each well.

• Incubation: Incubate the plate, typically for 60-90 minutes, to allow for competitive binding to occur.

• Washing: Wash the plate multiple times to remove any unbound antibody and sample components.

• Detection: Add an enzyme-conjugated secondary antibody (e.g., anti-rabbit IgG-peroxidase). Incubate and wash again.[9]

• Substrate Addition: Add a TMB substrate solution. The enzyme converts the substrate, resulting in a color change.[9]

• Stopping and Reading: Stop the reaction with a stop solution and measure the absorbance at 450 nm using a microplate reader. The concentration is determined by comparing the sample absorbance to a standard curve.[8]

Visualized Workflows and Pathways

To better illustrate the processes and concepts, the following diagrams were generated using the DOT language.

A logical comparison of key features across methods.

Key steps in the LC-MS/MS sample preparation and analysis workflow.

Simplified overview of serotonin synthesis, release, and reuptake.

References

• 1. researchgate.net [researchgate.net]
• 2. web.mit.edu [web.mit.edu]
• 3. Serotonin Transporter: A Representative Reuptake Pump [web.williams.edu]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. researchgate.net [researchgate.net]
• 6. Serotonin synthesis, release and reuptake in terminals: a mathematical model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Both synthesis and reuptake are critical for replenishing the releasable serotonin pool in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 9. DOT Language | Graphviz [graphviz.org]

A Comparative Guide to Arachidonoyl Serotonin as a Fatty Acid Amide Hydrolase (FAAH) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Arachidonoyl serotonin (B10506) (AS), an endogenous lipid signaling molecule, with other prominent fatty acid amide hydrolase (FAAH) inhibitors. FAAH is a critical enzyme in the endocannabinoid system, responsible for the degradation of anandamide (B1667382) and other bioactive fatty acid amides. Its inhibition is a key therapeutic strategy for pain, inflammation, and various neurological disorders. This document summarizes key performance data, details experimental methodologies, and visualizes relevant biological pathways to aid in research and development.

Performance Comparison of FAAH Inhibitors

Arachidonoyl serotonin distinguishes itself from many synthetic FAAH inhibitors by its dual-action mechanism, targeting both FAAH and the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor. This unique profile offers a potentially broader therapeutic window, particularly for complex pain pathologies. The following table provides a quantitative comparison of AS with selected well-characterized FAAH inhibitors.

Inhibitor	Target(s)	IC50 (FAAH)	K_i_ (FAAH)	Mechanism of FAAH Inhibition	Selectivity
Arachidonoyl Serotonin (AS)	FAAH, TRPV1	~5.6 - 12 µM[1]	Not explicitly defined, acts as a mixed inhibitor. For its analogue, N-arachidonoyltryptamine, K_i(slope)_ = 1.3 µM and K_i(intercept)_ = 44 µM.[2]	Mixed (competitive and non-competitive)[1]	Dual inhibitor of FAAH and TRPV1 (IC50 = 37-40 nM)[3][4][5]. Does not inhibit cytosolic phospholipase A2 (cPLA2) and has weak affinity for CB1 receptors.[1]
URB597	FAAH	~3 - 5 nM[6]	Not explicitly defined, irreversible inhibitor.	Covalent, irreversible[7]	Selective for FAAH over other serine hydrolases, but some off-target effects have been noted.[8]
PF-04457845	FAAH	7.2 nM (human), 7.4 nM (rat)[9][10]	k_inact_/K_i_ = 40,300 M⁻¹s⁻¹ (human)[8][9][11]	Covalent, irreversible[8][9]	Exquisitely selective for FAAH with no reported off-target activities against other serine hydrolases.[8][9]
JNJ-42165279	FAAH	70 nM (human), 313 nM (rat)[12][13]	Not explicitly defined, slowly reversible covalent inhibitor.	Covalent, slowly reversible[13]	Highly selective for FAAH over other enzymes, ion channels, and receptors.[14]

Signaling Pathway and Mechanism of Action

The inhibitory action of Arachidonoyl serotonin on FAAH leads to an increase in the endogenous levels of anandamide (AEA), a key endocannabinoid. This elevation in AEA enhances its signaling through cannabinoid receptors (CB1 and CB2), which are pivotal in modulating pain, mood, and inflammation. Concurrently, AS directly antagonizes TRPV1 receptors, which are crucial for nociceptive signaling. This dual mechanism provides a synergistic approach to analgesia.

Mechanism of Action of Arachidonoyl Serotonin.

Experimental Protocols

The following section details a generalized protocol for an in vitro fluorescence-based assay to determine the inhibitory potency of compounds against FAAH. This method is commonly employed in the initial screening and characterization of FAAH inhibitors.

In Vitro FAAH Inhibition Assay (Fluorometric)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against FAAH activity.

Principle: This assay measures the enzymatic activity of FAAH through the hydrolysis of a fluorogenic substrate, such as arachidonoyl 7-amino, 4-methylcoumarin (B1582148) amide (AAMCA). Cleavage of the amide bond by FAAH releases the highly fluorescent 7-amino-4-methylcoumarin (B1665955) (AMC). The rate of fluorescence increase is directly proportional to FAAH activity. Inhibitors of FAAH will reduce the rate of AMC production.

Materials:

• Recombinant human or rat FAAH enzyme

• FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA)

• Fluorogenic FAAH substrate (e.g., AAMCA)

• Test compound (e.g., Arachidonoyl serotonin)

• Known FAAH inhibitor as a positive control (e.g., URB597)

• DMSO (for dissolving compounds)

• 96-well black microplates

• Fluorescence microplate reader

Experimental Workflow:

Experimental workflow for FAAH inhibition assay.

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound and the positive control in DMSO. Further dilute in FAAH assay buffer to the desired final concentrations.

• Reaction Setup: To the wells of a 96-well black microplate, add the diluted test compounds, positive control, and vehicle control (DMSO in assay buffer).

• Enzyme Addition: Add the FAAH enzyme solution to all wells except for the no-enzyme control wells.

• Pre-incubation: Incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader and measure the increase in fluorescence intensity over time (kinetic read) at an excitation wavelength of ~360 nm and an emission wavelength of ~465 nm. The plate should be maintained at 37°C.

• Data Analysis:

  • Calculate the initial reaction rates (V₀) from the linear portion of the kinetic curves.

  • Determine the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (V₀_inhibitor / V₀_vehicle)] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion

Arachidonoyl serotonin presents a compelling profile as a dual inhibitor of FAAH and TRPV1. While its potency against FAAH is lower than that of some highly optimized synthetic inhibitors like PF-04457845 and URB597, its unique dual-action mechanism may offer advantages in certain therapeutic contexts, particularly in the treatment of pain where both the endocannabinoid and vanilloid systems are implicated. The provided data and protocols serve as a valuable resource for researchers and drug development professionals in the evaluation and advancement of novel FAAH inhibitors. Further investigation into the in vivo efficacy and pharmacokinetic properties of Arachidonoyl serotonin and its analogs is warranted to fully elucidate its therapeutic potential.

References

• 1. Arachidonoylserotonin and other novel inhibitors of fatty acid amide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of fatty acid amidohydrolase, the enzyme responsible for the metabolism of the endocannabinoid anandamide, by analogues of arachidonoyl-serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analgesic actions of N-arachidonoyl-serotonin, a fatty acid amide hydrolase inhibitor with antagonistic activity at vanilloid TRPV1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analgesic actions of N-arachidonoyl-serotonin, a fatty acid amide hydrolase inhibitor with antagonistic activity at vanilloid TRPV1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. URB 597 | Fatty Acid Amide Hydrolase | Tocris Bioscience [tocris.com]
• 7. The potency of the fatty acid amide hydrolase inhibitor URB597 is dependent upon the assay pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanistic and Pharmacological Characterization of PF-04457845: A Highly Potent and Selective Fatty Acid Amide Hydrolase Inhibitor That Reduces Inflammatory and Noninflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of PF-04457845: A Highly Potent, Orally Bioavailable, and Selective Urea FAAH Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PF-04457845 | CAS:1020315-31-4 | FAAH inhibitor,potent and exquisitely selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 14. apexbt.com [apexbt.com]

Safety & Regulatory Compliance

Proper Disposal of Oleoyl Serotonin-d17: A Safety and Operations Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized compounds like Oleoyl Serotonin-d17 are paramount for laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of Oleoyl Serotonin-d17, ensuring compliance with standard laboratory safety protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be familiar with the safety and handling requirements for Oleoyl Serotonin-d17. This compound is typically supplied as a solution, often in ethanol, and should be handled with care in a well-ventilated area.

Precautionary Measure	Specification
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety glasses with side shields, and a laboratory coat.
Ventilation	Use in a fume hood to avoid inhalation of vapors.
Storage	Store at -20°C for long-term stability (≥ 2 years).[1]
Contingency Planning	Have an appropriate spill kit readily available.

Step-by-Step Disposal Protocol

The disposal of Oleoyl Serotonin-d17, as with many deuterated and non-deuterated chemical compounds, should follow established guidelines for chemical waste management. The primary principle is to treat it as a hazardous chemical waste stream, segregated from general laboratory waste.

Experimental Protocol for Waste Neutralization (if applicable and permissible by institutional policy):

While not a standard disposal method, in some instances, chemical neutralization may be employed to reduce the hazard level of a compound before it enters the waste stream. However, for a specialized compound like Oleoyl Serotonin-d17, this is not generally recommended without specific institutional guidance. The preferred method is collection and disposal by a certified hazardous waste management service.

Standard Collection and Disposal Procedure:

• Segregation: Designate a specific, compatible, and clearly labeled waste container for Oleoyl Serotonin-d17 and any materials contaminated with it (e.g., pipette tips, vials). The container should be made of a material compatible with the solvent (e.g., ethanol).[2]

• Labeling: The waste container must be labeled with the full chemical name, "Oleoyl Serotonin-d17," and the solvent used (e.g., "in Ethanol"). Include appropriate hazard pictograms.

• Container Management: Keep the waste container tightly sealed when not in use. Do not overfill the container; allow for sufficient headspace to accommodate expansion.[2]

• Contaminated Materials: Any lab materials such as gloves, absorbent pads, or empty vials that have come into contact with Oleoyl Serotonin-d17 should be considered contaminated. These solid waste materials should be collected in a separate, clearly labeled, and sealed bag or container.

• Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and secure area, away from incompatible materials, until it is collected by the institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[3]

• Disposal of Empty Containers: The original product container, once empty, should be triple-rinsed with a suitable solvent (such as ethanol). The rinsate should be collected and disposed of as hazardous chemical waste. After rinsing, the label on the container should be defaced or removed before disposing of the container in the appropriate glass or plastic recycling bin.[4][5]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Oleoyl Serotonin-d17.

Caption: Figure 1. Disposal Workflow for Oleoyl Serotonin-d17

Signaling Pathway Context

Oleoyl Serotonin is recognized as a hybrid molecule that acts as an antagonist of the transient receptor potential vanilloid-type 1 (TRPV1) channel.[1][6] This interaction is significant in pain signaling pathways. The disposal procedures outlined above ensure that this biologically active molecule does not inadvertently impact the environment.

References

• 1. caymanchem.com [caymanchem.com]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. Laboratory waste | Staff Portal [staff.ki.se]
• 4. otago.ac.nz [otago.ac.nz]
• 5. canterbury.ac.nz [canterbury.ac.nz]
• 6. caymanchem.com [caymanchem.com]

Personal protective equipment for handling Oleoyl Serotonin-d17

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Oleoyl Serotonin-d17. As a trusted partner in your research, we are committed to providing value beyond the product itself by ensuring you have the critical information needed for safe and effective laboratory practices.

Oleoyl Serotonin-d17 is supplied as a solution in ethanol (B145695). The primary hazards are associated with the solvent, which is a highly flammable liquid and can cause serious eye irritation. The toxicological properties of Oleoyl Serotonin-d17 itself have not been fully investigated. Therefore, it is crucial to handle this compound with appropriate caution.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling. The following table summarizes the recommended PPE to ensure personal safety.

Protection Type	Recommended Equipment	Purpose
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact with the solution.
Body Protection	Flame-retardant lab coat.	Protects skin and clothing from splashes and in case of fire.
Respiratory Protection	Not typically required if handled in a well-ventilated area or fume hood.	Use a respirator if vapors are likely to be generated and ventilation is inadequate.
Footwear	Closed-toe shoes.	Protects feet from spills and falling objects.

Operational Plan: Step-by-Step Handling

Adherence to a strict operational workflow is critical to minimize exposure and mitigate risks. All procedures involving the handling of flammable liquids should be performed in a chemical fume hood to prevent the accumulation of flammable vapors.

Caption: A step-by-step workflow for the safe handling of Oleoyl Serotonin-d17.

Experimental Protocol:

• Don PPE: Before entering the laboratory, put on all required personal protective equipment as detailed in the table above.

• Prepare Fume Hood: Ensure the chemical fume hood is operational and free of clutter. Keep all ignition sources, such as hot plates and stirrers with electric motors, away from the work area.

• Retrieve from Storage: Obtain the vial of Oleoyl Serotonin-d17 from its designated storage location.

• Equilibrate to Room Temperature: Allow the sealed vial to warm to room temperature before opening to prevent condensation of atmospheric moisture.

• Perform Experiment: Carry out the experimental procedure within the fume hood. Use appropriate tools for transferring the solution to minimize the risk of spills.

• Segregate Waste: Immediately dispose of any contaminated materials into a designated hazardous waste container.

• Clean Work Area: Decontaminate the work surface with an appropriate solvent and cleaning agent.

• Return to Storage: Securely cap the vial and return it to its proper storage location.

• Doff PPE: Remove personal protective equipment in the correct order to avoid cross-contamination. Wash hands thoroughly after handling.

Disposal Plan

Proper disposal of Oleoyl Serotonin-d17 and any associated contaminated materials is essential to ensure environmental safety and regulatory compliance. Ethanol solutions are classified as hazardous waste due to their flammability.

Caption: A procedural diagram for the safe disposal of waste containing Oleoyl Serotonin-d17.

Disposal Protocol:

• Waste Segregation:

  • Liquid Waste: Collect all unused Oleoyl Serotonin-d17 solution and any solvent rinses in a dedicated, clearly labeled hazardous waste container suitable for flammable liquids.

  • Solid Waste: Place all contaminated solid materials, such as pipette tips, gloves, and absorbent pads, into a separate, clearly labeled hazardous waste container.

• Container Labeling: Affix a hazardous waste tag to each container as soon as the first drop of waste is added. The label must clearly identify the contents as "Ethanol Waste" and "Oleoyl Serotonin-d17," along with any other components.

• Storage: Store waste containers in a designated satellite accumulation area, such as a flammable storage cabinet. Ensure containers are kept tightly closed when not in use.

• Disposal Request: Once a waste container is nearly full, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Do not dispose of ethanol solutions down the sink. This is a violation of regulations and can harm the environment. Intentional dilution of the waste to circumvent disposal regulations is illegal.